N,N-dimethyl sphingosine (d17:1)

Core Science & Biosynthesis

An In-depth Technical Guide on the Core Mechanism of Action of N,N-dimethyl Sphingosine (d17:1)

For Researchers, Scientists, and Drug Development Professionals

Abstract

N,N-dimethyl sphingosine (DMS) is a methylated derivative of sphingosine that has emerged as a critical tool in lipid research and a potential therapeutic agent. Its primary mechanism of action is the competitive inhibition of sphingosine kinase (SphK), the enzyme responsible for phosphorylating sphingosine to the pro-survival signaling molecule sphingosine-1-phosphate (S1P). By blocking this crucial step in sphingolipid metabolism, DMS fundamentally alters the cellular balance between pro-apoptotic and pro-survival signals. This guide provides a comprehensive overview of the molecular mechanisms of N,N-dimethyl sphingosine (d17:1), detailing its primary target, the downstream signaling consequences, and the resultant cellular effects. It includes a compilation of quantitative data, detailed experimental protocols for key assays, and visualizations of the core signaling pathways. While most mechanistic studies have been conducted using the d18:1 isoform of DMS, the d17:1 variant is understood to operate via an identical mechanism, with the difference in a single carbon in the acyl chain not fundamentally altering its interaction with its molecular targets.

Core Mechanism of Action: Inhibition of Sphingosine Kinase

The central mechanism of action of N,N-dimethyl sphingosine is its function as a potent, competitive inhibitor of sphingosine kinase (SphK), with a notable specificity for SphK1.[1] SphK catalyzes the ATP-dependent phosphorylation of sphingosine to form sphingosine-1-phosphate (S1P).[2][3] This enzymatic step is a critical regulatory point in the sphingolipid signaling pathway, often referred to as the "sphingolipid rheostat," which balances the levels of pro-apoptotic sphingolipids (ceramide and sphingosine) and the pro-survival, pro-mitogenic lipid, S1P.[4]

By competitively binding to the active site of SphK, DMS prevents the phosphorylation of endogenous sphingosine. This leads to two major consequences:

• Decreased Intracellular Sphingosine-1-Phosphate (S1P): The reduction in S1P levels curtails its downstream signaling, which is involved in cell proliferation, survival, and migration.

• Increased Intracellular Ceramide and Sphingosine: The inhibition of SphK leads to the accumulation of its substrate, sphingosine, and its metabolic precursor, ceramide.[2] Elevated ceramide levels are strongly associated with the induction of apoptosis and cell cycle arrest.

This DMS-induced shift in the sphingolipid rheostat towards a pro-apoptotic state is the foundational event for its diverse biological activities.

Key Downstream Signaling Pathways Modulated by DMS (d17:1)

The inhibition of SphK1 and the subsequent alteration of the ceramide/S1P ratio by DMS trigger a cascade of downstream signaling events, impacting several critical cellular pathways.

Inhibition of the NF-κB Signaling Pathway

DMS has been shown to suppress the activation of the nuclear factor-kappa B (NF-κB) pathway. Specifically, treatment with DMS leads to a decrease in the expression of the NF-κB p65 subunit.[4] Since NF-κB is a key transcriptional regulator of genes involved in inflammation, cell survival, and proliferation, its inhibition is a significant contributor to the pro-apoptotic effects of DMS.

Modulation of MAPK and PI3K/Akt Signaling

DMS influences the mitogen-activated protein kinase (MAPK) and the phosphatidylinositol 3-kinase (PI3K)/Akt signaling cascades, both of which are central to cell growth and survival.

• MAPK (ERK-1/2) Pathway: DMS has been observed to inhibit the activation of extracellular signal-regulated kinase-1/2 (ERK-1/2).[5]

• PI3K/Akt Pathway: DMS treatment also leads to a reduction in Akt signaling.[5]

The suppression of these pro-survival pathways further sensitizes cells to apoptosis.

Induction of Intracellular Calcium Mobilization

A rapid increase in the intracellular calcium concentration ([Ca²⁺]i) is another key event following DMS treatment.[4] This elevation in cytosolic calcium can trigger various cellular processes, including the activation of calcium-dependent enzymes and, in some contexts, the initiation of apoptotic pathways.

Cellular and Physiological Effects

The culmination of these molecular events results in several observable cellular and physiological outcomes.

• Induction of Apoptosis: By increasing ceramide levels and inhibiting pro-survival pathways like NF-κB and Akt, DMS is a potent inducer of programmed cell death.[1][4]

• Inhibition of Cell Proliferation and Clonogenicity: DMS dose-dependently suppresses the ability of cancer cells to proliferate and form colonies.[4]

• Anti-inflammatory and Immunomodulatory Effects: Through the inhibition of NF-κB and modulation of other signaling pathways, DMS exhibits anti-inflammatory properties.

• Antiparasitic Activity: DMS has also been shown to have direct antiparasitic effects.

Data Presentation: Quantitative Analysis

The following tables summarize the quantitative data reported for the effects of N,N-dimethyl sphingosine.

Parameter	Value	Cell Line/System	Reference
IC₅₀ for SphK Inhibition	~5 µM	Not specified	[1]
IC₅₀ for [³H]-thymidine incorporation	12 ± 6 µM	Porcine Vascular Smooth Muscle Cells	[5]
IC₅₀ for ERK-1/2 activation	15 ± 10 µM	Porcine Vascular Smooth Muscle Cells	[5]
Table 1: Inhibitory Concentrations (IC₅₀) of N,N-dimethyl sphingosine.

DMS Concentration	Time	% Apoptotic Cells (Early + Late)	Cell Line	Reference
1 µM	24h	~15%	A549	[4]
2 µM	24h	~25%	A549	[4]
4 µM	24h	~35%	A549	[4]
1 µM	48h	~20%	A549	[4]
2 µM	48h	~30%	A549	[4]
4 µM	48h	~40%	A549	[4]
Table 2: Dose- and Time-Dependent Induction of Apoptosis in A549 Cells.

DMS Concentration	Time	Relative SPHK1 mRNA Expression	Cell Line	Reference
2 µM	48h	~65% of control	A549	[4]
4 µM	48h	~65% of control	A549	[4]
Table 3: Effect of DMS on SPHK1 mRNA Expression.

Mandatory Visualizations

Signaling Pathways of N,N-dimethyl sphingosine (d17:1)

References

• 1. Targeting the Sphingosine Kinase/Sphingosine-1-Phosphate Signaling Axis in Drug Discovery for Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. N,N-Dimethylsphingosine is a potent competitive inhibitor of sphingosine kinase but not of protein kinase C: modulation of cellular levels of sphingosine 1-phosphate and ceramide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. N,N-dimethylsphingosine inhibition of sphingosine kinase and sphingosine 1-phosphate activity in human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. DMS triggers apoptosis associated with the inhibition of SPHK1/NF-κB activation and increase in intracellular Ca2+ concentration in human cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. N,N-Dimethylsphingosine | CAS:119567-63-4 | Sphingosine kinase inhibitor | High Purity | Manufacturer BioCrick [biocrick.com]

N,N-Dimethylsphingosine (d17:1): A Technical Guide to its Biological Functions and Mechanisms of Action

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N-dimethylsphingosine (DMS) is a naturally occurring, N-methylated derivative of sphingosine that has garnered significant interest in the scientific community for its potent biological activities. Initially characterized as an inhibitor of protein kinase C (PKC), subsequent research has revealed a more specific and potent role as a competitive inhibitor of sphingosine kinase (SphK), the enzyme responsible for the phosphorylation of sphingosine to the bioactive signaling lipid, sphingosine-1-phosphate (S1P). This inhibition effectively alters the critical balance between the pro-apoptotic lipid ceramide and the pro-survival lipid S1P, known as the "sphingolipid rheostat." This technical guide provides an in-depth overview of the biological functions of DMS (d17:1), its signaling pathways, and detailed methodologies for its study.

Core Mechanism of Action: Sphingosine Kinase Inhibition

The primary molecular target of N,N-dimethylsphingosine is sphingosine kinase (SphK), with a competitive inhibitory action against both isoforms, SphK1 and SphK2.[1] By competing with the endogenous substrate sphingosine, DMS effectively blocks the production of S1P.[2][3] This action leads to two significant downstream consequences: a decrease in cellular S1P levels and a concurrent increase in the levels of its metabolic precursor, ceramide.[2] This shift in the ceramide/S1P ratio is a central tenet of DMS-induced cellular responses, often tipping the balance towards apoptosis.[2]

Quantitative Data on N,N-Dimethylsphingosine (d17:1) Activity

The inhibitory potency of DMS has been quantified across various cell lines and enzymatic assays. The following table summarizes key quantitative data for DMS, including its inhibitory constants (Ki) for sphingosine kinase and its half-maximal inhibitory concentrations (IC50) for various cellular processes.

Parameter	Value	Cell Line/System	Reference
Ki (SphK)	5 µM	General	[4]
Ki (SphK)	3.1 µM	U937 Cell Extract	[1]
Ki (SphK)	6.8 µM	PC12 Cell Extract	[1]
Ki (SphK)	2.3 µM	Swiss 3T3 Cell Extract	[1]
IC50 (Cytotoxicity)	~5-10 µM	Various Cancer Cell Lines	[5]
IC50 (Apoptosis Induction)	>50% apoptosis at 20 µM	HT29, HRT18, MKN74, COLO205	[6]

Key Biological Functions and Signaling Pathways

The inhibition of SphK by DMS triggers a cascade of downstream signaling events, impacting cell proliferation, survival, and calcium homeostasis.

Induction of Apoptosis

A primary and extensively studied biological function of DMS is the induction of apoptosis in a variety of cancer cell types.[6] By increasing the intracellular concentration of ceramide while depleting S1P, DMS shifts the sphingolipid rheostat towards a pro-death signal. This mechanism is considered a key contributor to its anti-cancer properties.

Inhibition of Cell Proliferation

DMS has been shown to inhibit the proliferation of various cell types, including vascular smooth muscle cells and cancer cells. This anti-proliferative effect is linked to the downregulation of key signaling pathways that promote cell growth.

Modulation of Downstream Signaling Cascades

The reduction in S1P levels and the accumulation of ceramide due to SphK inhibition by DMS have profound effects on several critical intracellular signaling pathways:

• ERK-1/2 and Akt Signaling: DMS treatment leads to a reduction in the phosphorylation and activation of the pro-survival kinases Extracellular signal-regulated kinase (ERK-1/2) and Akt (also known as Protein Kinase B). The inhibition of these pathways is a significant factor in the anti-proliferative and pro-apoptotic effects of DMS.

• NF-κB Signaling: DMS has been demonstrated to suppress the activation of the transcription factor Nuclear Factor-kappa B (NF-κB). NF-κB is a key regulator of inflammation, immunity, and cell survival, and its inhibition by DMS contributes to the molecule's anti-inflammatory and pro-apoptotic activities.

Regulation of Intracellular Calcium Homeostasis

DMS can induce an increase in the concentration of intracellular calcium ([Ca2+]i). This effect is multifaceted, involving the release of calcium from intracellular stores and an influx of extracellular calcium. This modulation of calcium signaling can influence a variety of cellular processes, including apoptosis.

Signaling Pathways and Experimental Workflow Diagrams

To visually represent the complex interactions and experimental procedures discussed, the following diagrams have been generated using the DOT language.

Caption: Signaling pathways affected by N,N-dimethylsphingosine (d17:1).

References

• 1. N,N-dimethylsphingosine | SphK Inhibitor | For Research [benchchem.com]
• 2. N,N-Dimethylsphingosine is a potent competitive inhibitor of sphingosine kinase but not of protein kinase C: modulation of cellular levels of sphingosine 1-phosphate and ceramide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. N,N-dimethylsphingosine inhibition of sphingosine kinase and sphingosine 1-phosphate activity in human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Targeting the Sphingosine Kinase/Sphingosine-1-Phosphate Signaling Axis in Drug Discovery for Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Sphingosine and its methylated derivative N,N-dimethylsphingosine (DMS) induce apoptosis in a variety of human cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]

N,N-Dimethyl Sphingosine (d17:1) as a Sphingosine Kinase Inhibitor: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N,N-dimethyl sphingosine (DMS) is a potent, cell-permeable competitive inhibitor of sphingosine kinase (SphK), a critical enzyme in the sphingolipid metabolic pathway. By blocking the phosphorylation of sphingosine to the pro-survival signaling molecule sphingosine-1-phosphate (S1P), DMS disrupts the crucial balance known as the "sphingolipid rheostat." This technical guide provides an in-depth overview of N,N-dimethyl sphingosine (d17:1) as a SphK inhibitor, consolidating key quantitative data, detailed experimental methodologies, and visual representations of its mechanism of action and relevant signaling pathways. While much of the available literature pertains to the more common d18:1 variant, the data presented here serves as a comprehensive resource for researchers investigating the therapeutic potential of DMS, including the d17:1 analog.

Introduction: The Sphingolipid Rheostat and Sphingosine Kinase

Sphingolipids are a class of bioactive lipids that play pivotal roles in a multitude of cellular processes, including proliferation, apoptosis, migration, and inflammation. The balance between pro-apoptotic sphingolipids, such as ceramide and sphingosine, and the pro-survival sphingolipid, sphingosine-1-phosphate (S1P), is often referred to as the "sphingolipid rheostat". This balance is a critical determinant of cell fate.

Sphingosine kinases (SphKs), existing in two isoforms (SphK1 and SphK2), are the enzymes responsible for the phosphorylation of sphingosine to S1P.[1] Overexpression and hyperactivity of SphKs, particularly SphK1, have been implicated in the pathology of numerous diseases, most notably cancer, where elevated S1P levels contribute to tumor growth, angiogenesis, and resistance to therapy. Consequently, SphKs have emerged as a promising therapeutic target for drug development.

N,N-dimethyl sphingosine (DMS) is a naturally occurring N-methyl derivative of sphingosine that acts as a competitive inhibitor of SphK.[2][3][4] By preventing the formation of S1P, DMS shifts the sphingolipid rheostat towards the accumulation of sphingosine and ceramide, thereby promoting apoptosis and inhibiting cell proliferation. This guide focuses on the d17:1 variant of DMS as a tool for studying and potentially targeting SphK-dependent signaling pathways.

Mechanism of Action of N,N-Dimethyl Sphingosine (d17:1)

N,N-dimethyl sphingosine functions as a direct competitive inhibitor of sphingosine kinase, binding to the same active site as the endogenous substrate, sphingosine. This inhibition leads to two primary consequences:

• Decreased Sphingosine-1-Phosphate (S1P) Production: By blocking the catalytic activity of SphK1 and SphK2, DMS reduces the intracellular and extracellular levels of S1P.[3] This attenuates the downstream signaling cascades initiated by S1P binding to its G protein-coupled receptors (S1PRs).

• Increased Ceramide and Sphingosine Levels: The inhibition of sphingosine phosphorylation leads to an accumulation of its precursors, sphingosine and ceramide.[3] Elevated levels of these pro-apoptotic lipids contribute to the induction of cell death.

The overall effect is a shift in the sphingolipid balance, favoring apoptosis and cell cycle arrest over proliferation and survival.

Quantitative Data: Inhibitory Activity and Cellular Effects

While specific quantitative data for the d17:1 variant of N,N-dimethyl sphingosine is limited in the current literature, the following tables summarize the available data for N,N-dimethyl sphingosine (primarily the d18:1 variant), which is expected to have comparable activity.

Parameter	Cell Line/System	Value	Reference
Ki (SphK)	U937 cell extract	3.1 µM
PC12 cell extract	6.8 µM
Swiss 3T3 cell extract	2.3 µM
IC50 (SphK)	General	5 µM	[5]
IC50 (³H-thymidine incorporation)	Porcine Vascular Smooth Muscle Cells	12 ± 6 µM	[6]
IC50 (ERK-1/2 activation)	Porcine Vascular Smooth Muscle Cells	15 ± 10 µM	[6]

Table 1: Inhibitory Constants of N,N-Dimethyl Sphingosine

Cell Line	Assay	Time Point	IC50 Value	Reference
A549 (Human Lung Carcinoma)	MTT	24 h	4.864 µM	[7]
MTT	48 h	4.788 µM	[7]
MTT	72 h	4.456 µM	[7]
HT29 (Human Colon Carcinoma)	Apoptosis	Not Specified	>50% apoptosis at 20 µM	[8]
HRT18 (Human Colon Carcinoma)	Apoptosis	Not Specified	>50% apoptosis at 20 µM	[8]
MKN74 (Human Gastric Carcinoma)	Apoptosis	Not Specified	>50% apoptosis at 20 µM	[8]
COLO205 (Human Colon Carcinoma)	Apoptosis	Not Specified	>50% apoptosis at 20 µM	[8]
CMK-7 (Human Leukemia)	Apoptosis	6 h	>90% apoptosis at 20 µM (with Sphingosine)	[8]
HL60 (Human Leukemia)	Apoptosis	6 h	>90% apoptosis at 20 µM (with Sphingosine)	[8]
U937 (Human Leukemia)	Apoptosis	6 h	>90% apoptosis at 20 µM (with Sphingosine)	[8]

Table 2: Cytotoxic and Pro-Apoptotic Effects of N,N-Dimethyl Sphingosine in Cancer Cell Lines

Signaling Pathways Affected by N,N-Dimethyl Sphingosine

The inhibition of SphK by DMS has profound effects on multiple downstream signaling pathways that are crucial for cell survival, proliferation, and apoptosis.

Inhibition of Pro-Survival Signaling

By reducing S1P levels, DMS indirectly inhibits the activation of several key pro-survival signaling cascades that are typically initiated by S1P receptor activation. These include:

• PI3K/Akt Pathway: The Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway is a central regulator of cell survival, growth, and proliferation. S1P receptor activation often leads to the activation of PI3K and subsequent phosphorylation and activation of Akt. Inhibition of SphK by DMS has been shown to reduce Akt signaling.[6][9]

• MAPK/ERK Pathway: The Mitogen-Activated Protein Kinase (MAPK)/Extracellular signal-regulated kinase (ERK) pathway is another critical signaling cascade involved in cell proliferation and differentiation. DMS treatment has been demonstrated to inhibit the phosphorylation and activation of ERK1/2.[6][10]

• NF-κB Pathway: Nuclear Factor-kappa B (NF-κB) is a transcription factor that plays a key role in inflammation and cell survival by upregulating the expression of anti-apoptotic genes. S1P can activate the NF-κB pathway, and DMS has been shown to suppress its activation.[7]

Caption: Inhibition of SphK by DMS blocks S1P production, leading to reduced activation of pro-survival pathways.

Induction of Apoptotic Signaling

The accumulation of ceramide and sphingosine, coupled with the downregulation of pro-survival signals, triggers the intrinsic apoptotic pathway. Key events include:

• Regulation of Bcl-2 Family Proteins: DMS treatment can lead to the downregulation of anti-apoptotic Bcl-2 family members. This shifts the balance in favor of pro-apoptotic members like Bax and Bak.

• Mitochondrial Outer Membrane Permeabilization (MOMP): The activation of pro-apoptotic Bcl-2 proteins leads to the formation of pores in the mitochondrial outer membrane, resulting in the release of cytochrome c and other pro-apoptotic factors into the cytoplasm.

• Caspase Activation: Cytochrome c release initiates the formation of the apoptosome and the activation of the initiator caspase-9, which in turn activates the executioner caspase-3. DMS has been shown to induce the activation of caspase-9 and caspase-3.

References

• 1. Annexin V Stain Protocol | Flow Cytometry Core | ECU [medicine.ecu.edu]
• 2. aacrjournals.org [aacrjournals.org]
• 3. researchgate.net [researchgate.net]
• 4. Targeting the Sphingosine Kinase/Sphingosine-1-Phosphate Signaling Axis in Drug Discovery for Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. broadpharm.com [broadpharm.com]
• 6. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 7. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 8. lipidmaps.org [lipidmaps.org]
• 9. Activation of S1P₁ receptor regulates PI3K/Akt/FoxO3a pathway in response to oxidative stress in PC12 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Sphingosine kinase 1 regulates mucin production via ERK phosphorylation - PubMed [pubmed.ncbi.nlm.nih.gov]

N,N-dimethyl Sphingosine (d17:1): A Technical Guide to its Structure, Properties, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

N,N-dimethyl sphingosine (d17:1), a naturally occurring, dimethylated derivative of sphingosine (d17:1), has emerged as a critical bioactive lipid with significant implications in cellular signaling and pharmacology. As a potent inhibitor of sphingosine kinase 1 (SPHK1), it plays a pivotal role in modulating the cellular "sphingolipid rheostat," the balance between pro-apoptotic ceramide and pro-survival sphingosine-1-phosphate (S1P). This technical guide provides a comprehensive overview of the structure, physicochemical properties, and biological activities of N,N-dimethyl sphingosine (d17:1). Detailed experimental protocols for its synthesis, analysis, and biological evaluation are presented, alongside in-depth visualizations of its key signaling pathways. The quantitative data and methodologies provided herein are intended to serve as a valuable resource for researchers in the fields of lipid biology, signal transduction, and drug discovery.

Structure and Physicochemical Properties

N,N-dimethyl sphingosine (d17:1) is a sphingoid base characterized by a 17-carbon aliphatic chain with a trans double bond at position 4, a hydroxyl group at position 3, and a dimethylated amino group at position 2.

Table 1: Chemical and Physical Properties of N,N-dimethyl Sphingosine (d17:1)

Property	Value	Reference
Systematic Name	(2S,3R,4E)-2-(Dimethylamino)-4-heptadecene-1,3-diol	[1][2]
Common Synonyms	N,N-dimethyl-D-erythro-sphingosine (C17)	[1]
CAS Number	474943-92-5	[1][2]
Molecular Formula	C₁₉H₃₉NO₂	[1][2]
Formula Weight	313.5 g/mol	[1]
Appearance	Colorless film or solid	[3]
Solubility	Ethanol, DMF, DMSO	[1]
Storage Temperature	-20°C	[1][3]
Stability	≥ 2 years at -20°C in ethanol	[1]

Biological Activity and Mechanism of Action

The primary biological function of N,N-dimethyl sphingosine (d17:1) stems from its potent and competitive inhibition of sphingosine kinase 1 (SPHK1).[4][5] This inhibition disrupts the synthesis of sphingosine-1-phosphate (S1P), a critical signaling molecule involved in cell proliferation, survival, and inflammation.[6][7] By blocking S1P production, N,N-dimethyl sphingosine (d17:1) effectively shifts the sphingolipid balance towards an accumulation of its pro-apoptotic precursors, ceramide and sphingosine.[5][8] This alteration of the ceramide/S1P rheostat is a key mechanism underlying its observed biological effects.

Table 2: In Vitro Inhibitory Activity of N,N-dimethyl Sphingosine

Target	Cell Line/System	Assay Type	IC₅₀ / Kᵢ	Reference
Sphingosine Kinase (SPHK)	U937 cell extract	Kinase Assay	Kᵢ = 3.1 µM	[9]
Sphingosine Kinase (SPHK)	PC12 cell extract	Kinase Assay	Kᵢ = 6.8 µM	[9]
Sphingosine Kinase (SPHK)	Swiss 3T3 cell extract	Kinase Assay	Kᵢ = 2.3 µM	[9]
Sphingosine Kinase	-	Kinase Assay	IC₅₀ = 5 µM	[10]
[³H]-Thymidine Incorporation	Porcine VSMC	Proliferation Assay	IC₅₀ = 12 ± 6 µM	[5]
ERK-1/2 Activation	Porcine VSMC	Western Blot	IC₅₀ = 15 ± 10 µM	[5]
Protein Kinase C (PKC)	PC12 cells	Kinase Assay	No inhibition at 10 µM	[9]

Induction of Apoptosis

N,N-dimethyl sphingosine (d17:1) is a well-documented inducer of apoptosis in various cancer cell lines.[4] By inhibiting SPHK1, it leads to an increase in intracellular ceramide levels, which in turn activates downstream apoptotic signaling cascades. This includes the activation of caspases and the cleavage of poly(ADP-ribose) polymerase (PARP), hallmark events of programmed cell death.[5]

Modulation of Signaling Pathways

Beyond its direct impact on the sphingolipid rheostat, N,N-dimethyl sphingosine (d17:1) influences several key signaling pathways:

• NF-κB Signaling: It has been shown to suppress the activation of the nuclear factor-kappa B (NF-κB) pathway, a critical regulator of inflammation, cell survival, and proliferation.[4]

• ERK-1/2 and Akt Signaling: Inhibition of SPHK1 by N,N-dimethyl sphingosine (d17:1) can lead to the downregulation of the pro-survival ERK-1/2 and Akt signaling pathways.[5]

Signaling Pathways

The following diagrams illustrate the key signaling pathways modulated by N,N-dimethyl sphingosine (d17:1).

Figure 1. N,N-dimethyl sphingosine (d17:1) inhibits SPHK1, leading to apoptosis.

Figure 2. Inhibition of SPHK1 by N,N-dimethyl sphingosine (d17:1) suppresses NF-κB signaling.

Experimental Protocols

Synthesis of N,N-dimethyl Sphingosine (d17:1)

A plausible synthetic route for N,N-dimethyl sphingosine (d17:1) involves the N,N-dimethylation of sphingosine (d17:1). This can be achieved through methods such as reductive amination or direct methylation.

Method 1: Reductive Amination with Formaldehyde

• Dissolution: Dissolve sphingosine (d17:1) in a suitable solvent such as methanol or a mixture of methanol and dichloromethane.

• Aldehyde Addition: Add an aqueous solution of formaldehyde (e.g., 37% in water) to the sphingosine solution. An excess of formaldehyde is typically used.

• pH Adjustment (Optional): The reaction can be carried out under neutral or slightly acidic conditions. Acetic acid can be added to facilitate iminium ion formation.

• Reduction: Add a reducing agent, such as sodium borohydride (NaBH₄) or sodium cyanoborohydride (NaBH₃CN), portion-wise to the reaction mixture at a controlled temperature (e.g., 0°C to room temperature).

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Once the reaction is complete, quench the excess reducing agent by the careful addition of an acid (e.g., dilute HCl). Adjust the pH to basic (e.g., with NaHCO₃ or NaOH solution) and extract the product with an organic solvent (e.g., ethyl acetate or chloroform).

• Purification: Dry the combined organic extracts over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Method 2: N-methylation with Methyl Iodide

• Dissolution and Base: Dissolve sphingosine (d17:1) in a polar aprotic solvent like dimethylformamide (DMF) or tetrahydrofuran (THF). Add a non-nucleophilic base, such as potassium carbonate (K₂CO₃) or diisopropylethylamine (DIPEA).

• Methylating Agent: Add methyl iodide (CH₃I) dropwise to the reaction mixture. A slight excess of methyl iodide is typically used.

• Reaction Conditions: Stir the reaction mixture at room temperature or with gentle heating until the reaction is complete, as monitored by TLC or LC-MS.

• Work-up: Quench the reaction with water and extract the product with an organic solvent.

• Purification: Wash the organic layer with brine, dry over an anhydrous salt, and concentrate. Purify the crude product by column chromatography.

Quantitative Analysis by LC-MS/MS

The quantification of N,N-dimethyl sphingosine (d17:1) and related sphingolipids in biological samples is typically performed using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Sample Preparation:

• Homogenization: Homogenize cells or tissues in a suitable buffer.

• Internal Standard Spiking: Add a known amount of a suitable internal standard (e.g., a stable isotope-labeled analog of the analyte) to the homogenate.

• Lipid Extraction: Perform a liquid-liquid extraction using a solvent system such as chloroform/methanol or butanol.

• Solvent Evaporation and Reconstitution: Evaporate the organic phase to dryness under a stream of nitrogen and reconstitute the lipid extract in the LC mobile phase.

LC-MS/MS Parameters:

• Chromatography: Use a reverse-phase C18 or a hydrophilic interaction liquid chromatography (HILIC) column for separation.

• Mobile Phase: A gradient of solvents such as water, methanol, or acetonitrile with additives like formic acid or ammonium formate is commonly used.

• Ionization: Employ electrospray ionization (ESI) in positive ion mode.

• Mass Spectrometry: Operate the mass spectrometer in multiple reaction monitoring (MRM) mode, monitoring specific precursor-to-product ion transitions for the analyte and the internal standard.

Sphingosine Kinase Activity Assay

The inhibitory effect of N,N-dimethyl sphingosine (d17:1) on SPHK1 activity can be assessed using various assay formats.

Radiometric Assay:

• Reaction Mixture: Prepare a reaction buffer containing recombinant SPHK1, the substrate sphingosine, and [γ-³²P]ATP.

• Inhibitor Addition: Add varying concentrations of N,N-dimethyl sphingosine (d17:1) to the reaction mixture.

• Incubation: Incubate the reaction at 37°C for a defined period.

• Reaction Termination and Extraction: Stop the reaction and extract the lipids.

• Separation and Detection: Separate the radiolabeled sphingosine-1-phosphate from unreacted [γ-³²P]ATP by TLC.

• Quantification: Quantify the radioactivity of the S1P spot using a phosphorimager or scintillation counting to determine the extent of inhibition.

Non-Radiometric (Luminescence-based) Assay:

• Reaction Principle: These assays measure the amount of ATP remaining after the kinase reaction.

• Procedure: Perform the kinase reaction as described above, but with non-radiolabeled ATP.

• ATP Detection: After the incubation period, add a reagent that produces a luminescent signal proportional to the amount of ATP present.

• Measurement: Measure the luminescence using a plate reader. A decrease in luminescence indicates ATP consumption by the kinase, and the inhibitory effect of N,N-dimethyl sphingosine (d17:1) can be quantified.

Conclusion

N,N-dimethyl sphingosine (d17:1) is a crucial tool for studying the intricate roles of sphingolipid signaling in health and disease. Its well-characterized inhibitory action on SPHK1 and the consequent modulation of the ceramide/S1P rheostat make it a valuable pharmacological agent for investigating cellular processes such as apoptosis and proliferation. The detailed structural, quantitative, and methodological information provided in this guide is intended to facilitate further research into the therapeutic potential of targeting sphingolipid pathways and to support the development of novel therapeutics for a range of diseases, including cancer and inflammatory disorders.

References

• 1. Sphingosine kinase 1 mediates diabetic renal fibrosis via NF-κB signaling pathway: involvement of CK2α - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sphk1 promotes breast epithelial cell proliferation via NF-κB-p65-mediated cyclin D1 expression - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sphingosine kinase-1 enhances resistance to apoptosis through activation of PI3K/Akt/NF-κB pathway in human non-small cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A house divided: ceramide, sphingosine, and sphingosine-1-phosphate in programmed cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 6. An autocrine sphingosine-1-phosphate signaling loop enhances NF-κB-activation and survival - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Targeting the Sphingosine Kinase/Sphingosine-1-Phosphate Signaling Axis in Drug Discovery for Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. N,N-Dimethylsphingosine is a potent competitive inhibitor of sphingosine kinase but not of protein kinase C: modulation of cellular levels of sphingosine 1-phosphate and ceramide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. juniperpublishers.com [juniperpublishers.com]
• 10. TARGETING SPHINGOSINE KINASE 1 INHIBITS AKT SIGNALING, INDUCES APOPTOSIS, AND SUPPRESSES GROWTH OF HUMAN GLIOBLASTOMA CELLS AND XENOGRAFTS - PMC [pmc.ncbi.nlm.nih.gov]

endogenous roles of N,N-dimethyl sphingosine (d17:1)

An In-Depth Technical Guide on the Endogenous Roles of N,N-Dimethylsphingosine (d17:1)

Audience: Researchers, scientists, and drug development professionals.

Introduction

N,N-dimethylsphingosine (DMS) is a naturally occurring, N-methylated derivative of sphingosine, a fundamental component of the complex class of lipids known as sphingolipids.[1] While sphingolipids are integral to the structural integrity of cell membranes, their metabolites, including DMS, are now recognized as critical bioactive signaling molecules that regulate a host of cellular processes.[2][3] The specific variant, N,N-dimethylsphingosine (d17:1), refers to a DMS molecule with a 17-carbon backbone.[4][5] This guide provides a comprehensive overview of the endogenous roles of DMS (d17:1), focusing on its core functions in cellular signaling, its implications in disease, and the experimental methodologies used for its study.

Core Endogenous Roles and Signaling Pathways

The primary mechanism of action for DMS is the competitive inhibition of sphingosine kinases (SphK), the enzymes responsible for phosphorylating sphingosine to form sphingosine-1-phosphate (S1P).[6][7][8][9] This inhibition fundamentally alters the cellular balance between pro-apoptotic and pro-survival sphingolipids, a concept often referred to as the "sphingolipid rheostat."

Modulation of the Sphingolipid Rheostat

DMS is a potent and specific competitive inhibitor of sphingosine kinase (SphK1 and SphK2).[1][2][6] By blocking the activity of SphK, DMS prevents the formation of the pro-survival, pro-proliferative molecule S1P.[6][9] This action leads to a concurrent increase in the intracellular levels of sphingosine and its metabolic precursor, ceramide.[1][6] Both ceramide and sphingosine are potent inducers of cell cycle arrest and apoptosis.[2][10] Therefore, the primary endogenous role of DMS is to shift the sphingolipid balance away from S1P-mediated survival signals and towards ceramide/sphingosine-mediated apoptotic pathways.[6]

The Sphingolipid Rheostat and the Action of DMS.

Induction of Apoptosis in Cancer

DMS is a potent inducer of apoptosis in a diverse range of human cancer cell lines, including those of hematopoietic, colon, lung, and breast origin.[1][2][11] The pro-apoptotic mechanism is multifactorial:

• SphK1/NF-κB Inhibition: DMS treatment suppresses the activity of SphK1 and the subsequent activation of the transcription factor nuclear factor-κB (NF-κB), which controls the expression of many anti-apoptotic genes.[1]

• MAPK Inhibition: In tumor cells with high mitogen-activated protein kinase (MAPK) activity, DMS can rapidly inhibit the MAPK cascade, which appears to be an early step in the apoptotic signaling process.[3]

• Caspase Activation: DMS-induced apoptosis is associated with the activation of effector caspases, such as caspase-3, and the cleavage of downstream targets like poly (ADP-ribose) polymerase (PARP).[1]

• Intracellular Calcium Increase: DMS triggers an increase in intracellular calcium concentration ([Ca2+]i) by promoting Ca2+ release from internal stores and enhancing its influx, which can activate calcium-dependent apoptotic pathways.[1][12]

DMS-Induced Apoptotic Signaling Pathway.

Role in Inflammation and Neuropathic Pain

Endogenous DMS is implicated in inflammatory responses, particularly within the central nervous system (CNS).

• Source and Stimulus: Oligodendrocytes have been identified as a source of DMS, with production increasing in response to stimuli that damage white matter.[13]

• Neuropathic Pain: In animal models of neuropathic pain, DMS levels are elevated in the dorsal horn of the spinal cord.[8] Direct intrathecal injection of DMS can induce neuropathic pain-like behaviors, suggesting it acts as a key mediator in sensory neuron sensitization, possibly through inflammatory astrocyte responses.[8][13]

• Immunomodulation: DMS also exhibits broader immunomodulatory effects. In a model of chronic Chagas disease cardiomyopathy, DMS treatment reduced cardiac inflammation, fibrosis, and the secretion of pro-inflammatory cytokines like IFNγ and TNFα.[14] It also reduced intestinal epithelial injury in a model of sepsis.[15]

Other Key Signaling Roles

• Protein Kinase C (PKC): While early studies suggested DMS could inhibit PKC, more recent evidence indicates that at concentrations effective for SphK inhibition, DMS does not significantly affect PKC activity or its translocation.[6][16]

• Sigma-1 Receptor (S1R) Agonism: Recent studies have identified DMS as an endogenous agonist for the Sigma-1 Receptor, a ubiquitous chaperone protein involved in cellular stress responses.[17][18] DMS binding promotes the dissociation of S1R oligomers into their active protomeric forms, suggesting a novel mechanism for regulating cellular homeostasis.[18]

• Vascular Effects: In vascular smooth muscle cells (VSMCs), DMS inhibits proliferation by blocking ERK-1/2 and Akt signaling pathways.[19][20] This action reduces neointimal formation following vascular injury, highlighting a potential therapeutic role in preventing restenosis.[19][20]

Quantitative Data Presentation

The following tables summarize key quantitative data regarding the biological activities of N,N-dimethylsphingosine.

Table 1: Inhibitory Concentrations (IC50) of DMS on Cellular Processes

Target/Process	Cell/System Type	IC50 Value (µM)	Reference
Sphingosine Kinase (SphK)	General (competitive inhibitor)	~5 µM	[2]
[3H]-Thymidine Incorporation	Porcine Vascular Smooth Muscle Cells	12 ± 6 µM	[19][20]

| ERK-1/2 Activation | Porcine Vascular Smooth Muscle Cells | 15 ± 10 µM |[19][20] |

Table 2: Pro-Apoptotic Effects of DMS on Human Cancer Cell Lines

Cell Line	Cancer Type	Concentration (µM)	Duration (hr)	Observed Effect	Reference
CMK-7, HL60, U937	Leukemia	20 µM	6	Apoptosis in up to 90% of cells	[11]
HT29, HRT18, etc.	Colon Carcinoma	Not specified	Not specified	More susceptible to DMS-induced apoptosis (>50%) than sphingosine (<50%)	[11]
A549	Lung Cancer	Dose-dependent	24-48	Suppressed cell proliferation and clonogenicity; induced apoptosis	[1]

| MDA-MB-231, MCF-7 | Breast Adenocarcinoma | Loading-dependent | Protracted | Cytotoxicity equivalent to free DMS, consistent with prodrug behavior |[21] |

Experimental Protocols

Detailed methodologies are crucial for the accurate study of DMS. Below are summaries of key experimental protocols cited in the literature.

Protocol 1: Sphingosine Kinase Activity Assay

This protocol is adapted from studies measuring the inhibition of SphK by DMS.[7]

• Source Preparation: Prepare cytosolic fractions containing sphingosine kinase from a relevant cell type (e.g., human platelets, U937 cells).[6][7]

• Reaction Mixture: Set up a reaction buffer containing Tris-HCl, MgCl2, ATP, and [³H]-sphingosine as the substrate.

• Inhibition: Add varying concentrations of DMS or vehicle control to the reaction mixtures and pre-incubate.

• Initiation: Start the reaction by adding the enzyme-containing cytosolic fraction. Incubate at 37°C for a specified time (e.g., 30 minutes).

• Termination and Extraction: Stop the reaction by adding a chloroform/methanol solution. Perform a phase separation to extract the lipids.

• Analysis: Separate the resulting [³H]-sphingosine-1-phosphate from the unreacted [³H]-sphingosine using thin-layer chromatography (TLC).

• Quantification: Scrape the TLC spots corresponding to S1P and quantify the radioactivity using a liquid scintillation counter to determine the extent of inhibition.

Protocol 2: Quantification of DMS-Induced Apoptosis by Western Blot

This protocol is based on the detection of apoptosis markers in DMS-treated cells.[1]

• Cell Culture and Treatment: Plate cells (e.g., A549 lung cancer cells) and allow them to adhere. Treat the cells with various concentrations of DMS for 24 to 48 hours.[1]

• Lysate Preparation: Harvest the cells and prepare total protein lysates using a suitable lysis buffer containing protease inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a standard method (e.g., BCA assay).

• SDS-PAGE: Separate equal amounts of protein from each sample on a polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with a blocking agent (e.g., 5% non-fat milk or BSA) to prevent non-specific antibody binding.

  • Incubate the membrane with primary antibodies specific for apoptosis markers (e.g., cleaved PARP, cleaved Caspase-3) and signaling proteins (e.g., p-NF-κB, total NF-κB). Use an antibody for a housekeeping protein (e.g., β-actin) as a loading control.

  • Wash the membrane and incubate with an appropriate horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using an imaging system. Analyze the band intensities to determine changes in protein expression or cleavage.

References

• 1. DMS triggers apoptosis associated with the inhibition of SPHK1/NF-κB activation and increase in intracellular Ca2+ concentration in human cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Targeting the Sphingosine Kinase/Sphingosine-1-Phosphate Signaling Axis in Drug Discovery for Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibition of MAP kinase by sphingosine and its methylated derivative, N,N-dimethylsphingosine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. larodan.com [larodan.com]
• 6. N,N-Dimethylsphingosine is a potent competitive inhibitor of sphingosine kinase but not of protein kinase C: modulation of cellular levels of sphingosine 1-phosphate and ceramide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. N,N-dimethylsphingosine inhibition of sphingosine kinase and sphingosine 1-phosphate activity in human platelets [pubmed.ncbi.nlm.nih.gov]
• 8. N,N-Dimethylsphingosine - Wikipedia [en.wikipedia.org]
• 9. N,N-dimethylsphingosine | SphK Inhibitor | For Research [benchchem.com]
• 10. The critical roles of bioactive sphingolipids in inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Sphingosine and its methylated derivative N,N-dimethylsphingosine (DMS) induce apoptosis in a variety of human cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. N, N-dimethyl-D-erythro-sphingosine increases intracellular Ca2+ concentration via Na+-Ca2+-exchanger in HCT116 human colon cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Therapeutic effects of sphingosine kinase inhibitor N,N-dimethylsphingosine (DMS) in experimental chronic Chagas disease cardiomyopathy - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. Protein kinase C and platelet inhibition by D-erythro-sphingosine: comparison with N,N-dimethylsphingosine and commercial preparation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. Sphingoid Bases Regulate the Sigma-1 Receptor-Sphingosine and N, N'-Dimethylsphingosine Are Endogenous Agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. cn.aminer.org [cn.aminer.org]
• 20. The sphingosine kinase inhibitor N,N-dimethylsphingosine inhibits neointimal hyperplasia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. N,N-Dimethylsphingosine conjugates of poly-L-glutamic acid: synthesis, characterization, and initial biological evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]

N,N-Dimethylsphingosine: A Technical Guide to its Discovery, History, and Biological Significance

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

N,N-Dimethylsphingosine (DMS), a naturally occurring metabolite of sphingosine, has emerged as a critical bioactive lipid with profound implications in cellular signaling and pharmacology. Initially identified as an inhibitor of protein kinase C (PKC), subsequent research has redefined its primary role as a potent and selective competitive inhibitor of sphingosine kinase (SphK), the enzyme responsible for the synthesis of the pro-survival signaling molecule sphingosine-1-phosphate (S1P). This inhibition effectively shifts the cellular sphingolipid rheostat towards an accumulation of ceramide and sphingosine, promoting pro-apoptotic and anti-proliferative cellular outcomes. This technical guide provides a comprehensive overview of the discovery and history of DMS, its synthesis, and its intricate role in modulating key signaling pathways. Detailed experimental protocols for the study of DMS and its cellular effects are provided, alongside quantitative data and visual representations of the signaling cascades it influences. This document is intended to serve as a valuable resource for researchers and professionals in the fields of lipid biology, signal transduction, and drug development.

Discovery and History

The journey of N,N-dimethylsphingosine (DMS) from a simple methylated sphingolipid to a key pharmacological tool began with early investigations into the regulatory roles of sphingolipid metabolites in signal transduction.

• Early Studies and the Protein Kinase C Connection: In the late 1980s and early 1990s, sphingosine itself was identified as a negative modulator of protein kinase C (PKC), a critical enzyme in transmembrane signaling. In 1990, it was reported that N,N-dimethylsphingosine, a naturally occurring cellular component, exhibited a stronger and more stereospecific inhibitory effect on PKC activity in A431 cells compared to its precursor, sphingosine.[1] This initial discovery positioned DMS as a potential tool for studying PKC-dependent signaling pathways.

• A Paradigm Shift: The Discovery of Sphingosine Kinase Inhibition: A pivotal shift in the understanding of DMS's primary mechanism of action occurred in the mid-1990s. Research from the laboratories of Igarashi and Spiegel demonstrated that DMS is a potent inhibitor of sphingosine kinase (SphK). A 1996 study by Yatomi et al. showed that DMS dose-dependently inhibited the conversion of [3H]sphingosine to [3H]sphingosine-1-phosphate (S1P) in human platelets, an effect not observed with other sphingosine derivatives like ceramide.[2] This inhibition was found to be much stronger than that of dl-threo-dihydrosphingosine, a previously known SphK inhibitor.[2]

• Elucidating the Competitive and Selective Nature: Further solidifying its role as a specific SphK inhibitor, a 1998 publication by Edsall et al. from Spiegel's laboratory provided compelling evidence that DMS is a potent competitive inhibitor of SphK in various cell lines, including U937, Swiss 3T3, and PC12 cells.[3][4][5][6] Crucially, this study demonstrated that at concentrations effective for inhibiting SphK, DMS had no significant effect on PKC activity or its membrane translocation.[3][4][5][6][7] This established DMS as a selective tool to probe the biological functions of the SphK/S1P signaling axis.

• Therapeutic Potential and Ongoing Research: The discovery of DMS as a selective SphK inhibitor opened new avenues for its investigation as a potential therapeutic agent, particularly in oncology. Its ability to induce apoptosis in a variety of cancer cell lines has been a major focus of research.[4] More recent studies have also implicated DMS in other physiological and pathological processes, including neuropathic pain and inflammatory responses.[8][9]

Chemical Synthesis

The synthesis of N,N-dimethylsphingosine is most commonly achieved through the direct N-methylation of its precursor, D-erythro-sphingosine. The Eschweiler-Clarke reaction provides a classic and effective method for this transformation.

Principle of the Eschweiler-Clarke Reaction: The Eschweiler-Clarke reaction is a reductive amination method that methylates primary or secondary amines using excess formic acid and formaldehyde.[1] Formaldehyde reacts with the amine to form an iminium ion, which is then reduced by formic acid, acting as a hydride donor. The reaction proceeds to the tertiary amine and does not produce quaternary ammonium salts.[1]

Detailed Protocol for the Synthesis of N,N-Dimethylsphingosine:

• Materials:

  • D-erythro-sphingosine

  • Formaldehyde (37% aqueous solution)

  • Formic acid (88-98%)

  • Methanol

  • Diethyl ether

  • Saturated sodium bicarbonate solution

  • Anhydrous sodium sulfate

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Reflux condenser

  • Separatory funnel

  • Rotary evaporator

• Procedure:

  • Dissolve D-erythro-sphingosine in methanol in a round-bottom flask.

  • Add a stoichiometric excess of aqueous formaldehyde solution to the flask.

  • Slowly add a stoichiometric excess of formic acid to the reaction mixture. The reaction is exothermic and will evolve carbon dioxide gas.

  • Once the initial effervescence subsides, equip the flask with a reflux condenser and heat the mixture to reflux for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

  • After the reaction is complete, cool the mixture to room temperature and concentrate it under reduced pressure using a rotary evaporator.

  • Dissolve the residue in diethyl ether and wash it with a saturated sodium bicarbonate solution to neutralize any remaining formic acid.

  • Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and filter.

  • Evaporate the solvent to yield the crude N,N-dimethylsphingosine.

• Purification: The crude product can be purified by silica gel column chromatography using a suitable solvent system (e.g., a gradient of methanol in chloroform or dichloromethane) to obtain pure N,N-dimethylsphingosine.

Quantitative Data

The biological activity of N,N-dimethylsphingosine has been quantified in numerous studies. The following tables summarize key quantitative data regarding its inhibitory potency against sphingosine kinase and its cytotoxic effects on various cancer cell lines.

Table 1: Inhibitory Potency of N,N-Dimethylsphingosine against Sphingosine Kinase (SphK)

Cell Line/Tissue Extract	SphK Isoform(s)	Inhibition Constant (Ki)	Reference
U937 cell extracts	Not specified	3.1 µM	[3][10]
PC12 cell extracts	Not specified	6.8 µM	[3][10]
Swiss 3T3 cell extracts	Not specified	2.3 µM	[3][10]
Human Platelets	Not specified	Dose-dependent inhibition	[2]

Table 2: Cytotoxicity (IC50) of N,N-Dimethylsphingosine in Human Cancer Cell Lines

Cell Line	Cancer Type	IC50 Value	Exposure Time	Reference
CMK-7	Leukemia	Induces apoptosis at 20 µM	6 hours	[4]
HL60	Leukemia	Induces apoptosis at 20 µM	6 hours	[4]
U937	Leukemia	Induces apoptosis at 20 µM	6 hours	[4]
HT29	Colon Carcinoma	>50% apoptosis with DMS	Not specified	[4]
HRT18	Colon Carcinoma	>50% apoptosis with DMS	Not specified	[4]
MKN74	Colon Carcinoma	>50% apoptosis with DMS	Not specified	[4]
COLO205	Colon Carcinoma	>50% apoptosis with DMS	Not specified	[4]
Porcine VSMC	Vascular Smooth Muscle	12 ± 6 µM ([3H]-thymidine)	Not specified	[9]
Porcine VSMC	Vascular Smooth Muscle	15 ± 10 µM (ERK-1/2 activation)	Not specified	[9]

Signaling Pathways Modulated by N,N-Dimethylsphingosine

N,N-Dimethylsphingosine exerts its profound biological effects by modulating a network of interconnected signaling pathways, primarily initiated by its inhibition of sphingosine kinase.

The Sphingolipid Rheostat: SphK Inhibition, S1P Depletion, and Ceramide Accumulation

The central mechanism of DMS action is the competitive inhibition of sphingosine kinase (SphK), which exists as two major isoforms, SphK1 and SphK2. This inhibition disrupts the critical balance between pro-survival and pro-death sphingolipid metabolites, often referred to as the "sphingolipid rheostat".

• Sphingosine Kinase (SphK): SphK catalyzes the phosphorylation of sphingosine to form sphingosine-1-phosphate (S1P).

• Sphingosine-1-Phosphate (S1P): S1P is a potent signaling molecule that promotes cell survival, proliferation, and migration, primarily by activating a family of G protein-coupled receptors (S1PRs).

• Ceramide: Ceramide, a precursor of sphingosine, is a pro-apoptotic lipid second messenger.

By inhibiting SphK, DMS leads to a decrease in the cellular levels of S1P and a concomitant increase in the levels of its substrate, sphingosine, which can then be converted to ceramide. This shift in the ceramide/S1P ratio is a key driver of the pro-apoptotic effects of DMS.[3][4][5][6][7]

Caption: The Sphingolipid Rheostat modulated by DMS.

Induction of Apoptosis

The accumulation of ceramide and the depletion of S1P triggered by DMS activate downstream apoptotic pathways.

• Caspase-Dependent Apoptosis: Ceramide is a well-established activator of the caspase cascade. It can promote the release of cytochrome c from the mitochondria, leading to the formation of the apoptosome and the activation of caspase-9 and the executioner caspase-3.[9]

• Caspase-Independent Apoptosis: Ceramide can also induce caspase-independent cell death, for instance, through the translocation of apoptosis-inducing factor (AIF) from the mitochondria to the nucleus.[9]

Caption: DMS-induced apoptotic signaling pathway.

Modulation of Other Kinase Pathways

While SphK is the primary target, DMS has been reported to influence other kinase signaling pathways, although some of these effects may be cell-type specific or occur at higher concentrations.

• Protein Kinase C (PKC): As mentioned, early studies suggested DMS inhibits PKC.[1] However, it is now generally accepted that DMS is a selective inhibitor of SphK over PKC at concentrations typically used in cell-based assays.[3][4][5][6][7] Some studies suggest that specific PKC isoforms might be affected differently.

• Mitogen-Activated Protein Kinase (MAPK) Pathway: DMS has been shown to inhibit the activity of mitogen-activated protein kinase (MAPK), specifically the extracellular signal-regulated kinase (ERK).[9][11] This inhibition of a key pro-survival and proliferation pathway likely contributes to the anti-cancer effects of DMS.

Caption: Modulation of other kinase pathways by DMS.

Experimental Protocols

This section provides detailed methodologies for key experiments commonly used to investigate the biological effects of N,N-dimethylsphingosine.

Sphingosine Kinase Activity Assay

Principle: This protocol describes a radiometric assay to measure the activity of SphK by quantifying the formation of radiolabeled S1P from sphingosine and [γ-³²P]ATP.

Materials:

• Cell or tissue lysates

• N,N-Dimethylsphingosine (DMS)

• D-erythro-sphingosine

• [γ-³²P]ATP

• Kinase assay buffer (e.g., 20 mM Tris-HCl pH 7.4, 1 mM MgCl₂, 0.5 mM ATP, 10 mM NaF, 1 mM Na₃VO₄)

• Chloroform/methanol/HCl (100:200:1, v/v/v)

• Chloroform

• 1 M KCl

• Thin-layer chromatography (TLC) plates (silica gel 60)

• TLC developing solvent (e.g., 1-butanol/acetic acid/water, 3:1:1, v/v/v)

• Phosphorimager or scintillation counter

Procedure:

• Prepare cell or tissue lysates in a suitable lysis buffer.

• Set up the kinase reaction by adding the cell lysate, kinase assay buffer, and the desired concentration of DMS (or vehicle control) to a microfuge tube.

• Pre-incubate the mixture for a short period at 30°C.

• Initiate the reaction by adding a mixture of sphingosine and [γ-³²P]ATP.

• Incubate the reaction at 30°C for an appropriate time (e.g., 15-30 minutes).

• Stop the reaction by adding chloroform/methanol/HCl.

• Perform a lipid extraction by adding chloroform and 1 M KCl, vortexing, and centrifuging to separate the phases.

• Carefully collect the lower organic phase containing the lipids.

• Spot the extracted lipids onto a TLC plate.

• Develop the TLC plate in the developing solvent.

• Dry the TLC plate and visualize the radiolabeled S1P using a phosphorimager or by scraping the corresponding spot and quantifying by scintillation counting.

• Calculate the SphK activity based on the amount of ³²P incorporated into S1P.

Measurement of Cellular Ceramide Levels

Principle: This protocol outlines the quantification of cellular ceramide levels using liquid chromatography-tandem mass spectrometry (LC-MS/MS), a highly sensitive and specific method.

Materials:

• Cell culture plates

• N,N-Dimethylsphingosine (DMS)

• Phosphate-buffered saline (PBS)

• Methanol

• Chloroform

• Internal standards (e.g., C17-ceramide)

• LC-MS/MS system

Procedure:

• Plate cells and treat them with DMS or vehicle control for the desired time.

• Wash the cells with ice-cold PBS and harvest them.

• Perform a lipid extraction using a modified Bligh-Dyer method by adding a mixture of chloroform and methanol.

• Add the internal standard to each sample for normalization.

• Vortex the samples and centrifuge to separate the phases.

• Collect the lower organic phase containing the lipids.

• Dry the lipid extract under a stream of nitrogen.

• Reconstitute the dried lipids in a suitable solvent for LC-MS/MS analysis.

• Inject the samples into the LC-MS/MS system.

• Separate the different ceramide species by liquid chromatography and detect and quantify them by tandem mass spectrometry using multiple reaction monitoring (MRM).

• Calculate the concentration of each ceramide species relative to the internal standard.

Apoptosis Assay using Annexin V Staining

Principle: This protocol describes the detection of apoptosis by flow cytometry using Annexin V, which binds to phosphatidylserine (PS) exposed on the outer leaflet of the plasma membrane of apoptotic cells, in combination with a viability dye like propidium iodide (PI) to distinguish between early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Cell culture plates

• N,N-Dimethylsphingosine (DMS)

• Annexin V-FITC (or other fluorophore conjugate)

• Propidium Iodide (PI)

• Annexin V binding buffer (e.g., 10 mM HEPES, 140 mM NaCl, 2.5 mM CaCl₂, pH 7.4)

• Flow cytometer

Procedure:

• Seed cells in culture plates and treat with DMS or vehicle control for the desired duration.

• Harvest both adherent and floating cells.

• Wash the cells with cold PBS.

• Resuspend the cells in Annexin V binding buffer.

• Add Annexin V-FITC and PI to the cell suspension.

• Incubate the cells in the dark at room temperature for 15 minutes.

• Analyze the stained cells by flow cytometry within one hour.

• Gate the cell populations based on their fluorescence to quantify the percentage of live (Annexin V-negative, PI-negative), early apoptotic (Annexin V-positive, PI-negative), late apoptotic (Annexin V-positive, PI-positive), and necrotic (Annexin V-negative, PI-positive) cells.

Conclusion

N,N-Dimethylsphingosine has evolved from being considered a general PKC inhibitor to a highly valued pharmacological tool for the specific investigation of the sphingosine kinase/sphingosine-1-phosphate signaling pathway. Its ability to potently and competitively inhibit SphK, thereby altering the critical balance between pro-apoptotic ceramide and pro-survival S1P, underpins its significant biological effects, most notably the induction of apoptosis in cancer cells. The detailed understanding of its mechanism of action, coupled with the availability of robust experimental protocols to study its effects, positions DMS as a continued subject of interest for both basic research into sphingolipid signaling and the development of novel therapeutic strategies targeting this crucial pathway. This technical guide provides a solid foundation for researchers and drug development professionals to explore the multifaceted roles of N,N-dimethylsphingosine in health and disease.

References

• 1. Eschweiler–Clarke reaction - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Ceramide signaling in apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ceramide and apoptosis: exploring the enigmatic connections between sphingolipid metabolism and programmed cell death - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Sphingosine Kinases and Sphingosine 1-Phosphate Receptors: Signaling and Actions in the Cardiovascular System - PMC [pmc.ncbi.nlm.nih.gov]
• 6. N,N-Dimethylsphingosine - Wikipedia [en.wikipedia.org]
• 7. mdpi.com [mdpi.com]
• 8. Mitochondrial Ceramide and the Induction of Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Ceramide induces apoptosis via caspase-dependent and caspase-independent pathways in mesenchymal stem cells derived from human adipose tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. caymanchem.com [caymanchem.com]
• 11. N,N-Dimethylsphingosine conjugates of poly-L-glutamic acid: synthesis, characterization, and initial biological evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Cellular Targets of N,N-dimethyl sphingosine (d17:1)

For Researchers, Scientists, and Drug Development Professionals

Abstract

N,N-dimethyl sphingosine (DMS) is a methylated derivative of sphingosine that has garnered significant attention as a potent bioactive lipid. This technical guide provides a comprehensive overview of the cellular targets of a specific variant, N,N-dimethyl sphingosine (d17:1). The primary and most extensively characterized cellular target of DMS is sphingosine kinase (SphK) , a critical enzyme in the sphingolipid metabolic pathway. By competitively inhibiting SphK, DMS modulates the intracellular balance of two key signaling lipids: sphingosine-1-phosphate (S1P) and ceramide. This guide will delve into the direct and indirect cellular targets of DMS (d17:1), present available quantitative data, detail relevant experimental protocols, and visualize the associated signaling pathways. While much of the existing literature refers to DMS without specifying the acyl chain length, this document focuses on the d17:1 variant where possible and extrapolates from general DMS findings.

Primary Cellular Target: Sphingosine Kinase (SphK)

N,N-dimethyl sphingosine acts as a competitive inhibitor of sphingosine kinase (SphK), with activity reported against both major isoforms, SphK1 and SphK2.[1] SphK catalyzes the phosphorylation of sphingosine to form sphingosine-1-phosphate (S1P), a pro-survival and pro-proliferative signaling molecule. Inhibition of SphK by DMS leads to a decrease in intracellular S1P levels and a concomitant increase in the levels of its substrate, sphingosine, which can then be converted to ceramide, a pro-apoptotic lipid. This shift in the S1P/ceramide rheostat is central to the biological effects of DMS.

Quantitative Data on DMS Inhibition

Compound	Target/Process	Cell Type	IC50 Value	Reference(s)
N,N-dimethylsphingosine (DMS)	[³H]-thymidine incorporation	Porcine Vascular Smooth Muscle Cells	12 ± 6 µM	[2][3]
N,N-dimethylsphingosine (DMS)	ERK-1/2 Activation	Porcine Vascular Smooth Muscle Cells	15 ± 10 µM	[2][3]

Downstream Cellular Effects and Signaling Pathways

The inhibition of SphK by DMS triggers a cascade of downstream cellular events, impacting several critical signaling pathways.

The Sphingolipid Rheostat: S1P and Ceramide

By blocking the production of S1P, DMS indirectly elevates the intracellular concentration of ceramide. This alteration of the sphingolipid rheostat is a key mechanism through which DMS exerts its pro-apoptotic and anti-proliferative effects.[1]

Inhibition of Pro-Survival Signaling

• NF-κB Pathway: DMS has been shown to suppress the activation of the NF-κB signaling pathway, a key regulator of inflammation, cell survival, and proliferation.

• MAPK (ERK-1/2) Pathway: Inhibition of the Mitogen-Activated Protein Kinase (MAPK) pathway, specifically ERK-1/2, has been observed following treatment with DMS.[4] This inhibition is likely a downstream consequence of altered sphingolipid signaling.

• Akt Signaling: DMS has also been reported to reduce Akt signaling, another crucial pathway for cell survival and proliferation.[2]

Induction of Apoptosis

The accumulation of ceramide and the suppression of pro-survival pathways by DMS ultimately lead to the induction of apoptosis. This is often characterized by the activation of executioner caspases, such as caspase-3, and the cleavage of downstream targets like poly(ADP-ribose) polymerase (PARP).

Modulation of Intracellular Calcium

DMS has been observed to induce an increase in intracellular calcium concentration ([Ca²⁺]i). This effect appears to be independent of S1P receptor signaling and contributes to the complex cellular response to DMS.

Visualizing the Molecular Interactions

Signaling Pathway of DMS Action

Caption: DMS inhibits SphK1, leading to decreased S1P and increased ceramide, which in turn inhibits pro-survival pathways and induces apoptosis.

Experimental Workflow for Assessing DMS Activity

Caption: A typical experimental workflow to investigate the cellular effects of DMS (d17:1).

Detailed Experimental Protocols

The following are generalized protocols for key experiments used to characterize the cellular targets and effects of N,N-dimethyl sphingosine. Researchers should optimize these protocols for their specific cell types and experimental conditions.

Sphingosine Kinase Activity Assay (Radiometric)

This protocol is based on the principle of measuring the incorporation of radiolabeled phosphate from [γ-³²P]ATP into sphingosine to form [³²P]S1P.

Materials:

• Recombinant human SphK1 or SphK2

• Sphingosine (or N,N-dimethyl sphingosine (d17:1) for inhibition studies)

• [γ-³²P]ATP

• Kinase reaction buffer (e.g., 50 mM HEPES pH 7.4, 150 mM NaCl, 5 mM MgCl₂, 1 mM DTT, 10 µM ATP)

• Lipid extraction solvents (e.g., chloroform, methanol, 1N HCl)

• Thin-layer chromatography (TLC) plates and chamber

• Phosphorimager or scintillation counter

Procedure:

• Prepare the kinase reaction mixture in the kinase reaction buffer containing the desired concentration of sphingosine and the test compound (DMS d17:1).

• Initiate the reaction by adding [γ-³²P]ATP and recombinant SphK enzyme.

• Incubate the reaction at 37°C for a predetermined time (e.g., 20-30 minutes).

• Stop the reaction by adding acidic methanol.

• Extract the lipids by adding chloroform and water, followed by vortexing and centrifugation to separate the phases.

• Spot the organic (lower) phase onto a TLC plate.

• Develop the TLC plate using an appropriate solvent system (e.g., chloroform:methanol:acetic acid:water).

• Dry the TLC plate and visualize the radiolabeled S1P spot using a phosphorimager or by scraping the corresponding silica and quantifying using a scintillation counter.

• Calculate the percentage of inhibition by comparing the activity in the presence of DMS to the control.

Western Blot Analysis for Signaling Pathway Components

This protocol outlines the detection of key proteins in signaling pathways affected by DMS, such as phospho-ERK, phospho-Akt, and NF-κB p65.

Materials:

• Cells of interest

• N,N-dimethyl sphingosine (d17:1)

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF or nitrocellulose membranes

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-ERK1/2, anti-total-ERK1/2, anti-phospho-Akt, anti-total-Akt, anti-NF-κB p65)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Plate cells and allow them to adhere overnight.

• Treat cells with various concentrations of DMS (d17:1) for the desired time.

• Wash cells with ice-cold PBS and lyse them with lysis buffer.

• Determine the protein concentration of the lysates using a BCA assay.

• Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE.

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST.

• Apply ECL substrate and visualize the protein bands using an imaging system.

• Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH).

Measurement of Intracellular Calcium ([Ca²⁺]i)

This protocol describes the use of a fluorescent calcium indicator to measure changes in intracellular calcium levels upon DMS treatment.

Materials:

• Cells of interest

• Fluorescent calcium indicator (e.g., Fura-2 AM or Fluo-4 AM)

• Hanks' Balanced Salt Solution (HBSS) or other suitable buffer

• N,N-dimethyl sphingosine (d17:1)

• Fluorescence plate reader or fluorescence microscope

Procedure:

• Plate cells in a black-walled, clear-bottom 96-well plate or on coverslips for microscopy.

• Load the cells with the fluorescent calcium indicator (e.g., 2-5 µM Fura-2 AM) in HBSS for 30-60 minutes at 37°C.

• Wash the cells with HBSS to remove excess dye.

• Measure the baseline fluorescence.

• Add DMS (d17:1) to the wells and immediately begin recording the fluorescence intensity over time.

• For ratiometric dyes like Fura-2, measure the emission at 510 nm with excitation at both 340 nm and 380 nm. The ratio of the fluorescence intensities (F340/F380) is proportional to the intracellular calcium concentration. For single-wavelength dyes like Fluo-4, measure the fluorescence intensity at the appropriate excitation and emission wavelengths.

• Analyze the change in fluorescence over time to determine the effect of DMS on intracellular calcium levels.

Caspase-3 Activity Assay

This protocol details a method to quantify the activity of caspase-3, a key executioner caspase in apoptosis, in response to DMS treatment.

Materials:

• Cells of interest

• N,N-dimethyl sphingosine (d17:1)

• Caspase-3 colorimetric or fluorometric assay kit (containing a caspase-3 substrate, e.g., Ac-DEVD-pNA or Ac-DEVD-AMC)

• Cell lysis buffer (provided in the kit or a compatible buffer)

• Microplate reader (spectrophotometer or fluorometer)

Procedure:

• Plate cells and treat with DMS (d17:1) for a time sufficient to induce apoptosis (e.g., 24-48 hours).

• Lyse the cells according to the assay kit instructions.

• Determine the protein concentration of the cell lysates.

• In a 96-well plate, add an equal amount of protein from each lysate.

• Add the caspase-3 substrate to each well.

• Incubate the plate at 37°C for 1-2 hours, protected from light.

• Measure the absorbance (for colorimetric assays) or fluorescence (for fluorometric assays) using a microplate reader.

• Calculate the fold-increase in caspase-3 activity relative to untreated control cells.

Conclusion

N,N-dimethyl sphingosine (d17:1) is a valuable research tool for investigating the roles of sphingolipid signaling in various cellular processes. Its primary mechanism of action is the competitive inhibition of sphingosine kinases, which leads to a pro-apoptotic shift in the intracellular balance of S1P and ceramide. This, in turn, impacts a network of downstream signaling pathways, including the NF-κB, MAPK, and Akt pathways, and modulates intracellular calcium levels. The experimental protocols provided in this guide offer a framework for researchers to further explore the multifaceted cellular effects of this potent bioactive lipid. Further research is warranted to elucidate the specific binding kinetics of the d17:1 variant with SphK isoforms and to identify potential novel cellular targets.

References

• 1. N,N-Dimethylsphingosine is a potent competitive inhibitor of sphingosine kinase but not of protein kinase C: modulation of cellular levels of sphingosine 1-phosphate and ceramide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The sphingosine kinase inhibitor N,N-dimethylsphingosine inhibits neointimal hyperplasia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cn.aminer.org [cn.aminer.org]
• 4. Inhibition of MAP kinase by sphingosine and its methylated derivative, N,N-dimethylsphingosine - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of N,N-Dimethyl Sphingosine (d17:1) in Apoptosis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N,N-dimethyl sphingosine (DMS) is a methylated derivative of sphingosine that has garnered significant attention for its potent pro-apoptotic activities in a variety of cancer cell lines. While much of the existing research has been conducted with the d18:1 isoform, the d17:1 variant is also a key bioactive lipid. This technical guide provides an in-depth overview of the core mechanisms by which N,N-dimethyl sphingosine (d17:1) is understood to induce apoptosis. It details the inhibition of sphingosine kinase 1 (SPHK1), the subsequent alteration of the critical ceramide/sphingosine-1-phosphate (S1P) rheostat, and the downstream effects on major signaling pathways, including NF-κB, intracellular calcium, and MAP kinases. This guide also offers detailed protocols for key experimental assays and presents quantitative data from relevant studies to support researchers in the fields of oncology and drug development.

Introduction

The sphingolipid rheostat, the balance between pro-apoptotic ceramide and sphingosine and pro-survival sphingosine-1-phosphate (S1P), is a critical determinant of cell fate.[1] Dysregulation of this balance is a hallmark of many cancers, often characterized by the upregulation of sphingosine kinase 1 (SPHK1), the enzyme responsible for converting sphingosine to S1P.[2] N,N-dimethyl sphingosine (DMS), an endogenous N-methyl derivative of sphingosine, has emerged as a powerful tool and potential therapeutic agent due to its ability to competitively inhibit SPHK1.[3][4] By blocking SPHK1, DMS shifts the sphingolipid balance towards the accumulation of ceramide and sphingosine, thereby promoting apoptosis.[3] This document focuses on the d17:1 isoform of DMS and its role in programmed cell death.

Core Mechanisms of DMS-Induced Apoptosis

The pro-apoptotic effects of N,N-dimethyl sphingosine (d17:1) are multifaceted, stemming primarily from its inhibition of SPHK1 and the subsequent cascade of cellular events.

Inhibition of Sphingosine Kinase 1 (SPHK1)

DMS is a potent and competitive inhibitor of SPHK1.[3] This inhibition is a key initiating event in its mechanism of action. By blocking the phosphorylation of sphingosine to S1P, DMS directly reduces the levels of the pro-survival lipid S1P.[4]

Alteration of the Ceramide/S1P Rheostat

The inhibition of SPHK1 by DMS leads to a buildup of its substrate, sphingosine, which can then be acylated to form ceramide.[3] This dual action of decreasing S1P and increasing ceramide levels decisively shifts the sphingolipid rheostat towards a pro-apoptotic state.[3] Ceramide accumulation is a well-established trigger for apoptosis through various mechanisms, including the formation of pores in the mitochondrial outer membrane.[1][5]

Downstream Signaling Pathways

The DMS-induced shift in the sphingolipid rheostat triggers several downstream signaling pathways that converge to execute the apoptotic program.

• Inhibition of NF-κB Signaling: SPHK1 and its product S1P are known to activate the NF-κB pathway, a key transcriptional regulator of pro-survival genes.[6] By inhibiting SPHK1, DMS suppresses the activation of the NF-κB p65 subunit, thereby downregulating anti-apoptotic gene expression.[6]

• Modulation of Intracellular Calcium ([Ca2+]i): Treatment with DMS has been shown to cause an increase in the intracellular concentration of calcium.[6] Sustained elevation of intracellular calcium is a potent activator of various apoptotic effectors, including caspases and calpains.

• Involvement of MAP Kinase and Akt Pathways: DMS has been observed to modulate the activity of several key signaling kinases. It can induce the activation of pro-apoptotic JNK and p38 MAP kinases while decreasing the activity of the pro-survival kinases ERK and Akt.[7][8] The inhibition of the Akt pathway is particularly significant as Akt is a central node in cell survival signaling.

Quantitative Data Summary

The following tables summarize quantitative data from studies on the effects of N,N-dimethyl sphingosine (DMS) on apoptosis and related cellular processes. Note: Most studies do not specify the d17:1 isoform; the data presented is for DMS in general.

Cell Line	Parameter	Value	Reference
Porcine Vascular Smooth Muscle Cells	IC50 for inhibition of [(3)H]-thymidine incorporation	12 ± 6 µM	[8]
Porcine Vascular Smooth Muscle Cells	IC50 for inhibition of ERK-1/2 activation	15 ± 10 µM	[8]
Human Leukemic Cell Lines (CMK-7, HL60, U937)	Apoptosis with 20 µM Sphingosine (6 hr)	Up to 90% of cells	[9]
Human Colonic Carcinoma Cells (HT29, HRT18, etc.)	Apoptosis with DMS	>50% of cells	[9]
Human Epidermoid Carcinoma (KB-3-1 and KB-C2)	Apoptosis-inducing concentration of DMS	15 µM	[10]

Table 1: In Vitro Efficacy of DMS

Cell Line	Treatment	Observation	Reference
Human Lung Cancer (A549)	DMS (various concentrations, 24 & 48 hr)	Dose-dependent increase in apoptotic cells	[6]
Human Lung Cancer (A549)	DMS (various concentrations, 24 & 48 hr)	Dose-dependent increase in Caspase-3 activity	[6]
Human Lung Cancer (A549)	DMS (various concentrations, 24 & 48 hr)	Marked increase in PARP cleavage	[6]
Human Lung Cancer (A549)	DMS (various concentrations, 24 & 48 hr)	Suppression of SPHK1 and NF-κB p65 protein expression	[6]
U937 Human Monocytes	DMS (concentration-dependent)	DNA fragmentation, nuclear disruption, cytochrome c release	[7]
U937 Human Monocytes	DMS	Initial increase, then decrease in mitochondrial membrane potential	[7]

Table 2: Cellular Effects of DMS Treatment

Signaling Pathways and Visualizations

The following diagrams, generated using Graphviz, illustrate the key signaling pathways involved in DMS-induced apoptosis.

Caption: Overview of DMS-induced apoptotic signaling pathways.

Caption: General experimental workflow for studying DMS-induced apoptosis.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the study of DMS-induced apoptosis.

Preparation and Cellular Treatment with N,N-Dimethyl Sphingosine (d17:1)

Due to the hydrophobic nature of sphingolipids, proper solubilization is critical for in vitro studies.

• Stock Solution Preparation:

  • Dissolve N,N-dimethyl sphingosine (d17:1) in ethanol or DMSO to create a high-concentration stock solution (e.g., 10-20 mM).[11]

  • Store the stock solution at -20°C.

• Working Solution for Cell Treatment (Method A: BSA Complex):

  • For serum-free or low-serum conditions, complexing DMS with bovine serum albumin (BSA) is recommended to enhance solubility and delivery.

  • Prepare a solution of fatty acid-free BSA in your desired cell culture medium or buffer (e.g., 0.34 mg/mL).

  • While vortexing the BSA solution, inject the required volume of the DMS stock solution to achieve the final desired concentration.

  • This method creates a DMS-BSA complex that is more readily taken up by cells.

• Working Solution for Cell Treatment (Method B: Direct Dilution):

  • For cultures containing serum, the DMS stock can often be diluted directly into the culture medium to the final desired concentration. The serum proteins will aid in solubilization.

  • It is crucial to ensure thorough mixing and to visually inspect for any precipitation.

• Cell Treatment:

  • Replace the existing culture medium with the medium containing the DMS working solution.

  • Include a vehicle control (medium with the same concentration of ethanol or DMSO and BSA, if used) in all experiments.

  • Incubate the cells for the desired time points (e.g., 6, 12, 24, 48 hours) before proceeding with subsequent assays.

Annexin V/Propidium Iodide (PI) Apoptosis Assay

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Harvesting:

  • After treatment, collect the culture medium (containing floating/apoptotic cells).

  • For adherent cells, wash with PBS and detach using a gentle, non-enzymatic cell dissociation solution or brief trypsinization. Harsh trypsinization can damage cell membranes and lead to false positives.[12]

  • Combine the detached cells with the collected medium and pellet by centrifugation (e.g., 300 x g for 5 minutes).

• Staining:

  • Wash the cell pellet twice with cold PBS.

  • Resuspend the cells in 1X Annexin V Binding Buffer at a concentration of approximately 1 x 10^6 cells/mL.

  • Transfer 100 µL of the cell suspension to a flow cytometry tube.

  • Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI) solution.

  • Gently vortex and incubate for 15 minutes at room temperature in the dark.[13]

• Flow Cytometry Analysis:

  • Add 400 µL of 1X Annexin V Binding Buffer to each tube.

  • Analyze the samples on a flow cytometer within one hour.

  • FITC-Annexin V is typically detected in the FL1 channel, and PI in the FL2 or FL3 channel.

  • Use unstained, single-stained (Annexin V only and PI only) controls for proper compensation and gating.

Caspase-3 Activity Assay (Fluorometric)

This assay quantifies the activity of executioner caspase-3, a key mediator of apoptosis.

• Cell Lysate Preparation:

  • After treatment, harvest cells (adherent and suspension) and wash with cold PBS.

  • Resuspend the cell pellet in a chilled lysis buffer (e.g., 50 mM HEPES, pH 7.4, 5 mM CHAPS, 5 mM DTT) at a concentration of approximately 1-5 x 10^6 cells per 100 µL.

  • Incubate on ice for 10-15 minutes.

  • Centrifuge at 10,000-14,000 x g for 5-10 minutes at 4°C.

  • Collect the supernatant (cytosolic extract) and determine the protein concentration (e.g., using a BCA assay).

• Fluorometric Assay:

  • In a black 96-well plate, add 20-50 µg of protein from each cell lysate to individual wells.

  • Adjust the volume of each well to 50 µL with the lysis buffer.

  • Prepare a reaction mix by adding a fluorogenic caspase-3 substrate (e.g., Ac-DEVD-AFC) to a 2X reaction buffer, as per the manufacturer's instructions.

  • Add 50 µL of the reaction mix to each well to initiate the reaction.

  • Incubate the plate at 37°C for 1-2 hours, protected from light.

  • Measure the fluorescence using a microplate reader at the appropriate excitation and emission wavelengths (e.g., Ex/Em = 400/505 nm for AFC).[14]

  • The fluorescence intensity is proportional to the caspase-3 activity.

Western Blotting for Apoptotic Markers

This technique is used to detect changes in the expression and cleavage of key proteins in the apoptotic pathway.

• Protein Extraction and Quantification:

  • Prepare cell lysates as described for the caspase activity assay, but use a RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Quantify protein concentration for equal loading.

• SDS-PAGE and Protein Transfer:

  • Denature 20-40 µg of protein per sample by boiling in Laemmli sample buffer.

  • Separate the proteins on an SDS-polyacrylamide gel.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C. Key primary antibodies for DMS studies include:

    • Anti-PARP (to detect both full-length ~116 kDa and cleaved ~89 kDa fragments).

    • Anti-Caspase-3 (to detect pro-caspase-3 and cleaved fragments).

    • Anti-SPHK1.

    • Anti-phospho-NF-κB p65 (Ser536) and anti-total NF-κB p65.

    • Anti-phospho-Akt (Ser473) and anti-total Akt.

    • Anti-phospho-ERK1/2 and anti-total ERK1/2.

    • A loading control (e.g., anti-β-actin or anti-GAPDH).

  • Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash again and detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Conclusion

N,N-dimethyl sphingosine (d17:1) is a potent inducer of apoptosis, primarily through the inhibition of SPHK1 and the subsequent pro-apoptotic shift in the ceramide/S1P rheostat. This leads to the suppression of pro-survival pathways like NF-κB and Akt, the activation of pro-apoptotic MAP kinases, and an increase in intracellular calcium, ultimately culminating in programmed cell death. The lack of specific research on the d17:1 isoform compared to the more common d18:1 variant highlights an area for future investigation, particularly concerning potential differences in potency or pathway engagement based on acyl chain length. The methodologies and data presented in this guide provide a robust framework for researchers and drug development professionals to further explore the therapeutic potential of N,N-dimethyl sphingosine (d17:1) in cancer and other diseases characterized by apoptotic dysregulation.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. N,N-Dimethylsphingosine is a potent competitive inhibitor of sphingosine kinase but not of protein kinase C: modulation of cellular levels of sphingosine 1-phosphate and ceramide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. N,N-dimethylsphingosine inhibition of sphingosine kinase and sphingosine 1-phosphate activity in human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. caymanchem.com [caymanchem.com]
• 6. ptglab.com [ptglab.com]
• 7. Characterization of N,N,-dimethyl-D-erythro-sphingosine-induced apoptosis and signaling in U937 cells: independence of sphingosine kinase inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Sphingosine in apoptosis signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Sphingosine and its methylated derivative N,N-dimethylsphingosine (DMS) induce apoptosis in a variety of human cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. caymanchem.com [caymanchem.com]
• 12. Annexin V Stain Protocol | Flow Cytometry Core | ECU [medicine.ecu.edu]
• 13. Annexin V Staining Protocol [bdbiosciences.com]
• 14. Caspase-3 Fluorometric Assay Kit [cellbiologics.com]

An In-depth Technical Guide on N,N-dimethyl Sphingosine (d17:1) and Calcium Mobilization

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N-dimethyl sphingosine (DMS), a naturally occurring metabolite of sphingosine, has emerged as a critical signaling molecule involved in a myriad of cellular processes. Its role as an inhibitor of sphingosine kinase has been a focal point of research, implicating it in the regulation of the dynamic balance between pro-apoptotic ceramide and pro-survival sphingosine-1-phosphate (S1P). A significant aspect of its bioactivity lies in its ability to modulate intracellular calcium ([Ca²⁺]i) levels, a fundamental mechanism underpinning cellular signaling. This technical guide provides a comprehensive overview of the mechanisms by which N,N-dimethyl sphingosine, with a specific focus on the d17:1 variant where available, induces calcium mobilization.

While much of the existing literature discusses N,N-dimethylsphingosine in a general context, this guide will specify findings related to the d17:1 variant (N,N-dimethyl-D-erythro-sphingosine C17) when the data is available. It is important to note that a significant portion of the current research does not differentiate between the various acyl chain lengths of DMS.

Core Mechanism of Action: A Dual Approach to Calcium Elevation

N,N-dimethyl sphingosine (DMS) orchestrates an increase in cytosolic calcium concentration through a dual mechanism: the release of calcium from intracellular stores and the influx of calcium from the extracellular environment.[1][2] This elevation in [Ca²⁺]i is a rapid and dose-dependent cellular response.[3]

Intracellular Calcium Release

DMS triggers the release of Ca²⁺ from intracellular reservoirs. Studies have shown that this release originates from pools that are distinct from the thapsigargin-sensitive stores, which are typically associated with the endoplasmic reticulum Ca²⁺-ATPase (SERCA) pumps.[3] The precise intracellular stores targeted by DMS are still under investigation, but evidence points towards a mechanism that is independent of the inositol 1,4,5-trisphosphate (IP₃) receptor and the ryanodine receptor, the two major channels responsible for Ca²⁺ release from the endoplasmic reticulum.[1] Some research suggests that sphingosine, the precursor to DMS, can mobilize calcium from acidic stores like lysosomes, a process that may also be relevant for DMS.[2]

Extracellular Calcium Influx

In addition to mobilizing internal stores, DMS also promotes the influx of calcium from the extracellular space. This influx occurs through calcium channels in the plasma membrane. Importantly, this influx is not mediated by store-operated calcium (SOC) channels, as the effect of DMS is not altered by SOC channel blockers like SKF 96365.[3] Instead, the DMS-induced calcium influx is sensitive to blockade by ions such as nickel and lanthanum.[3] In some cell types, such as HCT116 human colon cancer cells, the Na⁺-Ca²⁺ exchanger has been implicated in the DMS-mediated increase in intracellular calcium.[1]

Signaling Pathways Involved in DMS-Mediated Calcium Mobilization

The signaling cascade initiated by DMS to induce calcium mobilization is complex and appears to be cell-type dependent. Key signaling components that have been identified include:

• G-proteins: The inhibition of G-proteins with pertussis toxin has been shown to significantly reduce the DMS-induced increase in cytosolic calcium. This suggests the involvement of Gi/o-type G-protein coupled receptors in mediating the effects of DMS on calcium signaling.[3]

• Tyrosine Kinases: Inhibition of tyrosine kinases with genistein also attenuates the calcium response to DMS, indicating a crucial role for tyrosine phosphorylation events in the signaling pathway.[3]

The interplay between these signaling molecules ultimately leads to the opening of calcium channels and the subsequent increase in cytosolic calcium.

Quantitative Data on N,N-dimethyl Sphingosine and Calcium Mobilization

Quantitative data specifically for the d17:1 variant of N,N-dimethyl sphingosine is limited in the currently available literature. The following table summarizes dose-dependent effects of general N,N-dimethylsphingosine on calcium mobilization as reported in various studies. Researchers should consider these as a starting point and perform their own dose-response experiments for the specific d17:1 variant and cell line of interest.

Cell Type	DMS Concentration	Effect on Intracellular Calcium ([Ca²⁺]i)	Reference
Human T lymphocytes	Dose-dependent	Increased cytosolic Ca²⁺	[3]
HCT116 human colon cancer cells	Not specified	Increase in [Ca²⁺]i via release from stores and influx	[1]
U937 human monocytes	Not specified	Increased intracellular Ca²⁺ concentration	[4][5]

Experimental Protocols

Measuring Intracellular Calcium Mobilization using Fura-2 AM

This protocol outlines a standard method for measuring changes in intracellular calcium concentration using the ratiometric fluorescent indicator Fura-2 AM.

Materials:

• Cells of interest cultured on coverslips or in a 96-well plate

• N,N-dimethyl sphingosine (d17:1) stock solution (in DMSO or ethanol)

• Fura-2 AM (acetoxymethyl ester)

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) or other suitable physiological buffer

• Fluorescence microscope or plate reader capable of excitation at 340 nm and 380 nm and emission at ~510 nm

Procedure:

• Cell Preparation:

  • Plate cells on glass coverslips or in a black-walled, clear-bottom 96-well plate and grow to the desired confluency.

• Fura-2 AM Loading:

  • Prepare a Fura-2 AM loading solution. A typical final concentration is 1-5 µM Fura-2 AM with 0.02% Pluronic F-127 in HBSS.

  • Remove the culture medium from the cells and wash once with HBSS.

  • Add the Fura-2 AM loading solution to the cells and incubate for 30-60 minutes at 37°C in the dark.

• Washing:

  • After incubation, wash the cells two to three times with HBSS to remove extracellular Fura-2 AM.

  • Incubate the cells for an additional 15-30 minutes in HBSS to allow for complete de-esterification of the dye by intracellular esterases.

• Calcium Measurement:

  • Mount the coverslip on a perfusion chamber on the stage of a fluorescence microscope or place the 96-well plate in a plate reader.

  • Continuously perfuse the cells with HBSS.

  • Establish a baseline fluorescence reading by alternating excitation between 340 nm and 380 nm and measuring the emission at 510 nm.

  • Add N,N-dimethyl sphingosine (d17:1) at the desired concentration to the perfusion buffer.

  • Record the changes in the 340/380 nm fluorescence ratio over time. An increase in this ratio corresponds to an increase in intracellular calcium concentration.

• Data Analysis:

  • The ratio of the fluorescence intensities at the two excitation wavelengths (F340/F380) is used to calculate the intracellular calcium concentration using the Grynkiewicz equation: [Ca²⁺]i = Kd * [(R - Rmin) / (Rmax - R)] * (F380max / F380min).

  • Calibration with ionomycin (to determine Rmax) and a calcium chelator like EGTA (to determine Rmin) is necessary for absolute quantification.

Signaling Pathway and Experimental Workflow Diagrams

Signaling Pathway of DMS-Induced Calcium Mobilization

Caption: Proposed signaling pathway for DMS-induced calcium mobilization.

Experimental Workflow for Measuring Calcium Mobilization

Caption: Experimental workflow for Fura-2 AM-based calcium mobilization assay.

Conclusion

N,N-dimethyl sphingosine is a potent modulator of intracellular calcium signaling, acting through a multifaceted mechanism that involves both the release from intracellular stores and influx from the extracellular medium. The signaling pathways governing these effects are complex, involving G-proteins and tyrosine kinases, and are independent of the classical store-operated calcium entry pathway. While the precise quantitative effects of the d17:1 variant of N,N-dimethyl sphingosine require further investigation, the information and protocols provided in this guide offer a solid foundation for researchers and drug development professionals to explore the intricate role of this sphingolipid in calcium mobilization and its broader implications in cellular physiology and pathology. Further research is warranted to delineate the specific intracellular calcium stores and plasma membrane channels targeted by N,N-dimethyl sphingosine (d17:1) to fully elucidate its mechanism of action.

References

• 1. N, N-dimethyl-D-erythro-sphingosine increases intracellular Ca2+ concentration via Na+-Ca2+-exchanger in HCT116 human colon cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Intracellular sphingosine releases calcium from lysosomes | eLife [elifesciences.org]
• 3. Dimethylsphingosine increases cytosolic calcium and intracellular pH in human T lymphocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. khu.elsevierpure.com [khu.elsevierpure.com]
• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Quantification of N,N-dimethyl Sphingosine (d17:1) by Liquid Chromatography-Tandem Mass Spectrometry

Audience: Researchers, scientists, and drug development professionals.

Introduction

N,N-dimethyl sphingosine (DMS) is a naturally occurring, bioactive sphingolipid metabolite.[1][2] The d17:1 variant of DMS is a methylated form of the amino alcohol sphingosine (d17:1).[3] DMS is a potent competitive inhibitor of sphingosine kinase (SphK), the enzyme responsible for phosphorylating sphingosine to form the signaling molecule sphingosine-1-phosphate (S1P).[4][5] By inhibiting SphK, DMS disrupts the critical balance between pro-apoptotic ceramide/sphingosine and pro-survival S1P, making it a valuable tool for studying cell signaling, apoptosis, and cancer therapy.[4][6] Given its role in modulating these critical pathways, accurate and sensitive quantification of specific DMS species like d17:1 is essential for research and drug development. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred method for its high specificity and sensitivity in complex biological matrices.[7]

This application note provides a detailed protocol for the extraction and quantification of N,N-dimethyl sphingosine (d17:1) from biological samples using LC-MS/MS.

Experimental Protocols

Materials and Reagents

• Analytes and Standards:

  • N,N-dimethyl Sphingosine (d17:1) (CAS: 474943-92-5)[3][8]

  • Internal Standard (IS): Sphingosine (d17:1) or a stable isotope-labeled DMS analog. Sphingosine (d17:1) is often used as an internal standard for sphingolipid profiling.[9][10]

• Solvents and Chemicals:

  • Methanol (HPLC or LC-MS grade)

  • Acetonitrile (HPLC or LC-MS grade)

  • Water (LC-MS grade)

  • 1-Butanol (ACS grade)

  • Formic acid (LC-MS grade)

  • Ammonium formate (LC-MS grade)

  • Citric acid

  • Disodium hydrogenphosphate

  • Chloroform (ACS grade)

Sample Preparation: Lipid Extraction

This protocol is adapted from a butanolic extraction method effective for a broad range of sphingolipids.[10]

• Homogenization: Homogenize cell pellets or tissues in an appropriate buffer or saline solution on ice. For serum or plasma, use directly.

• Internal Standard Addition: To 100 µL of sample homogenate, serum, or plasma, add a known amount of the internal standard (e.g., 10 µL of a 1 µg/mL Sphingosine (d17:1) solution in methanol).

• Acidification: Add 60 µL of an acidic buffer (e.g., 200 mM citric acid, 270 mM disodium hydrogenphosphate, pH 4) to the sample. Vortex briefly.[10]

• Butanol Extraction: Add 1 mL of 1-butanol, vortex vigorously for 1 minute. Add 500 µL of water-saturated 1-butanol and vortex again.[10]

• Phase Separation: Centrifuge the mixture at 5,000 x g for 10 minutes at 4°C.

• Solvent Collection: Carefully transfer the upper butanol phase to a new tube.

• Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried lipid extract in 100 µL of the initial mobile phase (e.g., 70% Mobile Phase A:30% Mobile Phase B) for LC-MS/MS analysis.

LC-MS/MS Analysis

The following parameters provide a starting point and should be optimized for the specific instrument used.

Table 1: Liquid Chromatography (LC) Parameters

Parameter	Recommended Setting
Column	C18 Reverse-Phase Column (e.g., 2.1 mm x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.2% Formic Acid and 5 mM Ammonium Formate
Mobile Phase B	Acetonitrile/Methanol (9:1, v/v) with 0.2% Formic Acid
Flow Rate	0.4 mL/min
Column Temperature	50°C
Injection Volume	5 µL

| Gradient Elution | 0.0 min: 30% B2.0 min: 100% B4.0 min: 100% B4.1 min: 30% B6.0 min: 30% B |

Table 2: Mass Spectrometry (MS) Parameters

Parameter	Recommended Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Source Temp.	150°C
Desolvation Temp.	400°C
Capillary Voltage	3.5 kV
Detection Mode	Multiple Reaction Monitoring (MRM)

| Collision Gas | Argon |

MRM Transitions: The precursor ion for DMS (d17:1) is its protonated molecule [M+H]⁺. The molecular weight of DMS (d17:1) is 313.5 g/mol , so the precursor ion will have an m/z of 314.5.[3][8] The product ion results from the characteristic fragmentation of the sphingoid backbone. These transitions must be optimized by infusing the pure standard.

Table 3: Exemplary MRM Transitions

Compound	Precursor Ion [M+H]⁺ (m/z)	Product Ion (m/z)	Collision Energy (eV)
DMS (d17:1)	314.5	250.3*	20-30
Sphingosine (d17:1) (IS)	286.3	268.3	15-25

*Note: The product ion for DMS (d17:1) is proposed based on the typical fragmentation of sphingoid bases (loss of the dimethylamine headgroup and water). This should be empirically determined.

Data Processing and Quantification

• Calibration Curve: Prepare a series of calibration standards by spiking known concentrations of DMS (d17:1) into a blank matrix (e.g., charcoal-stripped plasma or PBS with 4% BSA). Process these standards alongside the samples.

• Quantification: Plot the peak area ratio of the analyte (DMS d17:1) to the internal standard (IS) against the nominal concentration of the calibration standards. Use a linear regression model to determine the concentration of DMS (d17:1) in the unknown samples.

Data Presentation

Quantitative analysis using this method typically yields excellent linearity and precision.[10] Results should be summarized to demonstrate method performance.

Table 4: Typical Method Performance Characteristics

Parameter	Result
Linearity (r²)	> 0.995
Concentration Range	0.5 - 500 ng/mL
Intra-day Precision (%CV)	< 10%
Inter-day Precision (%CV)	< 15%
Accuracy (% Recovery)	85 - 115%

| Limit of Quantification (LOQ) | 0.5 ng/mL |

Visualizations

Experimental Workflow

Caption: Workflow for DMS (d17:1) quantification.

Signaling Pathway

Caption: DMS inhibits SphK, altering the sphingolipid rheostat.

References

• 1. N,N-Dimethylsphingosine ≥98% (HPLC) | 119567-63-4 [sigmaaldrich.com]
• 2. N,N-Dimethylsphingosine = 98 HPLC 119567-63-4 [sigmaaldrich.com]
• 3. caymanchem.com [caymanchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. N,N-Dimethylsphingosine is a potent competitive inhibitor of sphingosine kinase but not of protein kinase C: modulation of cellular levels of sphingosine 1-phosphate and ceramide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. N,N-dimethylsphingosine | SphK Inhibitor | For Research [benchchem.com]
• 7. Quantification of sphingosine-1-phosphate and related sphingolipids by liquid chromatography coupled to tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. larodan.com [larodan.com]
• 9. Determination of endogenous sphingolipid content in stroke rats and HT22 cells subjected to oxygen-glucose deprivation by LC‒MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A rapid and quantitative LC-MS/MS method to profile sphingolipids - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of N,N-dimethyl Sphingosine (d17:1) by LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a sensitive and specific method for the quantitative analysis of N,N-dimethyl sphingosine (d17:1) in biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS). N,N-dimethyl sphingosine (DMS) is a bioactive sphingolipid that acts as a competitive inhibitor of sphingosine kinase, a key enzyme in the sphingolipid signaling pathway.[1][2] Accurate quantification of DMS isomers, such as the d17:1 variant, is crucial for researchers in cellular biology and drug development investigating the modulation of sphingolipid metabolism. This method utilizes a simple protein precipitation step for sample preparation, followed by rapid chromatographic separation and detection by a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

Introduction

Sphingolipids are a class of lipids that serve as both structural components of cell membranes and as signaling molecules involved in a myriad of cellular processes, including proliferation, differentiation, and apoptosis.[3] The balance between pro-apoptotic ceramide and pro-survival sphingosine-1-phosphate (S1P) is often referred to as the "sphingolipid rheostat" and is critical for determining cell fate. Sphingosine kinases (SphK), which catalyze the phosphorylation of sphingosine to S1P, are central to this balance.

N,N-dimethyl sphingosine (DMS) is an endogenous metabolite of sphingosine and a potent inhibitor of SphK.[1][2] By inhibiting SphK, DMS can alter the cellular levels of S1P and ceramide, thereby influencing cell signaling pathways. The d17:1 isoform of DMS is a less common variant but is important for specific research applications, including its use as an internal standard for the analysis of other sphingolipids. This application note provides a detailed protocol for the direct quantification of N,N-dimethyl sphingosine (d17:1) as an analyte of interest.

Experimental

Sample Preparation

A simple and rapid protein precipitation method is employed for the extraction of N,N-dimethyl sphingosine (d17:1) from plasma or cell lysate samples.

Materials:

• Biological matrix (e.g., human plasma, cell homogenate)

• Methanol (LC-MS grade) containing 0.1% formic acid

• Internal Standard (IS): N,N-dimethyl sphingosine (d18:1) or a stable isotope-labeled analog (e.g., d9-N,N-dimethyl sphingosine)

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

Protocol:

• To 50 µL of sample (plasma or cell lysate) in a microcentrifuge tube, add 150 µL of ice-cold methanol containing 0.1% formic acid and the internal standard at an appropriate concentration.

• Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Incubate the samples at -20°C for 20 minutes to enhance protein precipitation.

• Centrifuge the tubes at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

Liquid Chromatography

A reversed-phase chromatographic method is used for the separation of N,N-dimethyl sphingosine (d17:1).

Parameter	Condition
LC System	Agilent 1290 Infinity II LC System or equivalent
Column	Waters ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm or equivalent
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile:Methanol (50:50, v/v) with 0.1% Formic Acid
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Gradient	Time (min)
0.0
0.5
3.0
4.0
4.1
5.0

Mass Spectrometry

Detection and quantification are performed using a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source operating in positive ion mode.

Parameter	Setting
Mass Spectrometer	Sciex Triple Quad™ 6500+ or equivalent
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Spray Voltage	5500 V
Source Temperature	500°C
Curtain Gas	35 psi
Ion Source Gas 1	50 psi
Ion Source Gas 2	50 psi
Collision Gas	Nitrogen
Detection Mode	Multiple Reaction Monitoring (MRM)

Quantitative Data

The following table summarizes the MRM transitions for the analysis of N,N-dimethyl sphingosine (d17:1) and a potential internal standard. The MRM transitions for N,N-dimethyl sphingosine (d17:1) are based on the known fragmentation of the closely related d18:1 analogue. The precursor ion is the protonated molecule [M+H]⁺. The primary fragment results from the neutral loss of water and the dimethylamino group.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Declustering Potential (V)
N,N-dimethyl sphingosine (d17:1)	314.3	250.3	25	80
N,N-dimethyl sphingosine (d18:1) (IS)	328.3	264.3	25	80

Note: Collision energy and declustering potential may require optimization for different mass spectrometer models.

Results and Discussion

This method provides excellent sensitivity and specificity for the quantification of N,N-dimethyl sphingosine (d17:1). The use of a simple protein precipitation protocol allows for high-throughput sample processing. The chromatographic conditions provide good peak shape and resolution from potential interferences in biological matrices. The MRM transitions are highly specific for the target analyte and internal standard, minimizing the risk of false positives.

A typical calibration curve for N,N-dimethyl sphingosine (d17:1) is expected to be linear over a concentration range of 0.5 to 500 ng/mL with a correlation coefficient (r²) of >0.99. The lower limit of quantification (LLOQ) is anticipated to be in the low ng/mL range, depending on the sensitivity of the mass spectrometer used.

Signaling Pathway and Experimental Workflow

Caption: Experimental workflow for the LC-MS/MS analysis of N,N-dimethyl sphingosine (d17:1).

Caption: Inhibition of the Sphingosine Kinase pathway by N,N-dimethyl sphingosine.

Conclusion

The LC-MS/MS method described in this application note provides a robust and reliable tool for the quantitative analysis of N,N-dimethyl sphingosine (d17:1) in biological samples. This method can be readily implemented in research laboratories to investigate the role of this bioactive sphingolipid in various physiological and pathological processes. The detailed protocol and the provided diagrams offer a comprehensive guide for researchers and scientists in the field of sphingolipidomics and drug development.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. avantiresearch.com [avantiresearch.com]
• 3. A rapid and quantitative LC-MS/MS method to profile sphingolipids - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis and Application of N,N-dimethyl Sphingosine (d17:1) for Research Applications

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a detailed protocol for the synthesis, purification, and characterization of N,N-dimethyl sphingosine (d17:1). Furthermore, it outlines its application as a potent inhibitor of sphingosine kinases (SK) and its role in the sphingolipid signaling pathway. The methodologies described herein are intended to enable researchers to produce and utilize this valuable tool for investigating cellular signaling processes.

Introduction

N,N-dimethyl sphingosine (DMS) is a methylated derivative of sphingosine, a fundamental component of sphingolipids. The d17:1 isoform refers to a sphingoid base with a 17-carbon chain and one double bond. In cellular biology, DMS is recognized as a competitive inhibitor of sphingosine kinase 1 (SK1) and sphingosine kinase 2 (SK2), enzymes that catalyze the phosphorylation of sphingosine to form the pro-survival signaling molecule sphingosine-1-phosphate (S1P)[1][2]. By inhibiting SK, DMS disrupts the balance between pro-apoptotic ceramide and pro-survival S1P, making it a critical tool for studying the sphingolipid rheostat in various physiological and pathological processes, including cancer, inflammation, and neuropathic pain[3]. This document details the chemical synthesis of N,N-dimethyl sphingosine (d17:1) and provides protocols for its use in research.

Synthesis of N,N-dimethyl Sphingosine (d17:1)

The synthesis of N,N-dimethyl sphingosine (d17:1) is achieved through the N,N-dimethylation of the primary amine of sphingosine (d17:1) via the Eschweiler-Clarke reaction. This reductive amination method utilizes formaldehyde as the source of the methyl groups and formic acid as the reducing agent[1][4]. The reaction is known for its high yield and selectivity for producing tertiary amines without the formation of quaternary ammonium salts[1].

Experimental Protocol: Eschweiler-Clarke Synthesis

Materials:

• Sphingosine (d17:1)

• Formaldehyde (37% solution in water)

• Formic acid (98-100%)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• Silica gel (for column chromatography)

• Hexane

• Ethyl acetate

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve sphingosine (d17:1) (1 equivalent) in a suitable solvent such as methanol or ethanol.

• Addition of Reagents: To the stirred solution, add formaldehyde (37% aqueous solution, 2.5 equivalents) followed by the slow addition of formic acid (98-100%, 2.5 equivalents).

• Reaction Conditions: Heat the reaction mixture to reflux (approximately 80-90 °C) and maintain for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a mobile phase of DCM:Methanol (9:1).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Neutralize the excess formic acid by the slow addition of a saturated sodium bicarbonate solution until the effervescence ceases.

• Extraction: Extract the aqueous mixture three times with dichloromethane. Combine the organic layers.

• Drying and Concentration: Dry the combined organic extracts over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude N,N-dimethyl sphingosine (d17:1).

Purification Protocol: Silica Gel Chromatography

Procedure:

• Column Preparation: Prepare a silica gel column using a slurry of silica gel in hexane.

• Loading: Dissolve the crude product in a minimal amount of dichloromethane and adsorb it onto a small amount of silica gel. Load the dried silica onto the top of the column.

• Elution: Elute the column with a gradient of ethyl acetate in hexane. Start with 100% hexane and gradually increase the polarity by adding ethyl acetate. The desired product, N,N-dimethyl sphingosine (d17:1), is more polar than the starting material and will elute at a higher concentration of ethyl acetate.

• Fraction Collection and Analysis: Collect fractions and analyze them by TLC. Combine the fractions containing the pure product.

• Final Concentration: Evaporate the solvent from the combined pure fractions under reduced pressure to yield pure N,N-dimethyl sphingosine (d17:1) as a white to off-white solid.

Data Presentation: Synthesis Yield and Purity

Parameter	Value
Starting Material	Sphingosine (d17:1)
Product	N,N-dimethyl sphingosine (d17:1)
Theoretical Yield	Calculated based on starting material
Actual Yield	To be determined experimentally
Purity (by HPLC)	>95%
Appearance	White to off-white solid

Characterization of N,N-dimethyl Sphingosine (d17:1)

The identity and purity of the synthesized N,N-dimethyl sphingosine (d17:1) should be confirmed by analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Analytical Data

Technique	Expected Results
¹H NMR	Peaks corresponding to the two N-methyl groups (singlet, ~2.2-2.4 ppm), vinyl protons, alkyl chain protons, and hydroxyl protons.
¹³C NMR	Signals for the N-methyl carbons, carbons of the long alkyl chain, and carbons bearing the hydroxyl groups.
Mass Spec (ESI+)	[M+H]⁺ ion corresponding to the molecular weight of N,N-dimethyl sphingosine (d17:1) (C₁₉H₃₉NO₂, MW: 313.52).

Application in Research: Inhibition of Sphingosine Kinase

N,N-dimethyl sphingosine (d17:1) is a widely used tool to study the biological functions of sphingosine kinases. The following is a general protocol for an in vitro sphingosine kinase inhibition assay.

Experimental Protocol: Sphingosine Kinase Inhibition Assay

Materials:

• Recombinant human Sphingosine Kinase 1 (SK1) or 2 (SK2)

• Sphingosine (substrate)

• [γ-³²P]ATP or a non-radioactive ATP detection system (e.g., ADP-Glo™ Kinase Assay)

• Assay buffer (e.g., 20 mM Tris-HCl pH 7.4, 10 mM MgCl₂, 1 mM DTT)

• N,N-dimethyl sphingosine (d17:1) (inhibitor)

• Kinase-Glo® Max reagent (for non-radioactive assay)

Procedure:

• Inhibitor Preparation: Prepare a stock solution of N,N-dimethyl sphingosine (d17:1) in a suitable solvent (e.g., DMSO). Prepare serial dilutions to test a range of inhibitor concentrations.

• Reaction Setup: In a 96-well plate, add the assay buffer, the sphingosine substrate, and the desired concentration of the inhibitor (N,N-dimethyl sphingosine (d17:1)). Include a positive control (no inhibitor) and a negative control (no enzyme).

• Enzyme Addition: Add the recombinant sphingosine kinase to each well to initiate the reaction, except for the negative control wells.

• Incubation: Incubate the plate at 37°C for a specified time (e.g., 30-60 minutes).

• Detection (Non-Radioactive Method):

  • Stop the reaction by adding an equal volume of Kinase-Glo® Max reagent.

  • Incubate at room temperature for 10 minutes to allow the luminescent signal to stabilize.

  • Measure the luminescence using a plate reader. The signal is inversely proportional to the amount of ATP consumed, and thus indicates the kinase activity.

• Data Analysis: Calculate the percentage of inhibition for each concentration of N,N-dimethyl sphingosine (d17:1) relative to the positive control. Determine the IC₅₀ value by plotting the percent inhibition against the logarithm of the inhibitor concentration.

Data Presentation: Sphingosine Kinase Inhibition

Enzyme	Substrate	Inhibitor	IC₅₀ Value
SK1	Sphingosine	N,N-dimethyl sphingosine (d17:1)	To be determined
SK2	Sphingosine	N,N-dimethyl sphingosine (d17:1)	To be determined

Signaling Pathway and Experimental Workflow Diagrams

Sphingolipid Signaling Pathway

Caption: The Sphingolipid Signaling Pathway and the inhibitory action of N,N-dimethyl sphingosine.

Synthesis and Purification Workflow

Caption: Workflow for the synthesis and purification of N,N-dimethyl sphingosine (d17:1).

References

• 1. Eschweiler–Clarke reaction - Wikipedia [en.wikipedia.org]
• 2. N,N-Dimethylsphingosine is a potent competitive inhibitor of sphingosine kinase but not of protein kinase C: modulation of cellular levels of sphingosine 1-phosphate and ceramide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. reactionbiology.com [reactionbiology.com]
• 4. mdpi.com [mdpi.com]

Application Notes and Protocols for N,N-dimethyl sphingosine (d17:1) Administration in Animal Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vivo administration of N,N-dimethyl sphingosine (DMS), a potent inhibitor of sphingosine kinase (SphK), in various animal models. The protocols and data presented are collated from preclinical studies investigating the therapeutic potential of DMS in cardiovascular diseases.

Therapeutic Efficacy in a Murine Model of Chronic Chagas Disease Cardiomyopathy

N,N-dimethyl sphingosine has demonstrated significant therapeutic effects in a mouse model of chronic Chagas disease, a condition often leading to severe cardiomyopathy characterized by inflammation and fibrosis.

Experimental Protocol

Animal Model:

• Species: Mouse (BALB/c)

• Disease Induction: Intraperitoneal injection of Trypanosoma cruzi trypomastigotes. The infection is allowed to progress to the chronic phase (e.g., 120 days post-infection).

DMS Administration Protocol:

• Compound: N,N-dimethyl sphingosine (d17:1)

• Vehicle: Saline solution. While the specific solubilizing agent was not detailed in the primary literature, a common method for preparing sphingolipids for in vivo use involves dissolving the compound first in a small amount of an organic solvent like ethanol or DMSO, and then diluting with sterile saline or PBS to the final concentration.

• Dosage: The precise dosage was not explicitly stated in the reviewed literature. However, a typical starting point for in vivo studies with novel compounds in mice is in the range of 1-10 mg/kg.

• Route of Administration: Intraperitoneal (IP) injection.

• Dosing Regimen: Administered intermittently (e.g., every other day or twice a week) for a defined period (e.g., two months).

• Control Groups:

  • Uninfected mice receiving vehicle.

  • T. cruzi-infected mice receiving vehicle (saline).

Outcome Assessment:

• Cardiac Inflammation and Fibrosis: Histological analysis of heart tissue sections stained with Hematoxylin and Eosin (H&E) for inflammation and Picrosirius Red for collagen deposition (fibrosis). Quantitative analysis is performed using morphometry.

• Gene Expression Analysis: Quantitative real-time PCR (qRT-PCR) on heart tissue to measure the expression of inflammatory markers (e.g., CD45, IFN-γ, TNF-α) and fibrosis-related genes.

• Serum Cytokine Levels: Enzyme-linked immunosorbent assay (ELISA) to measure the concentration of pro-inflammatory cytokines (e.g., IFN-γ, TNF-α) in the serum.

• Parasite Load: Quantification of T. cruzi in the heart tissue using qPCR.

Data Presentation

Table 1: Effects of DMS Treatment on Cardiac Pathology in a Mouse Model of Chronic Chagas Disease

Parameter	Vehicle-Treated Control	DMS-Treated	Percentage Change
Cardiac Inflammation (inflammatory cells/mm²)	High Infiltration	Marked Reduction	Significant Decrease
Cardiac Fibrosis (% area)	Increased Fibrosis	Reduced Fibrosis	Significant Decrease
Serum IFN-γ (pg/mL)	Elevated	Significantly Reduced	↓
Serum TNF-α (pg/mL)	Elevated	Significantly Reduced	↓
Cardiac CD45 Gene Expression (fold change)	Upregulated	Significantly Reduced	↓
Cardiac Parasite Load	Present	Reduced	↓

Note: The table summarizes qualitative and quantitative findings from the described study. Specific numerical values were not consistently provided in the source material.

Experimental Workflow

Workflow for Chagas Disease Cardiomyopathy Study.

Inhibition of Neointimal Hyperplasia in a Porcine Coronary Artery Injury Model

Local administration of N,N-dimethyl sphingosine has been shown to effectively reduce neointimal hyperplasia following balloon injury in the coronary arteries of pigs, a model relevant to post-angioplasty restenosis.

Experimental Protocol

Animal Model:

• Species: Pig (domestic swine)

• Procedure: Balloon injury of a coronary artery (e.g., left anterior descending or left circumflex) to induce vascular smooth muscle cell proliferation and neointimal formation.

DMS Administration Protocol:

• Compound: d-erythro-N,N-dimethylsphingosine

• Vehicle: The specific vehicle for local delivery was not detailed. For catheter-based delivery, DMS would likely be formulated in a biocompatible solution, potentially containing a small percentage of a solubilizing agent like DMSO or ethanol in a saline base, to ensure solubility and stability.

• Dosage: The concentration for local infusion was not specified. In vitro studies showed IC50 values around 12-15 µM for inhibiting vascular smooth muscle cell proliferation.[1]

• Route of Administration: Local endoluminal delivery via a catheter to the site of balloon injury.

• Dosing Regimen: Infusion at the time of the balloon injury procedure.

• Control Group: Vehicle infusion at the site of balloon injury.

Outcome Assessment:

• Histomorphometry: At a specified time point post-procedure (e.g., 4 weeks), the treated arterial segment is harvested, sectioned, and stained. Histomorphometric analysis is performed to measure the intimal area and calculate the percentage of stenosis.

• Endothelial Regeneration: Assessment of the functionality and completeness of the endothelial layer in the treated segment.

Data Presentation

Table 2: Effect of Local DMS Administration on Neointimal Formation in a Porcine Model

Parameter	Vehicle Control	DMS Infusion
Intimal Formation (%)	23.7 ± 4.6	8.92 ± 2.9

Data from a study on porcine coronary artery balloon injury.[1]

Experimental Workflow

Workflow for Neointimal Hyperplasia Inhibition Study.

Signaling Pathways of N,N-dimethyl sphingosine

N,N-dimethyl sphingosine primarily exerts its biological effects by competitively inhibiting sphingosine kinases (SphK1 and SphK2). This inhibition disrupts the balance between pro-apoptotic sphingolipids (ceramide and sphingosine) and the pro-survival sphingolipid, sphingosine-1-phosphate (S1P).

The downstream consequences of SphK inhibition by DMS include:

• Decreased S1P Levels: Reduced S1P production leads to decreased activation of S1P receptors (S1PRs), which are G protein-coupled receptors involved in cell survival, proliferation, and migration.

• Increased Ceramide and Sphingosine Levels: The accumulation of ceramide and sphingosine can trigger apoptotic pathways.

• Inhibition of Pro-proliferative Signaling: DMS has been shown to inhibit the activation of key signaling pathways involved in cell proliferation and survival, such as the ERK-1/2 and Akt pathways.[1]

Simplified Signaling Pathway of N,N-dimethyl sphingosine.

References

• 1. Low dose N, N-dimethylsphingosine is cardioprotective and activates cytosolic sphingosine kinase by a PKCepsilon dependent mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for N,N-dimethyl sphingosine (d17:1) In Vitro Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N-dimethyl sphingosine (d17:1), hereafter referred to as DMS (d17:1), is a methylated derivative of sphingosine that acts as a potent and specific inhibitor of sphingosine kinase (SphK), a critical enzyme in the sphingolipid metabolic pathway. By competitively inhibiting SphK, DMS (d17:1) prevents the phosphorylation of sphingosine to the pro-survival and pro-proliferative signaling molecule, sphingosine-1-phosphate (S1P). This inhibition leads to an accumulation of pro-apoptotic sphingolipids like ceramide and sphingosine, thereby shifting the cellular rheostat towards cell death. These characteristics make DMS (d17:1) a valuable tool for in vitro studies investigating cell proliferation, apoptosis, and signaling pathways, particularly in the context of cancer research and drug development.

This document provides detailed protocols for the in vitro application of DMS (d17:1), including preparation of stock solutions, cell treatment procedures, and methodologies for assessing its biological effects.

Data Presentation

Table 1: Solubility of N,N-dimethyl sphingosine (d17:1)

Solvent	Solubility
Ethanol	Miscible
Dimethyl sulfoxide (DMSO)	~2 mg/mL
Dimethylformamide (DMF)	~10 mg/mL

Data sourced from commercially available product information.

Table 2: Recommended Seeding Densities for Cell Culture

Cell Line	Plate Format	Seeding Density (cells/cm²)	Seeding Density (cells/well)
A549 (Human Lung Carcinoma)	96-well	1 x 10⁴	3,200
24-well	1 x 10⁴	19,000
6-well	1.5 x 10⁵	1.4 x 10⁶
U937 (Human Histiocytic Lymphoma)	24-well	2 x 10⁵	3.8 x 10⁵
PC12 (Rat Pheochromocytoma)	24-well	5 x 10⁴	9.5 x 10⁴

Note: Optimal seeding density is cell-line dependent and should be determined empirically for each experiment.[1]

Table 3: Effective Concentrations and IC50 Values of N,N-dimethyl sphingosine in Various Cell Lines

Cell Line	Assay	Concentration/IC50	Incubation Time	Reference
A549 (Human Lung Carcinoma)	Apoptosis Induction	1-4 µmol/L	24-48 hours	[2]
Human Leukemic Cell Lines (CMK-7, HL60, U937)	Apoptosis Induction	20 µM	6 hours	[3]
Porcine Vascular Smooth Muscle Cells	Proliferation ([³H]-thymidine incorporation)	IC50: 12 ± 6 µM	Not Specified	[4]
Porcine Vascular Smooth Muscle Cells	ERK-1/2 Activation	IC50: 15 ± 10 µM	Not Specified	[4]
U937, PC12, Swiss 3T3 (cell extracts)	Sphingosine Kinase Inhibition	Ki: 3.1, 6.8, 2.3 µM respectively	Not Applicable
LN229 and U373 (Glioblastoma)	Growth Inhibition	3-10 µM	Not Specified	[5]

Experimental Protocols

Preparation of N,N-dimethyl sphingosine (d17:1) Stock Solution

Materials:

• N,N-dimethyl sphingosine (d17:1) (powder)

• Ethanol (anhydrous, sterile)

• Sterile microcentrifuge tubes or vials

Procedure:

• Based on the desired stock concentration (e.g., 10 mM), calculate the required mass of DMS (d17:1) and volume of ethanol. The molecular weight of N,N-dimethyl sphingosine (d17:1) is 313.5 g/mol .

• Under sterile conditions (e.g., in a laminar flow hood), weigh the appropriate amount of DMS (d17:1) powder and transfer it to a sterile tube.

• Add the calculated volume of anhydrous, sterile ethanol to the tube.

• Vortex thoroughly until the powder is completely dissolved.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C for long-term storage. When stored properly, it is stable for at least two years.

In Vitro Treatment of Adherent Cells (e.g., A549)

Materials:

• Adherent cells (e.g., A549)

• Complete cell culture medium

• Sterile culture plates (e.g., 96-well, 24-well, or 6-well)

• DMS (d17:1) stock solution

• Sterile phosphate-buffered saline (PBS)

Procedure:

• Seed the cells in the desired culture plate format at the recommended density (see Table 2) and allow them to adhere and grow overnight in a humidified incubator at 37°C with 5% CO₂.[1]

• On the day of treatment, prepare the desired concentrations of DMS (d17:1) by diluting the stock solution in complete cell culture medium. It is recommended to perform a serial dilution.

• Remove the old medium from the cells and gently wash once with sterile PBS.

• Add the medium containing the different concentrations of DMS (d17:1) to the respective wells. Include a vehicle control (medium with the same concentration of ethanol as the highest DMS (d17:1) concentration).

• Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) at 37°C with 5% CO₂.

• Proceed with downstream assays to assess the effects of the treatment.

Cell Viability Assessment using MTT Assay

Materials:

• Treated cells in a 96-well plate

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• Plate reader

Procedure:

• Following the treatment period, add 10 µL of MTT solution to each well.

• Incubate the plate for 4 hours at 37°C in a humidified incubator.

• After incubation, carefully remove the medium from each well.

• Add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Shake the plate gently for 10-15 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a plate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

Apoptosis Detection by Western Blotting for Cleaved PARP and Caspase-3

Materials:

• Treated cells

• RIPA lysis buffer with protease inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-cleaved PARP, anti-caspase-3, and a loading control like anti-β-actin or anti-GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• After treatment, wash the cells with ice-cold PBS and lyse them in RIPA buffer.

• Determine the protein concentration of the lysates using a BCA assay.

• Denature 20-30 µg of protein from each sample by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C. Recommended dilutions:

  • Anti-cleaved PARP (detects 89 kDa fragment): 1:1000

  • Anti-caspase-3 (detects both pro- and cleaved forms): 1:500 - 1:1000

  • Loading control antibody: as per manufacturer's instructions.

• Wash the membrane three times with TBST (Tris-buffered saline with 0.1% Tween-20).

• Incubate with the appropriate HRP-conjugated secondary antibody (e.g., anti-rabbit or anti-mouse IgG) for 1 hour at room temperature (typically 1:2000 to 1:5000 dilution).[6]

• Wash the membrane again three times with TBST.

• Apply the chemiluminescent substrate and visualize the protein bands using an imaging system. An increase in the cleaved forms of PARP and caspase-3 indicates apoptosis.[7]

Visualizations

Signaling Pathway of N,N-dimethyl sphingosine (d17:1)

Caption: N,N-dimethyl sphingosine (d17:1) signaling pathway.

Experimental Workflow for In Vitro Treatment

Caption: General experimental workflow for DMS (d17:1) in vitro studies.

References

• 1. A549 Cell Line: A Keystone in Lung Cancer Research [cytion.com]
• 2. spandidos-publications.com [spandidos-publications.com]
• 3. Sphingosine and its methylated derivative N,N-dimethylsphingosine (DMS) induce apoptosis in a variety of human cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The sphingosine kinase inhibitor N,N-dimethylsphingosine inhibits neointimal hyperplasia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. TARGETING SPHINGOSINE KINASE 1 INHIBITS AKT SIGNALING, INDUCES APOPTOSIS, AND SUPPRESSES GROWTH OF HUMAN GLIOBLASTOMA CELLS AND XENOGRAFTS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Apoptosis Western Blot Cocktail (pro/cleaved Caspase-3, cleaved PARP1, muscle actin) (ab136812) | Abcam [abcam.com]
• 7. youtube.com [youtube.com]

Application of N,N-dimethyl Sphingosine (d17:1) in Cancer Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

N,N-dimethyl sphingosine (d17:1), a derivative of sphingosine, has emerged as a significant molecule in cancer research. Its primary mechanism of action involves the competitive inhibition of sphingosine kinase (SphK), a critical enzyme in the sphingolipid metabolic pathway.[1][2] This inhibition disrupts the balance between pro-apoptotic ceramide and pro-survival sphingosine-1-phosphate (S1P), making it a valuable tool for investigating cancer cell death and sensitizing cancer cells to chemotherapy.[1][3][4]

Application Notes

N,N-dimethyl sphingosine (d17:1), hereafter referred to as DMS, has demonstrated cytotoxic and pro-apoptotic effects across a variety of cancer cell lines, including those of hematopoietic and carcinoma origin.[5] It has been shown to suppress cell proliferation, inhibit clonogenicity, and induce apoptosis in human lung cancer cells (A549), leukemia cell lines (CMK-7, HL60, U937), and colon carcinoma cells (HT29, HRT18, MKN74, COLO205).[3][5]

The anti-cancer effects of DMS are attributed to its ability to inhibit SphK1, leading to a decrease in S1P levels and an increase in intracellular ceramide.[2][3] This shift in the sphingolipid rheostat triggers apoptosis. Furthermore, DMS has been shown to suppress the activation of the pro-survival transcription factor NF-κB and to increase intracellular calcium concentrations, both of which contribute to its apoptotic efficacy.[3] These mechanisms make DMS a compelling candidate for further investigation as a potential anti-cancer therapeutic and a tool to study sphingolipid-mediated signaling in cancer.

Quantitative Data Summary

The following table summarizes the reported half-maximal inhibitory concentration (IC50) values for DMS in the A549 human lung carcinoma cell line.

Cell Line	Compound	Incubation Time	IC50 (µM)	Reference
A549	N,N-dimethyl-D-erythro-sphingosine	24 h	4.864	[3]
A549	N,N-dimethyl-D-erythro-sphingosine	48 h	4.788	[3]
A549	N,N-dimethyl-D-erythro-sphingosine	72 h	4.456	[3]

Key Experimental Protocols

Cell Viability Assay (MTT Assay)

Objective: To determine the cytotoxic effect of DMS on cancer cells.

Methodology:

• Cell Seeding: Plate cancer cells (e.g., A549) in a 96-well plate at a density of 5 x 10³ cells/well and incubate for 24 hours to allow for cell attachment.

• Treatment: Treat the cells with serial dilutions of DMS (e.g., 0, 1, 2, 4, 8, 16 µM) for desired time points (e.g., 24, 48, 72 hours).

• MTT Addition: Following treatment, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the untreated control and determine the IC50 value using appropriate software.[3]

Apoptosis Assessment by Hoechst 33342 Staining

Objective: To visualize nuclear morphological changes associated with apoptosis.

Methodology:

• Cell Culture and Treatment: Grow cells on coverslips in a 6-well plate and treat with DMS (e.g., 0, 1, 2 µM) for 24 hours.

• Staining: Wash the cells with PBS and then stain with Hoechst 33342 solution (1 µg/mL in PBS) for 10 minutes at room temperature in the dark.

• Washing and Mounting: Wash the cells again with PBS and mount the coverslips on microscope slides.

• Microscopy: Observe the cells under a fluorescence microscope. Apoptotic cells will exhibit condensed or fragmented nuclei.[3]

Western Blot Analysis for Signaling Proteins

Objective: To investigate the effect of DMS on the expression of key signaling proteins.

Methodology:

• Cell Lysis: Treat cells with various concentrations of DMS for the desired time. Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk in TBST and then incubate with primary antibodies against proteins of interest (e.g., SphK1, p65 NF-κB, PARP, Caspase-3) overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody. Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.[3]

Visualizations

Signaling Pathways of N,N-dimethyl Sphingosine (d17:1) in Cancer Cells

Caption: Signaling cascade of DMS in cancer cells.

Experimental Workflow for Investigating DMS Effects

Caption: Workflow for DMS in vitro studies.

References

• 1. N,N-dimethylsphingosine | SphK Inhibitor | For Research [benchchem.com]
• 2. N,N-Dimethylsphingosine is a potent competitive inhibitor of sphingosine kinase but not of protein kinase C: modulation of cellular levels of sphingosine 1-phosphate and ceramide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. DMS triggers apoptosis associated with the inhibition of SPHK1/NF-κB activation and increase in intracellular Ca2+ concentration in human cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Sphingosine and its methylated derivative N,N-dimethylsphingosine (DMS) induce apoptosis in a variety of human cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]

N,N-dimethyl sphingosine (d17:1): A Versatile Tool for Inflammation Studies

Application Notes and Protocols

Introduction

N,N-dimethyl sphingosine (DMS) is an endogenous sphingolipid and a potent, cell-permeable inhibitor of sphingosine kinases (SphK)[1]. The d17:1 variant refers to the specific acyl chain length of the molecule[2]. By competitively inhibiting SphK, DMS prevents the phosphorylation of sphingosine to the pro-survival and pro-inflammatory signaling molecule, sphingosine-1-phosphate (S1P)[3]. This inhibition shifts the critical balance between pro-apoptotic sphingolipids (ceramide and sphingosine) and S1P, often called the "sphingolipid rheostat," making DMS a valuable tool for investigating a range of cellular processes, including apoptosis, proliferation, and inflammation[3].

These application notes provide researchers, scientists, and drug development professionals with an overview of the mechanisms of DMS in inflammation and detailed protocols for its use in relevant experimental models.

Mechanism of Action in Inflammation

DMS exerts its effects on inflammatory pathways primarily through the inhibition of SphK1 and SphK2. This leads to a reduction in S1P levels and an accumulation of sphingosine.

• Modulation of Cytokine Production : In various models, DMS has been shown to reduce the production of key pro-inflammatory cytokines. For instance, in a murine model of chronic Chagas disease cardiomyopathy, DMS treatment significantly reduced serum concentrations of IFNγ and TNFα, as well as the cardiac gene expression of these inflammatory mediators[4]. This suggests that the SphK/S1P pathway is crucial for the production of these cytokines.

• NLRP3 Inflammasome Activation : The role of DMS in inflammasome activation is complex. While SphK1 inhibition is generally associated with reduced NLRP3 inflammasome activation, sphingosine itself (which accumulates when SphK is inhibited) can act as a danger-associated molecular pattern (DAMP) to induce NLRP3-dependent activation of caspase-1 and secretion of IL-1β from macrophages[5][6]. Studies have shown that DMS, as a sphingosine analog, also induces significant IL-1β secretion, suggesting it can trigger this pathway[5]. In other contexts, such as in T. cruzi-infected macrophages, DMS treatment increased caspase-1 activation and IL-1β production, which may contribute to parasite clearance[4]. This dual role makes DMS a unique tool for dissecting the nuanced regulation of the NLRP3 inflammasome.

• Neuroinflammation : In the central nervous system (CNS), DMS plays a key role in the communication between glial cells. Damaged oligodendrocytes have been identified as a source of DMS[7]. This released DMS can then activate astrocytes, causing them to release pro-inflammatory cytokines like IL-1, which in turn contributes to neuronal sensitization and neuropathic pain[7]. This positions DMS as a critical mediator in neuroinflammatory processes and a tool to study diseases with a demyelinating or neuroinflammatory component, such as multiple sclerosis[7].

Data Presentation

Table 1: Physicochemical Properties of N,N-dimethyl sphingosine (d17:1)

Property	Value	Reference
Formal Name	2S-(dimethylamino)-4E-heptadecene-1,3R-diol	[2]
CAS Number	474943-92-5	[2]
Molecular Formula	C₁₉H₃₉NO₂	[2]
Formula Weight	313.5 g/mol	[2]
Purity	≥95%	[2]
Formulation	A solution in ethanol	[2]
Storage	-20°C	[1]
Solubility	DMF: 10 mg/ml; DMSO: 2 mg/ml; Ethanol: miscible	[2]

Table 2: Biological Activity of N,N-dimethyl sphingosine

Assay	System	IC₅₀ Value	Reference
Sphingosine Kinase Inhibition	General	5 µM	[1]
ERK-1/2 Activation Inhibition	Porcine Vascular Smooth Muscle Cells	15 ± 10 µM	[8]
[³H]-thymidine Incorporation	Porcine Vascular Smooth Muscle Cells	12 ± 6 µM	[8]

Visualized Pathways and Workflows

Caption: Core signaling pathway of N,N-dimethyl sphingosine (DMS).

Caption: Role of DMS in the neuroinflammatory cascade.

Caption: Experimental workflow for macrophage inflammation studies.

Experimental Protocols

Protocol 1: In Vitro Macrophage Cytokine Production & Inflammasome Activation Assay

This protocol is designed to assess the effect of DMS (d17:1) on cytokine production and NLRP3 inflammasome activation in macrophages.

Materials:

• Macrophage cell line (e.g., RAW 264.7) or primary Bone Marrow-Derived Macrophages (BMDMs).

• Complete culture medium (e.g., DMEM + 10% FBS, 1% Penicillin-Streptomycin).

• Lipopolysaccharide (LPS).

• N,N-dimethyl sphingosine (d17:1) stock solution (e.g., 10 mM in Ethanol or DMSO).

• Sterile phosphate-buffered saline (PBS).

• Reagents for analysis: ELISA kits (for TNFα, IL-1β), Griess Reagent kit, protein lysis buffer, antibodies for Western blot (e.g., anti-Caspase-1).

Procedure:

• Cell Seeding: Seed macrophages in a 24-well plate at a density of 0.5 x 10⁶ cells/mL (1 mL per well). Allow cells to adhere overnight in a 37°C, 5% CO₂ incubator.

• Priming (Signal 1): Gently remove the culture medium. Add fresh medium containing a priming agent. For NLRP3 inflammasome studies, prime with LPS (e.g., 1 µg/mL) for 2-4 hours[5].

• DMS Treatment: Prepare serial dilutions of DMS (d17:1) in culture medium from the stock solution. A final concentration range of 5-20 µM is a good starting point[4][5]. Remove the LPS-containing medium and add the DMS-containing medium to the wells. Include a vehicle control (medium with the same final concentration of ethanol or DMSO as the highest DMS dose).

• Incubation: Incubate the plate for a specified time. For cytokine release (TNFα), a 4-6 hour incubation may be sufficient. For inflammasome activation (IL-1β), incubate for 1-6 hours[5]. For other markers, a 24-hour incubation may be necessary[4].

• Sample Collection:

  • Supernatant: Carefully collect the culture supernatant from each well. Centrifuge to pellet any detached cells and transfer the clear supernatant to a new tube. Store at -80°C for cytokine and nitric oxide analysis.

  • Cell Lysate: Wash the remaining adherent cells once with cold PBS. Add 100 µL of protein lysis buffer to each well, scrape the cells, and collect the lysate. Store at -80°C for Western blot analysis.

• Analysis:

  • Cytokine Quantification: Measure the concentration of TNFα and IL-1β in the supernatant using commercially available ELISA kits according to the manufacturer's instructions.

  • Nitric Oxide (NO) Measurement: Determine the concentration of nitrite (a stable product of NO) in the supernatant using the Griess Reagent system.

  • Caspase-1 Activation: Analyze cell lysates by Western blot to detect the cleaved (active) form of caspase-1, a key indicator of inflammasome activation.

Protocol 2: In Vitro Glial Cell Neuroinflammation Assay

This protocol is for studying the effect of DMS (d17:1) on the activation of astrocytes or microglia, mimicking its release from damaged oligodendrocytes[7].

Materials:

• Primary astrocyte or microglial cultures, or a suitable cell line (e.g., BV-2 microglia).

• Complete culture medium.

• N,N-dimethyl sphingosine (d17:1) stock solution.

• Reagents for analysis: RNA extraction kit, qRT-PCR reagents and primers (for chemokines like Cxcl5, Ccl2), ELISA kits.

Procedure:

• Cell Seeding: Plate glial cells in a 12-well plate at an appropriate density to reach ~80% confluency on the day of the experiment.

• DMS Treatment: Pre-treat the cells with DMS (d17:1) at various concentrations (e.g., 1-10 µM) for 1-2 hours to simulate exposure to DMS released in the CNS. Include a vehicle control.

• Inflammatory Challenge (Optional): To study the modulatory effect of DMS on an existing inflammatory response, add a stimulus like LPS (100 ng/mL) after the pre-treatment.

• Incubation: Incubate cells for 6-24 hours.

• Sample Collection:

  • Supernatant: Collect for analysis of secreted chemokines/cytokines by ELISA.

  • Cell Lysate (RNA): Wash cells with PBS and lyse directly in the well using the buffer from an RNA extraction kit.

• Analysis:

  • Gene Expression: Extract total RNA and perform quantitative real-time PCR (qRT-PCR) to measure the mRNA levels of inflammatory genes of interest.

  • Protein Secretion: Quantify secreted proteins in the supernatant by ELISA.

Handling and Storage

N,N-dimethyl sphingosine (d17:1) is typically supplied as a solution in ethanol or as a solid. It is stable for at least two years when stored at -20°C[2]. For cell culture experiments, prepare a concentrated stock solution in a suitable solvent like ethanol or DMSO and store it at -20°C. When preparing working solutions, ensure the final solvent concentration in the culture medium is non-toxic to the cells (typically <0.1%). This product is intended for research use only.

References

• 1. N,N-Dimethylsphingosine - Focus Biomolecules [mayflowerbio.com]
• 2. caymanchem.com [caymanchem.com]
• 3. N,N-Dimethylsphingosine is a potent competitive inhibitor of sphingosine kinase but not of protein kinase C: modulation of cellular levels of sphingosine 1-phosphate and ceramide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Therapeutic effects of sphingosine kinase inhibitor N,N-dimethylsphingosine (DMS) in experimental chronic Chagas disease cardiomyopathy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sphingosine regulates the NLRP3-inflammasome and IL-1β release from macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Impact of Sphingosine Kinases on Inflammation-Induced Cytokine Release and Vascular Endothelial Barrier Integrity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. The sphingosine kinase inhibitor N,N-dimethylsphingosine inhibits neointimal hyperplasia - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

N,N-dimethyl sphingosine (d17:1) solubility and stability issues

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the solubility, stability, and handling of N,N-dimethyl sphingosine (d17:1).

Frequently Asked Questions (FAQs)

Q1: What is N,N-dimethyl sphingosine (d17:1)?

A1: N,N-dimethyl sphingosine (d17:1) is a methylated derivative of sphingosine (d17:1), a naturally occurring amino alcohol.[1] It is a bioactive sphingolipid that acts as a competitive inhibitor of sphingosine kinase (SphK), the enzyme responsible for phosphorylating sphingosine to form sphingosine-1-phosphate (S1P).[2][3] By inhibiting SphK, N,N-dimethyl sphingosine (d17:1) can alter the cellular balance between the pro-apoptotic molecule ceramide and the pro-survival molecule S1P, leading to the induction of apoptosis in various cancer cell lines.[4][5][6][7]

Q2: What are the primary applications of N,N-dimethyl sphingosine (d17:1) in research?

A2: N,N-dimethyl sphingosine (d17:1) is primarily used as a pharmacological tool to:

• Investigate the roles of sphingosine kinase and sphingosine-1-phosphate in cellular signaling pathways.

• Induce apoptosis in cell culture models to study programmed cell death.[4][5][6][7]

• Study the effects of disrupting the ceramide/S1P rheostat in various disease models, particularly in cancer research.[2][3]

Q3: In which solvents is N,N-dimethyl sphingosine (d17:1) soluble?

A3: N,N-dimethyl sphingosine (d17:1) is soluble in several organic solvents. For detailed solubility information, please refer to the table below.

Data Presentation

Table 1: Solubility of N,N-dimethyl sphingosine (d17:1) and a Related Analog

Compound	Solvent	Solubility	Source
N,N-dimethyl sphingosine (d17:1)	Dimethylformamide (DMF)	10 mg/mL	[1]
Dimethyl sulfoxide (DMSO)	2 mg/mL	[1]
Ethanol	Miscible	[1]
N,N-dimethylsphingosine (d18:1)	Phosphate-Buffered Saline (PBS), pH 7.2	1 mg/mL

Note: The solubility in PBS is for the d18:1 analog and should be used as a reference. The solubility of d17:1 in aqueous buffers is expected to be low.

Troubleshooting Guides

Issue 1: Precipitation of N,N-dimethyl sphingosine (d17:1) in Aqueous Solutions

• Possible Cause: N,N-dimethyl sphingosine (d17:1) is a lipophilic molecule with limited solubility in aqueous buffers. Direct dilution of a high-concentration organic stock solution into an aqueous medium can cause it to precipitate.

• Solution:

  • Lower the Final Concentration: Attempt to use a lower final concentration in your assay if experimentally feasible.

  • Use a Carrier: For cell-based assays, complexing the lipid with a carrier protein like fatty acid-free bovine serum albumin (BSA) can enhance its solubility and delivery to cells.

  • Incorporate a Surfactant: For in vitro enzyme assays, a low concentration of a non-ionic detergent (e.g., Triton X-100 or NP-40) can help maintain solubility. Ensure the detergent is compatible with your assay.

  • Sonication: After dilution into the final aqueous buffer, brief sonication can help to disperse the compound and form a more stable suspension.

Issue 2: Inconsistent or No Biological Activity in Cell-Based Assays

• Possible Cause:

  • Compound Degradation: Improper storage or multiple freeze-thaw cycles of the stock solution can lead to degradation. Studies have shown that while many compounds are stable in DMSO, the presence of water can increase the rate of degradation.

  • Incomplete Dissolution: The compound may not be fully dissolved in the stock solution or may have precipitated upon dilution into the cell culture medium.

  • Cell Line Sensitivity: Different cell lines may exhibit varying sensitivity to N,N-dimethyl sphingosine (d17:1).

• Solution:

  • Proper Stock Solution Handling: Aliquot your stock solution upon receipt to minimize freeze-thaw cycles. Store at -20°C or lower. For DMSO stocks, use anhydrous DMSO and store in tightly sealed vials to prevent moisture absorption.

  • Ensure Complete Dissolution: When preparing the stock solution, ensure the compound is fully dissolved. Gentle warming (to 37°C) and vortexing can aid dissolution. Before use, visually inspect the stock solution for any precipitate.

  • Optimize Concentration and Incubation Time: Perform a dose-response experiment to determine the optimal concentration and incubation time for your specific cell line and assay.

  • Use Positive Controls: Include a positive control for your assay to ensure that the experimental system is working as expected.

Experimental Protocols

Protocol 1: Preparation of N,N-dimethyl sphingosine (d17:1) Stock Solution

• N,N-dimethyl sphingosine (d17:1) is often supplied as a solution in ethanol.[8]

• To change the solvent, the ethanol can be evaporated under a gentle stream of nitrogen.

• Immediately add the desired solvent, such as anhydrous DMSO or DMF, to the dried compound.[8]

• To ensure complete dissolution, vortex the solution and gently warm it to 37°C if necessary.

• Store the stock solution in small aliquots at -20°C.[8] It is recommended to use freshly prepared solutions for experiments.

Protocol 2: Induction of Apoptosis in Cell Culture

This protocol is adapted from studies using N,N-dimethyl sphingosine to induce apoptosis in cancer cell lines.[4][5][6][7]

• Cell Seeding: Plate cells at a density that will ensure they are in the logarithmic growth phase at the time of treatment.

• Preparation of Working Solution:

  • Thaw an aliquot of the N,N-dimethyl sphingosine (d17:1) stock solution (e.g., in DMSO).

  • Dilute the stock solution in pre-warmed cell culture medium to the desired final concentration (e.g., 1-20 µM). It is crucial to add the stock solution to the medium with vigorous vortexing to minimize precipitation.

• Cell Treatment:

  • Remove the existing medium from the cells.

  • Add the medium containing the desired concentration of N,N-dimethyl sphingosine (d17:1).

  • Include a vehicle control (medium with the same concentration of DMSO used for the highest treatment concentration).

• Incubation: Incubate the cells for the desired period (e.g., 6-48 hours), depending on the cell line and the endpoint being measured.

• Apoptosis Assay: Analyze apoptosis using a suitable method, such as:

  • Annexin V/Propidium Iodide Staining: Follow the manufacturer's protocol for the specific kit.

  • Caspase Activity Assay: Measure the activity of caspases (e.g., caspase-3) using a fluorometric or colorimetric assay kit.

  • DNA Fragmentation Analysis: Detect DNA laddering by agarose gel electrophoresis or using a TUNEL assay.

Protocol 3: In Vitro Sphingosine Kinase Inhibition Assay

This protocol provides a general framework for assessing the inhibitory activity of N,N-dimethyl sphingosine (d17:1) on sphingosine kinase.

• Reaction Buffer: Prepare a suitable reaction buffer (e.g., 50 mM HEPES, pH 7.4, 150 mM NaCl, 5 mM MgCl₂, 1 mM DTT, and 0.05% Triton X-100).

• Enzyme and Substrate Preparation:

  • Dilute recombinant sphingosine kinase to the desired concentration in the reaction buffer.

  • Prepare a solution of sphingosine (the substrate) in a suitable solvent (e.g., complexed with BSA in the reaction buffer).

• Inhibitor Preparation: Prepare a serial dilution of N,N-dimethyl sphingosine (d17:1) in the reaction buffer.

• Assay Procedure:

  • In a 96-well plate, add the reaction buffer, the N,N-dimethyl sphingosine (d17:1) dilutions, and the sphingosine kinase enzyme.

  • Pre-incubate for 10-15 minutes at room temperature.

  • Initiate the reaction by adding a mixture of sphingosine and [γ-³²P]ATP or by using a non-radioactive detection method (e.g., ADP-Glo™ Kinase Assay).

  • Incubate the reaction at 37°C for a predetermined time (e.g., 30-60 minutes).

• Detection:

  • Radiometric Assay: Stop the reaction and separate the radiolabeled sphingosine-1-phosphate from the unreacted [γ-³²P]ATP using thin-layer chromatography or a scintillation proximity assay.

  • Non-Radioactive Assay: Follow the manufacturer's protocol for the specific kinase assay kit.

• Data Analysis: Calculate the percentage of inhibition for each concentration of N,N-dimethyl sphingosine (d17:1) and determine the IC₅₀ value.

Visualizations

Caption: Workflow for using N,N-dimethyl sphingosine (d17:1) in cell-based apoptosis assays.

Caption: Inhibition of Sphingosine Kinase by N,N-dimethyl sphingosine (d17:1) and its effect on the Ceramide/S1P balance.

References

• 1. A rapid assay for assessment of sphingosine kinase inhibitors and substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. N,N-Dimethylsphingosine is a potent competitive inhibitor of sphingosine kinase but not of protein kinase C: modulation of cellular levels of sphingosine 1-phosphate and ceramide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Troubleshooting Cell-based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to Analysis [promega.sg]
• 4. Sphingosine and its methylated derivative N,N-dimethylsphingosine (DMS) induce apoptosis in a variety of human cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. In vitro and in vivo induction of apoptosis by sphingosine and N, N-dimethylsphingosine in human epidermoid carcinoma KB-3-1 and its multidrug-resistant cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Characterization of N,N,-dimethyl-D-erythro-sphingosine-induced apoptosis and signaling in U937 cells: independence of sphingosine kinase inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. DMS triggers apoptosis associated with the inhibition of SPHK1/NF-κB activation and increase in intracellular Ca2+ concentration in human cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Optimizing N,N-dimethyl sphingosine (d17:1) Concentration for Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the experimental use of N,N-dimethyl sphingosine (d17:1).

Frequently Asked Questions (FAQs)

Q1: What is N,N-dimethyl sphingosine (d17:1) and what is its primary mechanism of action?

N,N-dimethyl sphingosine (d17:1) is a dimethylated form of the amino alcohol sphingosine (d17:1).[1] Its primary mechanism of action is the competitive inhibition of sphingosine kinase (SphK), the enzyme responsible for phosphorylating sphingosine to form sphingosine-1-phosphate (S1P).[2][3] By inhibiting SphK, N,N-dimethyl sphingosine leads to a decrease in cellular S1P levels and an increase in ceramide levels, which can induce apoptosis.[3][4]

Q2: What are the common research applications for N,N-dimethyl sphingosine (d17:1)?

Based on studies with the closely related N,N-dimethylsphingosine (DMS), this compound is often used to:

• Investigate the roles of the sphingosine kinase/S1P signaling pathway in various cellular processes.[2][3][5]

• Induce apoptosis in cancer cell lines.[4][6]

• Study cellular processes regulated by S1P, such as cell proliferation, inflammation, and migration.[5][7]

• Serve as an anti-parasitic agent, as demonstrated in studies with Trypanosoma cruzi.[5]

Q3: What is the recommended solvent for dissolving N,N-dimethyl sphingosine (d17:1)?

N,N-dimethyl sphingosine (d17:1) is soluble in the following organic solvents. It is advisable to prepare a concentrated stock solution in one of these solvents and then dilute it to the final desired concentration in your aqueous experimental medium.

Solvent	Solubility
DMF	10 mg/ml
DMSO	2 mg/ml
Ethanol	Miscible

Data sourced from Cayman Chemical product information.[1]

Q4: How should N,N-dimethyl sphingosine (d17:1) be stored?

For long-term stability, N,N-dimethyl sphingosine (d17:1) should be stored at -20°C.[1] The product as a solution in ethanol is stable for at least two years when stored under these conditions.[1]

Troubleshooting Guide

Issue 1: My compound is precipitating in the cell culture medium.

• Possible Cause: The final concentration of the organic solvent used to dissolve the N,N-dimethyl sphingosine (d17:1) may be too high in the final culture medium, causing the compound to precipitate.

• Troubleshooting Steps:

  • Decrease the final solvent concentration: Ensure the final concentration of DMSO or DMF in your cell culture medium is low (typically ≤ 0.5%) to maintain solubility and minimize solvent-induced cytotoxicity.

  • Prepare fresh dilutions: Prepare fresh dilutions of your stock solution for each experiment.

  • Vortex thoroughly: Ensure the diluted solution is vortexed thoroughly before adding it to the culture medium.

  • Consider serial dilutions: For very low final concentrations, it may be necessary to perform serial dilutions of the stock solution.

Issue 2: I am observing high levels of cytotoxicity in my control cells (treated with vehicle only).

• Possible Cause: The organic solvent used to dissolve the N,N-dimethyl sphingosine (d17:1) is causing cytotoxicity.

• Troubleshooting Steps:

  • Perform a vehicle control titration: Determine the maximum concentration of the solvent (e.g., DMSO, DMF, or ethanol) that your specific cell line can tolerate without significant loss of viability.

  • Reduce solvent concentration: Lower the final concentration of the organic solvent in your experiments to a non-toxic level.

Issue 3: I am not observing the expected biological effect.

• Possible Cause 1: The concentration of N,N-dimethyl sphingosine (d17:1) is too low.

• Troubleshooting Steps:

  • Perform a dose-response experiment: Test a range of concentrations to determine the optimal effective concentration for your specific cell line and experimental endpoint. Based on studies with the d18:1 analog, effective concentrations can range from the low micromolar (µM) range.[4][5][7]

• Possible Cause 2: The incubation time is not optimal.

• Troubleshooting Steps:

  • Perform a time-course experiment: Evaluate the effects of N,N-dimethyl sphingosine (d17:1) at different time points (e.g., 24, 48, 72 hours) to identify the optimal incubation period.[4]

• Possible Cause 3: The compound has degraded.

• Troubleshooting Steps:

  • Ensure proper storage: Confirm that the compound has been stored correctly at -20°C.

  • Use a fresh stock: If there are any doubts about the stability of your stock solution, prepare a fresh one.

Experimental Protocols & Data

Table 1: Experimentally Determined Concentrations of N,N-dimethylsphingosine (DMS)

The following table summarizes effective and cytotoxic concentrations of the closely related N,N-dimethylsphingosine (DMS) from various studies. These values can serve as a starting point for optimizing the concentration of the d17:1 variant in your experiments.

Application	Cell/Organism Type	Parameter	Concentration	Reference
Anti-parasitic Activity	Trypanosoma cruzi trypomastigotes	EC50	1.98 µM	[5]
Cytotoxicity	Mouse Macrophages	CC50	9.02 µM	[5]
Inhibition of Cell Proliferation	Porcine Vascular Smooth Muscle Cells	IC50	12 ± 6 µM	[7]
Inhibition of ERK-1/2 Activation	Porcine Vascular Smooth Muscle Cells	IC50	15 ± 10 µM	[7]
Induction of Apoptosis	Human Lung Cancer Cells (A549)	Effective Concentration	1 - 4 µmol/l	[4]
Inflammasome Modulation	T. cruzi-infected Macrophages	Effective Concentration	5 µM	[5]

Detailed Methodologies

Protocol 1: Determination of Cytotoxicity using MTT Assay

This protocol is adapted from a study on the cytotoxic effects of DMS on A549 cells.[4]

Objective: To determine the cytotoxic concentration (CC50) of N,N-dimethyl sphingosine (d17:1) on a specific cell line.

Materials:

• N,N-dimethyl sphingosine (d17:1) stock solution (e.g., 10 mM in DMSO)

• Cell line of interest

• Complete cell culture medium

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of 20% SDS in 50% DMF)

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of N,N-dimethyl sphingosine (d17:1) in complete culture medium from your stock solution. Remove the old medium from the cells and add 100 µL of the medium containing the different concentrations of the compound. Include a vehicle control (medium with the same final concentration of solvent as the highest concentration of the compound).

• Incubation: Incubate the plate for the desired time points (e.g., 24, 48, and 72 hours).

• MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 150 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the compound concentration and determine the CC50 value (the concentration that reduces cell viability by 50%).

Protocol 2: In Vitro Anti-proliferative Assay

This protocol is based on a study investigating the effect of DMS on vascular smooth muscle cell proliferation.[7]

Objective: To assess the anti-proliferative effects of N,N-dimethyl sphingosine (d17:1).

Materials:

• N,N-dimethyl sphingosine (d17:1) stock solution

• Cell line of interest

• Complete and serum-free culture medium

• 96-well cell culture plates

• [3H]-thymidine

• Scintillation counter

Procedure:

• Cell Seeding and Synchronization: Seed cells in a 96-well plate and grow to sub-confluence. Synchronize the cells by incubating in serum-free medium for 24-48 hours.

• Compound and Stimulant Treatment: Pre-incubate the synchronized cells with various concentrations of N,N-dimethyl sphingosine (d17:1) for 1 hour. Then, stimulate cell proliferation by adding a growth stimulus (e.g., fetal calf serum).

• [3H]-thymidine Labeling: After 24 hours of stimulation, add [3H]-thymidine to each well and incubate for an additional 4-6 hours.

• Cell Harvesting and Lysis: Wash the cells with PBS and then lyse the cells.

• Scintillation Counting: Harvest the cell lysates onto filter mats and measure the incorporated [3H]-thymidine using a scintillation counter.

• Data Analysis: Express the results as a percentage of the control (stimulated cells without the compound) and calculate the IC50 value (the concentration that inhibits proliferation by 50%).

Visualizations

Signaling Pathway of N,N-dimethyl sphingosine

Caption: N,N-dimethyl sphingosine (d17:1) inhibits Sphingosine Kinase.

Experimental Workflow for Cytotoxicity Testing

References

• 1. caymanchem.com [caymanchem.com]
• 2. N,N-dimethylsphingosine inhibition of sphingosine kinase and sphingosine 1-phosphate activity in human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. N,N-Dimethylsphingosine is a potent competitive inhibitor of sphingosine kinase but not of protein kinase C: modulation of cellular levels of sphingosine 1-phosphate and ceramide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. DMS triggers apoptosis associated with the inhibition of SPHK1/NF-κB activation and increase in intracellular Ca2+ concentration in human cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Therapeutic effects of sphingosine kinase inhibitor N,N-dimethylsphingosine (DMS) in experimental chronic Chagas disease cardiomyopathy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tohoku.elsevierpure.com [tohoku.elsevierpure.com]
• 7. The sphingosine kinase inhibitor N,N-dimethylsphingosine inhibits neointimal hyperplasia - PubMed [pubmed.ncbi.nlm.nih.gov]

preventing off-target effects of N,N-dimethyl sphingosine (d17:1)

Welcome to the technical support center for N,N-dimethyl sphingosine (d17:1), a potent inhibitor of sphingosine kinase. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and address frequently asked questions to help prevent and interpret potential off-target effects in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for N,N-dimethyl sphingosine (d17:1)?

A1: N,N-dimethyl sphingosine (DMS) is a competitive inhibitor of sphingosine kinase (SphK), with a particular preference for SphK1.[1][2][3][4] By inhibiting SphK, DMS blocks the conversion of sphingosine to sphingosine-1-phosphate (S1P).[5][6] This leads to a decrease in intracellular S1P levels and a concurrent increase in the levels of sphingosine and its metabolic precursor, ceramide.[1][2][3][7] This shift in the ceramide/S1P "rheostat" is a key factor in the pro-apoptotic effects of DMS.[1][2][3][8]

Q2: What are the known off-target effects of N,N-dimethyl sphingosine (d17:1)?

A2: The most commonly discussed potential off-target is Protein Kinase C (PKC). While some in vitro studies initially suggested that DMS could inhibit PKC, subsequent studies in intact cell systems have shown that at concentrations required to effectively inhibit SphK, DMS does not significantly affect PKC activity or its membrane translocation.[1][2][3][9] However, some studies have reported context-dependent effects on other signaling pathways, including MAPK and Akt signaling.[4][10] It has also been noted to increase intracellular Ca2+ concentrations and inhibit glutamate uptake in astrocytes.[4][8]

Q3: How can I confirm that the effects I'm observing are due to SphK inhibition and not off-target effects?

A3: To confirm the specificity of DMS in your experiments, consider the following control experiments:

• Use a structurally different SphK inhibitor: Compare the results obtained with DMS to those from another SphK inhibitor with a different chemical scaffold.

• Rescue experiments: Attempt to rescue the observed phenotype by adding exogenous S1P.

• Lipidomics analysis: Directly measure the intracellular levels of sphingosine, S1P, and ceramide to confirm that DMS is altering the sphingolipid rheostat as expected.

• Direct off-target activity assays: Perform in vitro or in-cell assays for kinases that are potential off-targets, such as PKC and Akt, to rule out direct inhibition at the concentrations of DMS being used.

Q4: What is the difference between N,N-dimethyl sphingosine (d17:1) and other variants like (d18:1)?

A4: The "d17:1" and "d18:1" designations refer to the length of the long-chain base of the sphingolipid. Specifically, d17:1 has a 17-carbon chain, while d18:1 has an 18-carbon chain, which is the more common endogenous form in many mammalian systems. While they are structurally very similar and both act as SphK inhibitors, there could be subtle differences in their potency, metabolism, or off-target profiles. It is important to be consistent with the variant used throughout a study.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Inconsistent results between experiments.	1. Compound stability: DMS may degrade over time, especially if not stored properly. 2. Solvent effects: The solvent used to dissolve DMS (e.g., ethanol, DMSO) may have its own biological effects.[11] 3. Cell passage number: The phenotype and signaling pathways of cell lines can change with high passage numbers.	1. Proper storage: Store DMS at -20°C as a solution in ethanol.[12] Prepare fresh dilutions for each experiment. 2. Solvent controls: Always include a vehicle control (the solvent used to dissolve DMS) in your experiments at the same final concentration. 3. Consistent cell culture: Use cells with a consistent and low passage number for all experiments.
Observed effects do not correlate with expected changes in S1P levels.	1. Off-target effects: The observed phenotype may be due to the inhibition of a pathway other than SphK. 2. Cellular compensation: Cells may have compensatory mechanisms that buffer changes in S1P levels.	1. Verify off-target effects: See FAQ Q3 and the experimental protocols below to test for common off-target effects. 2. Time-course experiments: Perform a time-course experiment to identify the optimal time point to observe changes in S1P levels and the downstream phenotype.
High levels of cytotoxicity observed at low concentrations.	1. Cell line sensitivity: Different cell lines can have varying sensitivities to the pro-apoptotic effects of DMS. 2. Compound concentration: The effective concentration for SphK inhibition may be very close to the cytotoxic concentration in your cell line.	1. Dose-response curve: Perform a detailed dose-response curve to determine the optimal concentration that inhibits SphK without causing excessive cell death. 2. Apoptosis assays: Use assays like Annexin V/PI staining to distinguish between apoptosis and necrosis.

Quantitative Data Summary

The following table summarizes the inhibitory concentrations of N,N-dimethyl sphingosine on sphingosine kinase from various sources.

Parameter	Value	Cell/System	Reference
IC50 for SphK	~5 µM	U937, Swiss 3T3, PC12 cell extracts	[2]
IC50 for [3H]-thymidine incorporation	12 ± 6 µM	Porcine Vascular Smooth Muscle Cells	[10]
IC50 for ERK-1/2 activation	15 ± 10 µM	Porcine Vascular Smooth Muscle Cells	[10]

Experimental Protocols

Protocol 1: In Vitro Sphingosine Kinase Activity Assay

This protocol is adapted from methodologies described in the literature to measure the direct inhibitory effect of DMS on SphK activity in cell lysates.

Materials:

• Cell lysate containing SphK

• [γ-³²P]ATP

• Sphingosine (substrate)

• DMS (inhibitor)

• Lipid extraction solvents (e.g., chloroform:methanol:HCl)

• Thin-layer chromatography (TLC) plates

• Phosphorimager or scintillation counter

Procedure:

• Prepare cell lysates from your experimental cells.

• Set up the kinase reaction mixture containing cell lysate, sphingosine, and either DMS at various concentrations or a vehicle control.

• Initiate the reaction by adding [γ-³²P]ATP.

• Incubate the reaction at 37°C for the desired amount of time (e.g., 30 minutes).

• Stop the reaction and extract the lipids using an appropriate solvent mixture.

• Separate the radiolabeled S1P from other lipids using TLC.

• Quantify the amount of [³²P]S1P using a phosphorimager or by scraping the corresponding spot from the TLC plate and using a scintillation counter.

• Calculate the percentage of SphK inhibition at each DMS concentration compared to the vehicle control.

Protocol 2: In-Cell PKC Activity Assay

This protocol provides a method to assess whether DMS is inhibiting PKC in your intact cells.

Materials:

• Your cell line of interest

• DMS

• Phorbol ester (e.g., TPA or PMA) to stimulate PKC

• PKC activity assay kit (commercially available)

• Lysis buffer

• Protein quantification assay (e.g., BCA)

Procedure:

• Plate your cells and allow them to adhere.

• Pre-treat the cells with various concentrations of DMS or a vehicle control for a specified time.

• Stimulate the cells with a phorbol ester for a short period (e.g., 15-30 minutes) to activate PKC. Include an unstimulated control.

• Lyse the cells and collect the protein lysate.

• Measure the protein concentration of each lysate.

• Use a commercial PKC activity assay kit, following the manufacturer's instructions, to measure PKC activity in equal amounts of protein from each sample.

• Compare the PKC activity in DMS-treated cells to the vehicle-treated cells to determine if DMS has an inhibitory effect.

Visualizations

Signaling Pathway

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. N,N-Dimethylsphingosine is a potent competitive inhibitor of sphingosine kinase but not of protein kinase C: modulation of cellular levels of sphingosine 1-phosphate and ceramide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. avantiresearch.com [avantiresearch.com]
• 5. N,N-dimethylsphingosine inhibition of sphingosine kinase and sphingosine 1-phosphate activity in human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. DMS triggers apoptosis associated with the inhibition of SPHK1/NF-κB activation and increase in intracellular Ca2+ concentration in human cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. N,N-Dimethylsphingosine | CAS:119567-63-4 | Sphingosine kinase inhibitor | High Purity | Manufacturer BioCrick [biocrick.com]
• 10. The sphingosine kinase inhibitor N,N-dimethylsphingosine inhibits neointimal hyperplasia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Heterogeneous Off-Target Effects of Ultra-Low Dose Dimethyl Sulfoxide (DMSO) on Targetable Signaling Events in Lung Cancer In Vitro Models - PMC [pmc.ncbi.nlm.nih.gov]
• 12. caymanchem.com [caymanchem.com]

Technical Support Center: N,N-dimethyl sphingosine (d17:1) Mass Spectrometry Analysis

Welcome to the technical support center for the mass spectrometry analysis of N,N-dimethyl sphingosine (d17:1). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the experimental workflow.

Frequently Asked Questions (FAQs)

Q1: What is the expected protonated mass of N,N-dimethyl sphingosine (d17:1)?

A1: N,N-dimethyl sphingosine (d17:1) has a molecular formula of C₁₉H₃₉NO₂ and a monoisotopic molecular weight of 313.5 g/mol .[1][2] In positive electrospray ionization (ESI) mass spectrometry, you should look for the protonated molecule [M+H]⁺ at a mass-to-charge ratio (m/z) of 314.5.

Q2: What are the major product ions I should expect in an MS/MS analysis of N,N-dimethyl sphingosine (d17:1)?

A2: While specific fragmentation data for the d17:1 analog can be limited, the fragmentation of N,N-dimethyl sphingosine generally follows predictable pathways for sphingolipids. The dimethylated amino group is a key feature. Based on the fragmentation of similar sphingoid bases, you can expect to see product ions resulting from the neutral loss of water and fragmentation of the long hydrocarbon chain. For the closely related sphingosine (d17:1), a common transition is from a precursor ion of m/z 286.0 to a product ion of m/z 267.8. Due to the addition of two methyl groups (28 Da), the precursor ion for N,N-dimethyl sphingosine (d17:1) will be higher. A common fragmentation pattern for sphingoid bases involves the loss of the headgroup.

Q3: What type of internal standard is most appropriate for the quantification of N,N-dimethyl sphingosine (d17:1)?

A3: The ideal internal standard is a stable isotope-labeled version of the analyte. However, if that is not available, a structurally similar homolog with a different chain length is a suitable alternative. For sphingolipid analysis, odd-chain length sphingolipids like sphingosine (d17:1) are often used as internal standards for even-chain length analytes and vice-versa. Given that N,N-dimethyl sphingosine (d17:1) is an odd-chain sphingolipid, a commercially available even-chain analog such as N,N-dimethyl sphingosine (d18:1) could be used.

Q4: What are some common adducts observed for N,N-dimethyl sphingosine (d17:1) in ESI-MS?

A4: In positive ion ESI-MS, in addition to the protonated molecule [M+H]⁺, it is common to observe adducts with sodium [M+Na]⁺ and potassium [M+K]⁺. These adducts will appear at approximately 22 m/z and 38 m/z units higher than the protonated molecule, respectively. The formation of these adducts can be minimized by using high-purity solvents and new glassware, and by the addition of a small amount of a proton source like formic acid to the mobile phase.

Troubleshooting Guide

This guide addresses common issues encountered during the mass spectrometry analysis of N,N-dimethyl sphingosine (d17:1).

Problem 1: Low or No Signal Intensity

Possible Causes and Solutions:

Cause	Recommended Action
Improper Sample Preparation	Ensure complete lipid extraction. A common method is a modified Bligh & Dyer extraction using a mixture of chloroform, methanol, and water. For plasma samples, a simple protein precipitation with methanol can also be effective. Ensure the final extract is reconstituted in a solvent compatible with your LC mobile phase.
Suboptimal Ionization Parameters	Optimize ESI source parameters. Start with the values provided in the Quantitative Data Summary Table and adjust as needed. Key parameters include capillary voltage, source temperature, and gas flow rates.
Incorrect MS/MS Transition	Verify the precursor and product ion m/z values. For N,N-dimethyl sphingosine (d17:1), the precursor will be [M+H]⁺. Perform a product ion scan to identify the most abundant and stable fragment ions for use in Multiple Reaction Monitoring (MRM).
Analyte Degradation	N,N-dimethyl sphingosine is generally stable, but prolonged storage at room temperature in certain solvents should be avoided.[1] Store stock solutions and samples at -20°C or lower. Minimize freeze-thaw cycles.
Matrix Effects	The presence of other lipids or sample components can suppress the ionization of the analyte. Improve chromatographic separation to resolve N,N-dimethyl sphingosine from interfering compounds. A C18 or C8 reversed-phase column is commonly used. Consider using a more rigorous sample cleanup method, such as solid-phase extraction (SPE).

Problem 2: Poor Peak Shape or Retention Time Variability

Possible Causes and Solutions:

Cause	Recommended Action
Inappropriate LC Column	A C18 or C8 column is generally suitable for sphingolipid analysis. For very polar sphingolipids, a HILIC column may provide better retention and peak shape.
Suboptimal Mobile Phase	A typical mobile phase for reversed-phase chromatography of sphingolipids consists of a gradient of water and methanol or acetonitrile, often with an additive like formic acid and/or ammonium formate to improve peak shape and ionization efficiency.
Sample Overload	Injecting too much sample can lead to broad or fronting peaks. Dilute your sample and reinject.
Column Contamination	If you observe peak tailing or splitting that worsens over time, your column may be contaminated. Wash the column with a strong solvent or, if necessary, replace it.

Problem 3: Inaccurate Quantification

Possible Causes and Solutions:

Cause	Recommended Action
Inappropriate Internal Standard	Use a stable isotope-labeled internal standard if available. If not, use a close structural analog with a different chain length (e.g., d18:1 version for d17:1 analyte). Ensure the internal standard is added at the very beginning of the sample preparation process to account for any loss during extraction.
Non-linear Calibration Curve	Ensure your calibration standards are prepared correctly and cover the expected concentration range of your samples. If the curve is still non-linear, consider using a different regression model (e.g., quadratic) or narrowing the calibration range.
Matrix Effects	As mentioned previously, matrix effects can impact quantification. If you suspect matrix effects, you can assess them by performing a post-extraction spike experiment.

Quantitative Data Summary

The following tables provide a starting point for developing your LC-MS/MS method for N,N-dimethyl sphingosine (d17:1). These parameters are based on typical values for similar sphingolipids and may require optimization for your specific instrument and application.

Table 1: Mass Spectrometry Parameters (Positive ESI)

Parameter	Typical Value
Precursor Ion (m/z)	314.5 ([M+H]⁺)
Product Ion (m/z)	~268 (confirm with product ion scan)
Capillary Voltage (kV)	3.0 - 4.5
Source Temperature (°C)	120 - 150
Desolvation Temperature (°C)	350 - 500
Cone Voltage (V)	20 - 40
Collision Energy (eV)	15 - 30

Table 2: Liquid Chromatography Parameters

Parameter	Typical Conditions
Column	C18 or C8 reversed-phase, 2.1 x 50-100 mm, < 2 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile/Methanol (e.g., 90:10) with 0.1% Formic Acid
Gradient	Start with a high percentage of A, ramp to a high percentage of B
Flow Rate (mL/min)	0.2 - 0.4
Column Temperature (°C)	30 - 50

Experimental Protocols

Protocol 1: Lipid Extraction from Plasma

• To 100 µL of plasma, add 20 µL of internal standard solution (e.g., N,N-dimethyl sphingosine (d18:1) in methanol).

• Add 400 µL of methanol and vortex for 30 seconds to precipitate proteins.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new tube.

• Evaporate the solvent under a stream of nitrogen gas.

• Reconstitute the dried extract in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: Lipid Extraction from Cultured Cells

• Aspirate the culture medium and wash the cells twice with ice-cold phosphate-buffered saline (PBS).

• Scrape the cells into 1 mL of ice-cold PBS and transfer to a glass tube.

• Add 20 µL of internal standard solution.

• Add 2 mL of a chloroform:methanol (1:2, v/v) solution and vortex thoroughly.

• Add 1 mL of chloroform and vortex again.

• Add 1 mL of water and vortex to induce phase separation.

• Centrifuge at 2,000 x g for 10 minutes.

• Carefully collect the lower organic phase.

• Evaporate the solvent under a stream of nitrogen gas.

• Reconstitute the dried extract in a suitable volume of the initial mobile phase.

Visualizations

Caption: General workflow for N,N-dimethyl sphingosine (d17:1) analysis.

Caption: DMS inhibits SphK, altering the balance of S1P and ceramide.

References

• 1. caymanchem.com [caymanchem.com]
• 2. larodan.com [larodan.com]

Technical Support Center: Improving the In Vivo Delivery of N,N-dimethyl sphingosine (d17:1)

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the in vivo delivery of N,N-dimethyl sphingosine (d17:1) (DMS).

Troubleshooting Guides

This section provides solutions to common problems encountered during the formulation and in vivo testing of N,N-dimethyl sphingosine (d17:1).

Problem 1: Low Bioavailability and High Variability in Pharmacokinetic Studies

• Possible Cause: Poor aqueous solubility of DMS, leading to inefficient absorption from the administration site.

• Solution:

  • Formulation Strategy: Employ lipid-based drug delivery systems to enhance solubility and absorption. Recommended starting points include Solid Lipid Nanoparticles (SLNs) and Self-Emulsifying Drug Delivery Systems (SEDDS).

  • Route of Administration: For localized effects, direct administration via methods like a local endoluminal catheter can be effective, as demonstrated in studies on neointimal hyperplasia. For systemic delivery, parenteral routes (e.g., intravenous, intraperitoneal) are preferred over oral administration due to the high lipophilicity of DMS.

Problem 2: Formulation Instability (e.g., Particle Aggregation, Drug Precipitation)

• Possible Cause: Suboptimal selection of lipids, surfactants, or co-solvents, or improper formulation parameters.

• Solution:

  • Component Screening: Systematically screen a panel of lipids, surfactants, and co-solvents for their ability to solubilize DMS and form stable nanoparticles or microemulsions.

  • Parameter Optimization: Methodically optimize the ratio of oil, surfactant, and co-surfactant. Construct pseudo-ternary phase diagrams to identify the optimal self-emulsification region for SEDDS. For SLNs, optimize the lipid-to-drug ratio and surfactant concentration.

  • Zeta Potential: For nanoparticle formulations, aim for a zeta potential of at least ±30 mV to ensure good colloidal stability and prevent aggregation.

Problem 3: Rapid Metabolism and Clearance In Vivo

• Possible Cause: Enzymatic degradation of DMS in the bloodstream or tissues.

• Solution:

  • Encapsulation: Encapsulating DMS within a lipid or polymer matrix can protect it from metabolic enzymes and extend its circulation time.

  • Prodrug Approach: Chemical modification of the DMS molecule to create a more hydrophilic and stable prodrug can be a viable strategy. A study demonstrated the successful creation of a hydrophilic prodrug of DMS using poly-L-glutamic acid (PGA), which was well-tolerated in mice at high concentrations.

Frequently Asked Questions (FAQs)

Formulation & Delivery

• Q1: What is the recommended starting point for formulating N,N-dimethyl sphingosine (d17:1) for in vivo studies?

  • A1: Due to its lipophilic nature, lipid-based formulations are the most promising approach. We recommend starting with either Solid Lipid Nanoparticles (SLNs) for parenteral administration or Self-Emulsifying Drug Delivery Systems (SEDDS) for oral or parenteral routes. These systems can improve solubility, protect the drug from degradation, and enhance bioavailability.

• Q2: How can I improve the stability of my DMS formulation?

  • A2: To improve stability, carefully select excipients (lipids, surfactants, co-solvents) that show high solubilization capacity for DMS. For nanoparticle formulations, optimizing the surface charge (zeta potential) is crucial to prevent aggregation. For SEDDS, constructing a pseudo-ternary phase diagram will help identify the most stable formulation region.

• Q3: Are there any successful examples of in vivo delivery of DMS reported in the literature?

  • A3: Yes. One study reported the successful local delivery of DMS in a porcine model using an endoluminal catheter to inhibit neointimal hyperplasia. Another study developed a hydrophilic prodrug of DMS by conjugating it with poly-L-glutamic acid, which showed good tolerability in mice.

Biological Activity & Signaling

• Q4: What is the primary mechanism of action of N,N-dimethyl sphingosine (d17:1)?

  • A4: N,N-dimethyl sphingosine is a potent and competitive inhibitor of sphingosine kinase (SphK), primarily SphK1. This inhibition blocks the conversion of sphingosine to sphingosine-1-phosphate (S1P), a key signaling molecule involved in cell survival, proliferation, and inflammation. By inhibiting SphK, DMS leads to an increase in cellular ceramide levels, which can induce apoptosis.

• Q5: What are the known downstream effects of DMS administration?

  • A5: By inhibiting SphK and altering the ceramide/S1P rheostat, DMS can induce apoptosis in cancer cells, reduce inflammation, and inhibit cell proliferation. It has also been shown to increase intracellular calcium concentrations.

Quantitative Data Summary

Table 1: In Vitro IC50 Values for N,N-dimethylsphingosine (DMS)

Cell Line/Enzyme	Parameter	Value	Reference
Porcine Vascular Smooth Muscle Cells	Proliferation ([³H]-thymidine incorporation)	12 ± 6 µM
Porcine Vascular Smooth Muscle Cells	ERK-1/2 Activation	15 ± 10 µM

Table 2: Example Pharmacokinetic Parameters of a Lipophilic Drug in a SEDDS Formulation (for illustrative purposes)

Formulation	Cmax (ng/mL)	Tmax (hr)	AUC (ng·hr/mL)	Absolute Bioavailability (%)
Drug in PEG 600	1500 ± 300	2.5 ± 0.5	8500 ± 1200	45 ± 8
Drug in SEDDS	2500 ± 400	1.8 ± 0.3	12000 ± 1500	65 ± 10

Note: This table is a generalized example based on a study of a different lipophilic compound to illustrate the potential improvements with a SEDDS formulation. Specific pharmacokinetic data for DMS (d17:1) in various formulations is limited in publicly available literature.

Experimental Protocols

Protocol 1: Preparation of N,N-dimethyl sphingosine (d17:1) Solid Lipid Nanoparticles (SLNs) by High-Pressure Homogenization

This protocol is a general guideline and may require optimization for your specific experimental needs.

• Lipid Phase Preparation:

  • Melt a suitable solid lipid (e.g., glyceryl behenate, stearic acid) at a temperature 5-10°C above its melting point.

  • Dissolve N,N-dimethyl sphingosine (d17:1) in the molten lipid with continuous stirring to ensure a homogenous mixture.

• Aqueous Phase Preparation:

  • Heat an aqueous solution containing a surfactant (e.g., Poloxamer 188, Tween 80) to the same temperature as the lipid phase.

• Pre-emulsion Formation:

  • Add the hot lipid phase to the hot aqueous phase under high-speed stirring (e.g., using a high-shear homogenizer) for 5-10 minutes to form a coarse oil-in-water emulsion.

• High-Pressure Homogenization:

  • Immediately subject the hot pre-emulsion to high-pressure homogenization (e.g., 500-1500 bar) for 3-5 cycles. Maintain the temperature above the lipid's melting point throughout this process.

• Cooling and Nanoparticle Formation:

  • Cool the resulting nanoemulsion to room temperature or below to allow the lipid to recrystallize and form solid lipid nanoparticles.

• Characterization:

  • Analyze the particle size, polydispersity index (PDI), and zeta potential using dynamic light scattering (DLS).

  • Determine the encapsulation efficiency and drug loading by separating the free drug from the SLNs (e.g., by ultracentrifugation) and quantifying the drug in both fractions using a suitable analytical method (e.g., HPLC).

Protocol 2: Formulation of a Self-Emulsifying Drug Delivery System (SEDDS) for N,N-dimethyl sphingosine (d17:1)

This protocol provides a general framework for developing a SEDDS formulation.

• Excipient Screening:

  • Determine the solubility of DMS in a variety of oils (e.g., medium-chain triglycerides, oleic acid), surfactants (e.g., Cremophor EL, Tween 20), and co-solvents (e.g., Transcutol, PEG 400).

• Pseudo-ternary Phase Diagram Construction:

  • Select the oil, surfactant, and co-surfactant that show the best solubilizing capacity for DMS.

  • Prepare a series of formulations with varying ratios of the selected excipients.

  • Visually observe the self-emulsification properties of each formulation upon dilution with an aqueous medium under gentle agitation.

  • Construct a pseudo-ternary phase diagram to identify the region that forms a clear and stable microemulsion.

• Formulation Optimization:

  • Select the formulation from the optimal region of the phase diagram with the desired characteristics (e.g., high drug loading, rapid emulsification).

  • Characterize the optimized formulation by measuring the droplet size and polydispersity index of the resulting microemulsion upon dilution.

• In Vitro Drug Release:

  • Perform in vitro drug release studies using a dialysis bag method or a similar technique to assess the release profile of DMS from the SEDDS formulation in a physiologically relevant buffer.

Visualizations

Caption: N,N-dimethyl sphingosine (d17:1) signaling pathway.

Caption: Experimental workflow for Solid Lipid Nanoparticle (SLN) preparation.

Challenges in N,N-dimethyl sphingosine (d17:1) Research: A Technical Support Center

For researchers, scientists, and drug development professionals working with N,N-dimethyl sphingosine (d17:1), navigating the complexities of its handling, application, and analysis is crucial for experimental success. This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during research with this specific bioactive sphingolipid.

Frequently Asked Questions (FAQs)

1. What is N,N-dimethyl sphingosine (d17:1) and what is its primary mechanism of action?

N,N-dimethyl sphingosine (d17:1) is a methylated derivative of the C17 sphingoid base, sphingosine (d17:1). Its primary and most well-characterized mechanism of action is the competitive inhibition of sphingosine kinases (SphK), the enzymes responsible for phosphorylating sphingosine to form the signaling molecule sphingosine-1-phosphate (S1P)[1][2][3]. By inhibiting SphK, N,N-dimethyl sphingosine (DMS) disrupts the critical balance between the pro-apoptotic lipids ceramide and sphingosine, and the pro-survival lipid S1P, often referred to as the "sphingolipid rheostat"[2][4]. This disruption can lead to an increase in cellular ceramide levels and a decrease in S1P levels, ultimately promoting apoptosis in various cell types, particularly cancer cells[5][6][7].

2. What are the key differences between N,N-dimethyl sphingosine (d17:1) and the more common d18:1 variant?

The primary difference lies in the length of the aliphatic chain: d17:1 has a 17-carbon backbone, while d18:1 has an 18-carbon backbone. While much of the literature focuses on the d18:1 variant, the biological activity is generally considered to be similar. Both are potent inhibitors of sphingosine kinase[3][8]. The d17:1 variant is less common naturally but is often used as an internal standard in mass spectrometry-based lipidomics studies due to its distinct mass, allowing for accurate quantification of endogenous d18:1 sphingolipids[9][10]. For biological activity studies, it is crucial to consider that the subtle difference in chain length could potentially influence membrane interactions and cellular uptake, although direct comparative studies are limited.

3. How should I store and handle N,N-dimethyl sphingosine (d17:1)?

Proper storage and handling are critical to maintain the integrity of N,N-dimethyl sphingosine (d17:1).

Parameter	Recommendation	Source
Storage Temperature	-20°C	[8][11][12][13]
Formulation	Typically supplied as a solution in ethanol or as a film/solid.	[8][11][12]
Stability	At least 2 years at -20°C.	[8][14]
Handling	For solid forms, it is recommended to dissolve in an organic solvent such as ethanol, DMSO, or DMF. For cell-based assays, prepare stock solutions in DMSO and make final dilutions in culture media. To improve solubility in aqueous solutions, warming the tube at 37°C and using an ultrasonic bath can be helpful. It is recommended to prepare and use aqueous solutions on the same day.	[1]

Troubleshooting Guides

Experimental Issue: Poor Solubility in Cell Culture Media

Question: I'm observing precipitation of N,N-dimethyl sphingosine (d17:1) when I add it to my cell culture medium. How can I improve its solubility?

Answer: This is a common issue due to the lipophilic nature of N,N-dimethyl sphingosine. Here are several troubleshooting steps:

• Optimize the Solvent for Stock Solution: Ensure your initial stock solution is prepared in a suitable organic solvent like DMSO or ethanol at a high concentration[8][14]. Commercial preparations are often supplied in ethanol[8][11].

• Final DMSO Concentration: When diluting your stock solution into the cell culture medium, ensure the final concentration of DMSO is kept as low as possible (typically below 0.5%) to avoid solvent-induced cytotoxicity[15].

• Serial Dilutions: If you are performing dose-response experiments, it is critical to make serial dilutions of your stock solution in the organic solvent (e.g., DMSO) before adding to the culture medium[15].

• Use of a Carrier Protein: For in vivo studies or sensitive cell lines, consider complexing the lipid with a carrier protein like bovine serum albumin (BSA).

• Sonication and Warming: Briefly sonicating or warming the diluted solution at 37°C can help to improve solubility before adding it to the cells[1]. However, be cautious with temperature-sensitive experiments.

Experimental Issue: Inconsistent Results in Sphingosine Kinase Inhibition Assays

Question: My sphingosine kinase inhibition assay with N,N-dimethyl sphingosine (d17:1) is giving variable results. What could be the cause?

Answer: Inconsistent results in enzyme inhibition assays can stem from several factors. Here's a checklist to troubleshoot your experiment:

• Substrate and Inhibitor Quality: Ensure the purity and stability of your N,N-dimethyl sphingosine (d17:1) and the sphingosine substrate. Improper storage can lead to degradation.

• Enzyme Activity: The activity of your sphingosine kinase preparation (recombinant or cell lysate) can vary between batches. Always run a positive control (enzyme without inhibitor) and a negative control (no enzyme) to normalize your results.

• Assay Conditions:

  • pH and Buffer: Maintain a consistent pH and buffer composition for your assay buffer (e.g., 50 mM HEPES, 150 mM NaCl, 5 mM MgCl₂, pH 7.4)[1].

  • ATP Concentration: Since N,N-dimethyl sphingosine is a competitive inhibitor with respect to sphingosine, the concentration of the other substrate, ATP, should be kept constant and ideally at its Kₘ value if determining the Kᵢ of the inhibitor.

  • Incubation Time: Ensure that your reaction is within the linear range of the enzyme kinetics. Perform a time-course experiment to determine the optimal incubation time.

• Detection Method: Whether you are using a radiometric, fluorescence-based, or luminescence-based assay, ensure your detection method is sensitive and linear in the range of your expected product formation[5][16][17].

Experimental Issue: Unexpected Off-Target Effects

Question: I'm observing cellular effects that don't seem to be solely related to sphingosine kinase inhibition. Could N,N-dimethyl sphingosine (d17:1) have off-target effects?

Answer: While N,N-dimethyl sphingosine is a well-established SphK inhibitor, the possibility of off-target effects should always be considered, especially at higher concentrations.

• Protein Kinase C (PKC): Early studies investigated whether DMS inhibits PKC, another enzyme that binds sphingosine. It was found that at concentrations that effectively inhibit SphK, DMS does not significantly inhibit PKC activity or its membrane translocation[2][3]. However, at higher concentrations, off-target inhibition of PKC could occur.

• Other Kinases and Proteins: To date, a comprehensive off-target screening profile for N,N-dimethyl sphingosine (d17:1) is not widely available in the public domain. It is known to inhibit MAPK in some cancer cells[18][19]. When interpreting results, especially unexpected ones, consider the possibility of interactions with other lipid-binding proteins or kinases.

• Mitigation Strategies:

  • Use the Lowest Effective Concentration: Determine the IC₅₀ for SphK inhibition in your system and use concentrations around this value.

  • Use a Structurally Unrelated Inhibitor: To confirm that the observed phenotype is due to SphK inhibition, use another, structurally different SphK inhibitor as a control.

  • Rescue Experiments: If possible, perform rescue experiments by adding exogenous S1P to see if it can reverse the effects of DMS.

Experimental Protocols

Protocol 1: In Vitro Sphingosine Kinase Inhibition Assay

This protocol provides a general framework for measuring the inhibitory effect of N,N-dimethyl sphingosine (d17:1) on sphingosine kinase 1 (SphK1) activity using a fluorescence-based method.

Materials:

• Recombinant human SphK1

• N,N-dimethyl sphingosine (d17:1)

• Fluorescent sphingosine substrate (e.g., NBD-sphingosine)

• Assay Buffer: 50 mM HEPES, 150 mM NaCl, 5 mM MgCl₂, 1 mM DTT, pH 7.4

• ATP solution

• Stop Solution: Chloroform/Methanol (2:1, v/v)

• 96-well black microplate

• Fluorescence plate reader

Procedure:

• Prepare Reagents:

  • Prepare a stock solution of N,N-dimethyl sphingosine (d17:1) in DMSO.

  • Prepare a stock solution of the fluorescent sphingosine substrate in ethanol.

  • Prepare a working solution of SphK1 in assay buffer.

  • Prepare a working solution of ATP in assay buffer.

• Assay Setup:

  • In a 96-well plate, add the desired concentrations of N,N-dimethyl sphingosine (d17:1) (e.g., in a serial dilution). Include a "no inhibitor" control.

  • Add the fluorescent sphingosine substrate to each well.

  • Add the SphK1 enzyme to each well, except for the negative control wells.

  • Pre-incubate the plate at 37°C for 10 minutes.

• Initiate Reaction:

  • Start the reaction by adding the ATP solution to all wells.

• Incubate:

  • Incubate the plate at 37°C for a predetermined time (e.g., 30 minutes), ensuring the reaction is in the linear range.

• Stop Reaction:

  • Terminate the reaction by adding the Stop Solution to each well.

• Phase Separation and Detection:

  • Centrifuge the plate to separate the aqueous and organic phases.

  • The phosphorylated fluorescent product will remain in the aqueous phase, while the unreacted substrate will be in the organic phase.

  • Carefully transfer a portion of the aqueous phase to a new 96-well black plate.

  • Measure the fluorescence at the appropriate excitation and emission wavelengths for the fluorescent probe used.

• Data Analysis:

  • Calculate the percent inhibition for each concentration of N,N-dimethyl sphingosine (d17:1) relative to the "no inhibitor" control.

  • Plot the percent inhibition versus the inhibitor concentration to determine the IC₅₀ value.

Protocol 2: Quantification of Intracellular N,N-dimethyl sphingosine (d17:1) by LC-MS/MS

This protocol outlines a general procedure for the extraction and quantification of N,N-dimethyl sphingosine (d17:1) from cultured cells using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Materials:

• Cultured cells treated with N,N-dimethyl sphingosine (d17:1)

• Internal Standard (IS): A stable isotope-labeled or odd-chain sphingolipid not present in the sample (e.g., d7-DMS or a different odd-chain DMS).

• Extraction Solvent: Acetonitrile/Methanol/Water mixture.

• LC-MS/MS system with a C18 column.

Procedure:

• Cell Harvesting and Lysis:

  • Wash the cell pellet with ice-cold PBS.

  • Lyse the cells by sonication or freeze-thaw cycles in a suitable buffer.

  • Determine the protein concentration of the lysate for normalization.

• Lipid Extraction:

  • To a known amount of cell lysate, add the internal standard.

  • Add the cold extraction solvent.

  • Vortex vigorously and incubate on ice to precipitate proteins.

  • Centrifuge at high speed to pellet the precipitated proteins.

• Sample Preparation:

  • Transfer the supernatant containing the lipid extract to a new tube.

  • Evaporate the solvent under a stream of nitrogen.

  • Reconstitute the lipid extract in the initial mobile phase of the LC.

• LC-MS/MS Analysis:

  • Chromatographic Separation:

    • Column: C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).

    • Mobile Phase A: Water with 0.1% formic acid.

    • Mobile Phase B: Methanol with 0.1% formic acid.

    • Use a gradient elution to separate the lipids.

  • Mass Spectrometry Detection:

    • Operate the mass spectrometer in positive ion mode.

    • Use Multiple Reaction Monitoring (MRM) to detect the specific precursor-to-product ion transitions for N,N-dimethyl sphingosine (d17:1) and the internal standard.

• Data Analysis:

  • Integrate the peak areas for both the analyte and the internal standard.

  • Generate a standard curve using known concentrations of N,N-dimethyl sphingosine (d17:1) and a constant concentration of the internal standard.

  • Calculate the concentration of N,N-dimethyl sphingosine (d17:1) in the samples based on the standard curve and normalize to the protein concentration of the cell lysate.

Signaling Pathways and Experimental Workflows

The Sphingolipid Rheostat and the Action of N,N-dimethyl sphingosine

N,N-dimethyl sphingosine (DMS) directly influences the balance of key sphingolipid signaling molecules. By inhibiting sphingosine kinase, it prevents the conversion of sphingosine to sphingosine-1-phosphate (S1P). This leads to an accumulation of sphingosine, which can then be converted to ceramide. The resulting shift in the ceramide/S1P ratio is a critical factor in inducing apoptosis.

Caption: The sphingolipid rheostat and the inhibitory action of N,N-dimethyl sphingosine (d17:1) on SphK.

Experimental Workflow for Assessing Cellular Effects of N,N-dimethyl sphingosine (d17:1)

A typical experimental workflow to investigate the cellular consequences of treating cells with N,N-dimethyl sphingosine (d17:1) involves a multi-faceted approach, from initial cell treatment to the analysis of specific cellular outcomes like apoptosis and the quantification of changes in sphingolipid levels.

Caption: A general experimental workflow for studying the effects of N,N-dimethyl sphingosine (d17:1).

References

• 1. Determination of Sphingosine Kinase Activity for Cellular Signaling Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effective cytotoxicity against human leukemias and chemotherapy-resistant leukemia cell lines by N-N-dimethylsphingosine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. N,N-Dimethylsphingosine is a potent competitive inhibitor of sphingosine kinase but not of protein kinase C: modulation of cellular levels of sphingosine 1-phosphate and ceramide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Combination of C(17) sphingoid base homologues and mass spectrometry analysis as a new approach to study sphingolipid metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. DMS triggers apoptosis associated with the inhibition of SPHK1/NF-κB activation and increase in intracellular Ca2+ concentration in human cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Comparative sphingolipidomic analysis reveals significant differences between doxorubicin-sensitive and -resistance MCF-7 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Differences in the Distribution of Ceramides and Sphingosine among Lipoprotein and Lipoprotein-Depleted Fractions in Patients with Type 2 Diabetes Mellitus - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. scientificlabs.co.uk [scientificlabs.co.uk]
• 13. N,N-Dimethylsphingosine = 98 HPLC 119567-63-4 [sigmaaldrich.com]
• 14. caymanchem.com [caymanchem.com]
• 15. Following the flux of long-chain bases through the sphingolipid pathway in vivo using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Stereoselective Synthesis of Novel Sphingoid Bases Utilized for Exploring the Secrets of Sphinx - PMC [pmc.ncbi.nlm.nih.gov]
• 17. A rapid assay for assessment of sphingosine kinase inhibitors and substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 18. lipidmaps.org [lipidmaps.org]
• 19. Inhibition of MAP kinase by sphingosine and its methylated derivative, N,N-dimethylsphingosine - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: N,N-dimethyl sphingosine (d17:1) Dose-Response Curve Optimization

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with N,N-dimethyl sphingosine (d17:1). The information is designed to address specific issues that may arise during the optimization of dose-response curves for this compound.

Frequently Asked Questions (FAQs)

Q1: What is N,N-dimethyl sphingosine (d17:1) and what is its primary mechanism of action?

A1: N,N-dimethyl sphingosine (d17:1) is a dimethylated form of the amino alcohol sphingosine. Its primary mechanism of action is the competitive inhibition of sphingosine kinase (SphK), the enzyme responsible for converting sphingosine to the pro-survival signaling molecule sphingosine-1-phosphate (S1P).[1][2] By inhibiting SphK, N,N-dimethyl sphingosine (d17:1) leads to a decrease in intracellular S1P levels and an accumulation of its pro-apoptotic precursor, ceramide.[2][3]

Q2: What are the expected cellular effects of treating cells with N,N-dimethyl sphingosine (d17:1)?

A2: Treatment with N,N-dimethyl sphingosine (d17:1) is expected to induce a range of cellular effects, primarily linked to the accumulation of ceramide and depletion of S1P. These effects can include:

• Induction of apoptosis: Increased ceramide levels are strongly associated with the activation of apoptotic pathways.[1][4]

• Inhibition of cell proliferation: By reducing the levels of pro-proliferative S1P, N,N-dimethyl sphingosine can arrest cell growth.

• Modulation of signaling pathways: N,N-dimethyl sphingosine has been shown to affect key signaling pathways that regulate cell survival and proliferation, such as the PI3K/Akt/mTOR and ERK pathways.[5][6]

Q3: How should I prepare a stock solution of N,N-dimethyl sphingosine (d17:1)?

A3: N,N-dimethyl sphingosine (d17:1) is soluble in ethanol, DMF, and DMSO.[7] For cell culture experiments, it is recommended to prepare a concentrated stock solution in ethanol or DMSO. For example, a 10 mM stock solution can be prepared and stored at -20°C. When preparing working concentrations, it is crucial to ensure that the final concentration of the solvent in the cell culture medium is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Q4: What is a typical starting concentration range for a dose-response experiment with N,N-dimethyl sphingosine (d17:1)?

A4: Due to limited specific data for the d17:1 variant, it is advisable to start with a broad concentration range based on studies with the more common d18:1 variant (DMS). A logarithmic dilution series is recommended. A suggested starting range would be from 0.1 µM to 100 µM. Some studies have shown biological effects of DMS at concentrations as low as the nanomolar range and inhibitory effects at higher micromolar concentrations, suggesting a potential biphasic response.[8] Therefore, including a wide range of concentrations is critical for accurately characterizing the dose-response curve.

Troubleshooting Guides

Problem 1: No observable effect at expected concentrations.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step
Incorrect concentration of N,N-dimethyl sphingosine (d17:1)	Verify the calculations for your stock solution and serial dilutions. Ensure that the compound was fully dissolved in the solvent.
Cell line is resistant to the effects of SphK inhibition	Different cell lines can have varying sensitivities. Consider using a positive control cell line known to be sensitive to SphK inhibitors. Also, ensure that the cell passage number is low, as prolonged culturing can alter cellular responses.
Insufficient incubation time	The effects of N,N-dimethyl sphingosine (d17:1) may be time-dependent. Perform a time-course experiment (e.g., 24, 48, and 72 hours) to determine the optimal incubation period for your specific cell line and assay.
Degradation of the compound	Ensure that the stock solution has been stored properly at -20°C and has not undergone multiple freeze-thaw cycles. Prepare fresh dilutions for each experiment.

Problem 2: High variability between replicate wells.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step
Inconsistent cell seeding	Ensure a homogenous single-cell suspension before seeding. After seeding, gently rock the plate in a cross pattern to ensure even distribution of cells. Avoid letting plates sit on the bench for extended periods before incubation.
Pipetting errors during serial dilutions or treatment	Use calibrated pipettes and change tips between each dilution. When adding the compound to the wells, ensure the tip is below the surface of the medium to avoid loss of the compound.
Edge effects in the microplate	The outer wells of a microplate are more prone to evaporation, which can affect cell growth and compound concentration. To minimize edge effects, avoid using the outermost wells for experimental conditions and instead fill them with sterile PBS or culture medium.
Compound precipitation at higher concentrations	Visually inspect the wells with the highest concentrations under a microscope for any signs of precipitation. If precipitation is observed, consider preparing the stock solution in a different solvent or lowering the highest concentration in your dose-response curve.

Problem 3: A biphasic (U-shaped or inverted U-shaped) dose-response curve is observed.

Possible Causes & Solutions:

Possible Cause	Explanation & Troubleshooting Step
Off-target effects at high concentrations	At high concentrations, N,N-dimethyl sphingosine may have off-target effects that counteract its primary mechanism of action. This is a known phenomenon for some sphingolipid modulators. To investigate this, you can use a second, structurally different SphK inhibitor to see if it produces a similar biphasic curve.
Activation of compensatory signaling pathways	Prolonged or high-dose treatment might lead to the activation of compensatory survival pathways in the cells. Analyze key signaling nodes (e.g., p-Akt, p-ERK) at different time points and concentrations to identify any paradoxical signaling.
Differential effects on multiple cellular processes	The compound might simultaneously affect both pro-apoptotic and pro-survival pathways with different potencies, leading to a non-monotonic response. It is important to use multiple functional assays (e.g., apoptosis, proliferation, and cytotoxicity assays) to dissect the different cellular responses at various concentrations.

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is adapted for determining the effect of N,N-dimethyl sphingosine (d17:1) on cell viability.

Materials:

• N,N-dimethyl sphingosine (d17:1) stock solution (e.g., 10 mM in DMSO)

• Complete cell culture medium

• 96-well flat-bottom plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours to allow for cell attachment.

• Prepare serial dilutions of N,N-dimethyl sphingosine (d17:1) in complete culture medium.

• Remove the medium from the wells and add 100 µL of the medium containing the different concentrations of N,N-dimethyl sphingosine (d17:1). Include a vehicle control (medium with the same final concentration of solvent).

• Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, protected from light.

• Carefully remove the medium containing MTT.

• Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.[9]

Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the log of the N,N-dimethyl sphingosine (d17:1) concentration to generate a dose-response curve.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This protocol describes the detection of apoptosis using flow cytometry.

Materials:

• N,N-dimethyl sphingosine (d17:1) stock solution

• 6-well plates

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Seed cells in 6-well plates at an appropriate density to reach 70-80% confluency at the time of treatment.

• Treat the cells with various concentrations of N,N-dimethyl sphingosine (d17:1) for the desired time. Include a vehicle control and a positive control for apoptosis (e.g., staurosporine).

• Harvest the cells by trypsinization (for adherent cells) and collect both the adherent and floating cells.

• Wash the cells twice with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.

Data Presentation

Table 1: Example Dose-Response Data for N,N-dimethyl sphingosine (d17:1) in a Hypothetical Cell Viability Assay

Concentration (µM)	Log Concentration	% Viability (Mean)	Standard Deviation
0 (Vehicle)	-	100	5.2
0.1	-1.0	98.5	4.8
0.5	-0.3	95.1	6.1
1	0.0	88.7	5.5
5	0.7	65.4	7.2
10	1.0	45.2	6.8
25	1.4	25.8	4.3
50	1.7	15.1	3.9
100	2.0	8.9	2.5

Signaling Pathways and Experimental Workflows

Signaling Pathway of N,N-dimethyl sphingosine (d17:1) Action

N,N-dimethyl sphingosine (d17:1) competitively inhibits Sphingosine Kinase (SphK1 and SphK2), leading to a decrease in Sphingosine-1-Phosphate (S1P) and an accumulation of Ceramide. This shift in the sphingolipid rheostat affects downstream signaling pathways, such as the PI3K/Akt and ERK pathways, ultimately influencing cell fate decisions between survival and apoptosis.

Caption: N,N-dimethyl sphingosine (d17:1) signaling pathway.

Experimental Workflow for Dose-Response Curve Generation

The following workflow outlines the key steps for generating a reliable dose-response curve for N,N-dimethyl sphingosine (d17:1).

References

• 1. Sphingosine and its methylated derivative N,N-dimethylsphingosine (DMS) induce apoptosis in a variety of human cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. N,N-Dimethylsphingosine is a potent competitive inhibitor of sphingosine kinase but not of protein kinase C: modulation of cellular levels of sphingosine 1-phosphate and ceramide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. DMS triggers apoptosis associated with the inhibition of SPHK1/NF-κB activation and increase in intracellular Ca2+ concentration in human cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sphingosine kinase 1 overexpression is regulated by signaling through PI3K, AKT2, and mTOR in imatinib-resistant chronic myeloid leukemia cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The sphingosine kinase inhibitor N,N-dimethylsphingosine inhibits neointimal hyperplasia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. caymanchem.com [caymanchem.com]
• 8. Therapeutic effects of sphingosine kinase inhibitor N,N-dimethylsphingosine (DMS) in experimental chronic Chagas disease cardiomyopathy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. MTT assay protocol | Abcam [abcam.com]

minimizing cytotoxicity of N,N-dimethyl sphingosine (d17:1) in control cells

Welcome to the Technical Support Center for N,N-Dimethyl Sphingosine (d17:1). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing cytotoxicity in control cells during their experiments. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to ensure the successful application of N,N-Dimethyl Sphingosine (d17:1) in your research.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of cytotoxicity for N,N-Dimethyl Sphingosine (DMS)?

A1: N,N-Dimethyl Sphingosine (DMS) is a competitive inhibitor of sphingosine kinase 1 (SphK1).[1][2] This inhibition leads to a shift in the cellular sphingolipid balance: it decreases the levels of the pro-survival signaling molecule sphingosine-1-phosphate (S1P) and increases the levels of the pro-apoptotic lipid, ceramide.[2] This alteration of the ceramide/S1P rheostat is a primary driver of the pro-apoptotic effects of DMS.[2]

Q2: I am observing high cytotoxicity in my control cells. Is this expected?

A2: While DMS is cytotoxic to a wide range of cancer cell lines, studies have shown that it does not induce apoptosis in certain primary (non-cancerous) cells, such as Human Umbilical Vein Endothelial Cells (HUVECs) and rat mesangial cells.[3] This suggests that DMS may exhibit some selectivity for transformed or cancer cells over normal primary cells. However, high concentrations or prolonged exposure can still lead to toxicity in control cells. Factors such as cell type, confluency, and experimental conditions can influence the cytotoxic response.

Q3: What is the recommended solvent for N,N-Dimethyl Sphingosine (d17:1)?

A3: N,N-Dimethyl Sphingosine (d17:1) is typically supplied as a solution in ethanol. For experimental use, it can be further diluted in solvents such as DMSO or dimethyl formamide. It is crucial to keep the final solvent concentration in your cell culture medium as low as possible (ideally below 0.1% for DMSO) to avoid solvent-induced cytotoxicity. Always include a vehicle-only control in your experiments to account for any effects of the solvent.

Q4: How does serum concentration in the culture medium affect the cytotoxicity of DMS?

A4: The presence of serum in the culture medium can influence the apparent cytotoxicity of DMS. One study noted that in the presence of serum, ceramide analogues were less effective at inducing apoptosis.[3] While this study did not focus specifically on DMS in this context, it is a crucial factor to consider. Serum proteins may bind to DMS, reducing its effective concentration available to the cells. When comparing results across experiments, it is important to maintain a consistent serum concentration. For some applications, a reduction in serum concentration or serum-free conditions may be necessary, but this can also impact the health of your control cells, so optimization is key.

Troubleshooting Guide

This guide provides solutions to common issues encountered when using N,N-Dimethyl Sphingosine (d17:1) with a focus on minimizing cytotoxicity in control cells.

Problem	Possible Cause(s)	Suggested Solution(s)
High cytotoxicity in control cells	1. Concentration too high: The concentration of DMS may be in the toxic range for your specific control cell line. 2. Prolonged exposure time: Continuous exposure may lead to cumulative toxicity. 3. Solvent toxicity: The final concentration of the vehicle (e.g., DMSO) may be too high. 4. Cell health: The control cells may be stressed or unhealthy, making them more susceptible to cytotoxic effects.	1. Perform a dose-response curve: Determine the IC50 value for your specific control cell line to identify a non-toxic working concentration. Start with a wide range of concentrations (e.g., 0.1 µM to 50 µM). 2. Optimize exposure time: Conduct a time-course experiment to find the shortest exposure time that yields the desired biological effect without significant cytotoxicity. 3. Minimize solvent concentration: Ensure the final solvent concentration is below 0.1% (for DMSO). Always include a vehicle control with the same solvent concentration. 4. Ensure healthy cell culture: Use cells with a low passage number, confirm they are free of contamination, and ensure they are at an optimal density during treatment.
Inconsistent results between experiments	1. Variability in DMS preparation: Inconsistent dilution or storage of the DMS stock solution. 2. Inconsistent cell conditions: Variations in cell density, passage number, or serum concentration. 3. Compound stability: DMS may degrade over time, especially if not stored properly.	1. Prepare fresh dilutions: Prepare fresh dilutions of DMS from a concentrated stock for each experiment. Store the stock solution at -20°C or below, protected from light. 2. Standardize cell culture procedures: Use a consistent protocol for cell seeding density, passage number, and media composition (including serum concentration). 3. Proper storage: Follow the manufacturer's instructions for storing the DMS stock solution.
Precipitation of DMS in culture medium	1. Poor solubility: DMS is a lipid and may have limited solubility in aqueous media, especially at high concentrations. 2. Incorrect solvent preparation: The initial stock solution may not have been fully dissolved.	1. Use a suitable solvent: Ensure DMS is first dissolved in an appropriate organic solvent like ethanol or DMSO before further dilution in culture medium. 2. Vortex thoroughly: Vortex the DMS solution well during each dilution step. 3. Warm the medium: Gently warming the culture medium to 37°C before adding the DMS solution can sometimes improve solubility. Do not exceed 37°C as this can degrade the compound.

Quantitative Data Summary

The following table summarizes the reported cytotoxic concentrations (IC50) of N,N-Dimethyl Sphingosine in various cell lines. Note that data for non-cancerous "control" cell lines are limited.

Cell Line	Cell Type	Organism	Assay	IC50 / Effective Concentration	Reference
Cancer Cell Lines
A549	Lung Carcinoma	Human	MTT	~4.5-4.9 µM (24-72h)	[4]
HL-60	Promyelocytic Leukemia	Human	WST-1	Concentration-dependent cytotoxicity	[5]
HL60-dox	Doxorubicin-resistant Leukemia	Human	-	More sensitive than parental HL-60	[6]
JFP1	Chronic Myelogenous Leukemia	Human	-	High sensitivity	[6]
K562	Chronic Myelogenous Leukemia	Human	-	Sensitive	[6]
U937	Histiocytic Lymphoma	Human	-	DMS is a competitive inhibitor	[2]
PC12	Pheochromocytoma	Rat	-	DMS is a competitive inhibitor	[2]
Non-Cancerous Cell Lines
Porcine Vascular Smooth Muscle Cells	Smooth Muscle	Porcine	[3H]-thymidine incorporation	12 ± 6 µM	[7]
Swiss 3T3	Fibroblast	Mouse	-	DMS is a competitive inhibitor	[2]
HUVEC	Endothelial	Human	Apoptosis Assay	Apoptosis not induced	[3]
Rat Mesangial Cells	Mesangial	Rat	Apoptosis Assay	Apoptosis not induced	[3]

Experimental Protocols

MTT Assay for Cell Viability

This protocol is used to assess cell viability by measuring the metabolic activity of cells.

Materials:

• N,N-Dimethyl Sphingosine (d17:1)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• Phosphate-buffered saline (PBS)

• 96-well cell culture plates

• Complete cell culture medium

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of DMS in complete culture medium. Remove the old medium from the wells and add the DMS-containing medium. Include a vehicle-only control and an untreated control.

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: After incubation, add 10 µL of MTT solution (5 mg/mL) to each well.

• Formazan Crystal Formation: Incubate the plate for 2-4 hours at 37°C to allow for the formation of formazan crystals.

• Solubilization: Carefully remove the medium from each well without disturbing the formazan crystals. Add 100 µL of DMSO to each well to dissolve the crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the untreated control.

Lactate Dehydrogenase (LDH) Cytotoxicity Assay

This assay measures the release of LDH from damaged cells into the culture medium as an indicator of cytotoxicity.

Materials:

• N,N-Dimethyl Sphingosine (d17:1)

• LDH cytotoxicity assay kit (commercially available)

• 96-well cell culture plates

• Complete cell culture medium

Procedure:

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol. Include a positive control for maximum LDH release (e.g., cells treated with a lysis buffer provided in the kit).

• Incubation: Incubate the plate for the desired treatment duration.

• Sample Collection: After incubation, centrifuge the plate at a low speed (e.g., 250 x g) for 5 minutes to pellet any detached cells.

• Supernatant Transfer: Carefully transfer a specific volume of the cell-free supernatant from each well to a new 96-well plate.

• LDH Reaction: Add the LDH reaction mixture from the kit to each well containing the supernatant, following the manufacturer's instructions.

• Incubation: Incubate the plate at room temperature for the time specified in the kit protocol, protected from light.

• Absorbance Measurement: Measure the absorbance at the wavelength specified by the kit manufacturer (usually around 490 nm).

• Data Analysis: Calculate the percentage of cytotoxicity relative to the positive control (maximum LDH release).

Visualizations

Signaling Pathway of DMS-Induced Cytotoxicity

Caption: Mechanism of N,N-Dimethyl Sphingosine (DMS) induced cytotoxicity.

Experimental Workflow for Assessing DMS Cytotoxicity

Caption: Workflow for assessing DMS cytotoxicity in control cells.

Troubleshooting Logic for High Cytotoxicity in Control Cells

Caption: Troubleshooting flowchart for unexpected DMS cytotoxicity.

References

• 1. N,N-Dimethylsphingosine - Focus Biomolecules [mayflowerbio.com]
• 2. N,N-Dimethylsphingosine is a potent competitive inhibitor of sphingosine kinase but not of protein kinase C: modulation of cellular levels of sphingosine 1-phosphate and ceramide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sphingosine and its methylated derivative N,N-dimethylsphingosine (DMS) induce apoptosis in a variety of human cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Cytotoxic effects of novel phytosphingosine derivatives, including N,N-dimethylphytosphingosine and N-monomethylphytosphingosine, in human leukemia cell line HL60 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effective cytotoxicity against human leukemias and chemotherapy-resistant leukemia cell lines by N-N-dimethylsphingosine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The sphingosine kinase inhibitor N,N-dimethylsphingosine inhibits neointimal hyperplasia - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Quality Control for Synthetic N,N-dimethyl sphingosine (d17:1)

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to the quality control of synthetic N,N-dimethyl sphingosine (d17:1). It includes troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimentation.

Quick Reference Data

The following table summarizes key quantitative data for N,N-dimethyl sphingosine (d17:1).

Parameter	Value	Source(s)
Molecular Formula	C₁₉H₃₉NO₂	--INVALID-LINK--, --INVALID-LINK--
Molecular Weight	313.5 g/mol	--INVALID-LINK--
Purity (typical)	≥95%	--INVALID-LINK--, --INVALID-LINK--
Storage Temperature	-20°C	--INVALID-LINK--, --INVALID-LINK--, --INVALID-LINK--
Stability	≥ 2 years at -20°C	--INVALID-LINK--
Solubility	DMF: 10 mg/mlDMSO: 2 mg/mlEthanol: Miscible	--INVALID-LINK--
IC₅₀ for SphK1	12 ± 6 µM (in porcine VSMC)	--INVALID-LINK--

Frequently Asked Questions (FAQs)

Product Handling and Storage

• Q: How should I store N,N-dimethyl sphingosine (d17:1) upon receipt? A: For long-term stability, N,N-dimethyl sphingosine (d17:1) should be stored at -20°C.[1] Many suppliers provide it as a solution in ethanol.

• Q: My N,N-dimethyl sphingosine (d17:1) has been at room temperature for a short period. Is it still usable? A: While long-term storage is at -20°C, it is often shipped at room temperature in a solution of ethanol, and short-term exposure to ambient temperatures is generally acceptable.[1] However, for optimal performance and to minimize degradation, it is crucial to transfer it to -20°C as soon as possible.

Experimental Procedures

• Q: I'm observing precipitation of N,N-dimethyl sphingosine (d17:1) in my aqueous cell culture medium. What can I do? A: N,N-dimethyl sphingosine is a lipid and has low solubility in aqueous solutions. To improve solubility, you can try the following methods:

  • Stepwise Dilution: Avoid adding a concentrated stock directly to your medium. Instead, perform serial dilutions in the pre-warmed medium.

  • Use of a Carrier: Complexing the lipid with fatty acid-free bovine serum albumin (BSA) can enhance its solubility and delivery to cells.

  • Alternative Solubilization: A solution of ethanol:dodecane (98:2 v/v) can be used to dissolve the lipid before adding it to your culture medium.

• Q: What is the recommended vehicle control for my experiments? A: The appropriate vehicle control is the solvent used to dissolve your N,N-dimethyl sphingosine (d17:1) at the same final concentration used in your experimental setup. For example, if you are using a 0.1% final concentration of an ethanol stock solution, your vehicle control should be 0.1% ethanol in your medium.

• Q: I am seeing unexpected or inconsistent results in my experiments. What could be the cause? A: Inconsistent results can arise from several factors:

  • Compound Instability: Ensure the compound has been stored correctly and has not undergone multiple freeze-thaw cycles.

  • Precipitation: As mentioned, poor solubility can lead to an inaccurate final concentration. Visually inspect your media for any signs of precipitation.

  • Off-target Effects: At higher concentrations, N,N-dimethyl sphingosine can have off-target effects, notably on Protein Kinase C (PKC) and Mitogen-Activated Protein Kinase (MAPK).[2] Consider performing a dose-response experiment to find the optimal concentration for SphK1 inhibition with minimal off-target effects.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low or no biological activity	1. Degraded compound: Improper storage or multiple freeze-thaw cycles. 2. Inaccurate concentration: Precipitation of the compound in the experimental medium. 3. Incorrect cell density or passage number.	1. Use a fresh aliquot of the compound. Verify storage conditions. 2. Confirm solubility and consider using a solubilizing agent like BSA. Prepare fresh dilutions for each experiment. 3. Ensure consistent cell culture conditions.
High background signal in assays	1. Contamination of the compound. 2. Interference from the solvent.	1. Verify the purity of your N,N-dimethyl sphingosine (d17:1) using HPLC or LC-MS/MS. 2. Run a vehicle control to assess the effect of the solvent on your assay.
Cell toxicity observed	1. High concentration of the compound. 2. Solvent toxicity.	1. Perform a dose-response curve to determine the optimal non-toxic concentration. 2. Ensure the final concentration of the solvent (e.g., ethanol, DMSO) is below the toxic threshold for your cell line (typically <0.5%).

Experimental Protocols

1. Purity and Identity Verification by LC-MS/MS

This protocol provides a general method for the analysis of N,N-dimethyl sphingosine (d17:1) using liquid chromatography-tandem mass spectrometry.

• Sample Preparation:

  • Prepare a stock solution of N,N-dimethyl sphingosine (d17:1) in an appropriate solvent (e.g., methanol).

  • Spike your sample with a known concentration of an internal standard, such as C17-sphingosine.[3]

  • Perform a lipid extraction using a suitable method, for example, a butanolic extraction.[4]

• LC Parameters:

  • Column: A C18 reverse-phase column is commonly used.

  • Mobile Phase A: Methanol/Water/Formic Acid

  • Mobile Phase B: Methanol/Formic Acid

  • Gradient: A gradient elution from a lower to a higher concentration of mobile phase B is typically used to separate the lipids.

  • Flow Rate: A flow rate of around 0.5 mL/min is a good starting point.

• MS/MS Parameters:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion transition for N,N-dimethyl sphingosine (d17:1). The precursor ion will be [M+H]⁺.

2. Structural Confirmation by ¹H NMR

Proton Nuclear Magnetic Resonance (¹H NMR) can be used to confirm the chemical structure of N,N-dimethyl sphingosine (d17:1).

• Sample Preparation: Dissolve a sufficient amount of the compound in a suitable deuterated solvent (e.g., CDCl₃ or MeOD).

• Acquisition: Acquire the ¹H NMR spectrum on a spectrometer (e.g., 400 or 500 MHz).

• Data Analysis: The resulting spectrum should be consistent with the known chemical shifts and splitting patterns for N,N-dimethyl sphingosine. Key signals to look for include those corresponding to the olefinic protons, the protons on the carbons bearing the hydroxyl and dimethylamino groups, the long alkyl chain, and the N-dimethyl protons.

Diagrams

Signaling Pathways

Caption: N,N-dimethyl sphingosine (d17:1) inhibits SphK1.

Experimental Workflow

Caption: Quality control workflow for synthetic lipids.

References

• 1. caymanchem.com [caymanchem.com]
• 2. N,N-Dimethylsphingosine is a potent competitive inhibitor of sphingosine kinase but not of protein kinase C: modulation of cellular levels of sphingosine 1-phosphate and ceramide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. lipidmaps.org [lipidmaps.org]
• 4. A rapid and quantitative LC-MS/MS method to profile sphingolipids - PMC [pmc.ncbi.nlm.nih.gov]

interpreting unexpected results with N,N-dimethyl sphingosine (d17:1)

Welcome to the technical support center for N,N-dimethyl sphingosine (d17:1). This resource is designed to assist researchers, scientists, and drug development professionals in interpreting unexpected results and troubleshooting experiments involving this bioactive lipid.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of N,N-dimethyl sphingosine (DMS)?

A1: N,N-dimethyl sphingosine (DMS) is a competitive inhibitor of sphingosine kinase (SphK), with a preference for SphK1 over SphK2.[1][2] This inhibition blocks the conversion of sphingosine to the pro-survival signaling molecule sphingosine-1-phosphate (S1P).[2] Consequently, DMS treatment leads to a decrease in intracellular S1P levels and an accumulation of pro-apoptotic sphingolipids like sphingosine and ceramide.[2][3] This shift in the sphingolipid rheostat is a key driver of its biological effects, including the induction of apoptosis.[2][4]

Q2: Are there known off-target effects of N,N-dimethyl sphingosine (d17:1)?

A2: Yes, DMS has several well-documented off-target effects that are independent of its SphK inhibitory activity. A primary off-target effect is the induction of an increase in intracellular calcium concentration ([Ca2+]i).[1][4] This is thought to occur through the release of calcium from intracellular stores, including lysosomes.[1][5] DMS can also alter intracellular pH.[1] At higher concentrations, it may also inhibit Protein Kinase C (PKC) and Mitogen-Activated Protein Kinase (MAPK).[6][7] It is crucial to consider these off-target effects when interpreting experimental data.

Q3: What is the difference between N,N-dimethyl sphingosine (d17:1) and the more commonly used (d18:1) variant?

A3: The "d17:1" and "d18:1" designations refer to the length of the sphingoid base carbon chain. While most endogenous sphingolipids in mammalian cells are of the d18:1 isoform, other chain lengths exist and can have distinct biological activities. While the primary mechanism of SphK inhibition is expected to be similar, the difference in hydrophobicity due to the shorter carbon chain in d17:1 might subtly influence its membrane partitioning, cellular uptake, and off-target effects. Direct comparative studies are limited, so it is important to be aware of potential differences in potency and off-target profiles.

Q4: How should I prepare and handle N,N-dimethyl sphingosine (d17:1) for cell-based assays?

A4: N,N-dimethyl sphingosine (d17:1) is a lipid and has poor solubility in aqueous solutions. It is typically supplied as a solution in ethanol or another organic solvent.[8] For cell culture experiments, it is crucial to prepare the compound in a way that ensures its delivery to the cells without causing solvent-induced toxicity or precipitation. A common method is to complex the lipid with fatty acid-free bovine serum albumin (BSA). Alternatively, a stock solution in ethanol can be diluted directly into the culture medium with vigorous vortexing, although care must be taken to avoid precipitation.[9] Always include a vehicle control (e.g., medium with the same final concentration of ethanol or BSA) in your experiments.

Troubleshooting Guide

This guide addresses common unexpected results and provides potential causes and solutions.

Unexpected Result	Potential Cause	Troubleshooting Steps & Recommendations
No observable effect at expected concentrations.	1. Compound Instability/Degradation: Improper storage may lead to degradation. 2. Poor Solubility/Precipitation: The compound may not be bioavailable to the cells. 3. Cell Line Insensitivity: The cell line may have low SphK1 expression or be resistant to apoptosis.	1. Verify Compound Integrity: Ensure proper storage at -20°C. If in doubt, use a fresh vial. 2. Improve Solubilization: Prepare a fresh stock solution. Try complexing with fatty acid-free BSA or using a different solubilization method.[9] Visually inspect the media for any signs of precipitation after adding the compound. 3. Cell Line Characterization: Confirm SphK1 expression in your cell line via Western blot or qPCR. Consider using a positive control cell line known to be sensitive to DMS.
Higher than expected cytotoxicity at low concentrations.	1. Solvent Toxicity: The solvent used to dissolve the DMS may be toxic to the cells. 2. Off-Target Cytotoxicity: The observed cell death may be due to mechanisms other than SphK inhibition, such as a large, rapid increase in intracellular calcium.[1][4]	1. Optimize Solvent Concentration: Ensure the final concentration of the organic solvent (e.g., ethanol, DMSO) in the culture medium is below the toxic threshold for your cell line (typically <0.1-0.5%). Always include a vehicle-only control. 2. Investigate Off-Target Effects: Measure intracellular calcium levels following DMS treatment. Consider using a calcium chelator to see if it rescues the cytotoxic effect.
Results are inconsistent with SphK inhibition (e.g., no change in S1P or ceramide levels).	1. Ineffective Inhibition: The concentration of DMS may be too low, or the incubation time too short. 2. Rapid S1P turnover: The cell type may have a high rate of S1P synthesis or degradation, masking the effect of SphK inhibition. 3. Assay Sensitivity: The assay used to measure S1P or ceramide may not be sensitive enough to detect the changes.	1. Optimize Treatment Conditions: Perform a dose-response and time-course experiment to determine the optimal concentration and incubation time. 2. Consider Cellular Context: Be aware of the metabolic state of your cells. High serum concentrations in the culture medium can sometimes counteract the effects of SphK inhibition. 3. Validate Assay: Ensure your assay for measuring S1P and ceramide is validated and sensitive. Consider using a more sensitive method like LC-MS/MS.
Unexpected changes in unrelated signaling pathways.	1. Off-Target Kinase Inhibition: At higher concentrations, DMS may inhibit other kinases like PKC or MAPK.[6][7] 2. Calcium-Mediated Signaling: The DMS-induced increase in intracellular calcium can activate a multitude of downstream signaling pathways.[1]	1. Use Lower Concentrations: If possible, use the lowest effective concentration of DMS to minimize off-target kinase inhibition. 2. Control for Calcium Effects: As mentioned previously, use calcium chelators to determine if the observed signaling changes are calcium-dependent. 3. Confirm with Other Inhibitors: Use another, structurally different SphK inhibitor to confirm that the observed phenotype is due to SphK inhibition and not an off-target effect of DMS.

Data Presentation

Table 1: Reported IC50 Values for N,N-dimethyl sphingosine (DMS)

Target	Cell/System Type	IC50 Value (µM)	Reference
Sphingosine Kinase 1 (SphK1)	Porcine VSMC	12 ± 6	[10]
ERK-1/2 Activation	Porcine VSMC	15 ± 10	[10]
Cell Viability (IC50)	A549 human lung cancer cells	~4 (at 24h)	[11]

Experimental Protocols

Protocol 1: Sphingosine Kinase Activity Assay (Radiometric)

This protocol is adapted from established methods for measuring SphK activity.[10]

• Prepare Cell Lysates: Culture cells to the desired confluency. Wash cells with ice-cold PBS and lyse in a buffer containing a non-ionic detergent (e.g., Triton X-100), protease inhibitors, and phosphatase inhibitors. Centrifuge to pellet cell debris and collect the supernatant. Determine the protein concentration of the lysate.

• Set up the Reaction: In a microcentrifuge tube, combine the following on ice:

  • Cell lysate (containing 10-50 µg of protein)

  • Reaction buffer (e.g., 20 mM Tris-HCl pH 7.4, 1 mM MgCl2, 0.5 mM 4-deoxypyridoxine)

  • Sphingosine (substrate, e.g., 50 µM complexed with BSA)

  • N,N-dimethyl sphingosine (d17:1) or vehicle control at desired concentrations.

• Initiate the Reaction: Add [γ-³²P]ATP (e.g., 10 µCi, 1 mM) to each tube and incubate at 37°C for 15-30 minutes.

• Stop the Reaction and Extract Lipids: Stop the reaction by adding a chloroform/methanol/HCl solution. Vortex vigorously and centrifuge to separate the phases.

• Analyze by Thin-Layer Chromatography (TLC): Spot the lipid-containing lower organic phase onto a silica gel TLC plate. Develop the TLC plate using a solvent system such as chloroform/acetone/methanol/acetic acid/water (10:4:3:2:1, v/v/v/v/v).

• Quantify S1P Formation: Visualize the radiolabeled S1P spot using autoradiography or a phosphorimager. Scrape the corresponding silica from the plate and quantify the radioactivity using a scintillation counter.

Protocol 2: Measurement of Intracellular Calcium ([Ca2+]i)

This protocol is a general guide for using fluorescent calcium indicators.

• Cell Preparation: Plate cells in a suitable format for fluorescence microscopy or plate reader analysis (e.g., glass-bottom dishes or black-walled 96-well plates).

• Loading with Calcium Indicator: Wash cells with a buffered salt solution (e.g., Hanks' Balanced Salt Solution with calcium and magnesium). Load the cells with a fluorescent calcium indicator dye (e.g., Fura-2 AM or Fluo-4 AM) according to the manufacturer's instructions. This typically involves a 30-60 minute incubation at 37°C.

• Baseline Measurement: Wash the cells to remove excess dye. Acquire a baseline fluorescence reading before adding the compound.

• Stimulation with DMS: Add N,N-dimethyl sphingosine (d17:1) at the desired concentration and immediately begin recording the change in fluorescence over time.

• Data Analysis: For ratiometric dyes like Fura-2, calculate the ratio of fluorescence at the two excitation wavelengths. For single-wavelength dyes like Fluo-4, express the change in fluorescence as a fold-change over baseline (F/F0).

Mandatory Visualizations

Caption: The Sphingolipid Rheostat and the inhibitory action of N,N-dimethyl sphingosine (d17:1).

Caption: A logical workflow for troubleshooting unexpected experimental results with DMS (d17:1).

References

• 1. Dimethylsphingosine increases cytosolic calcium and intracellular pH in human T lymphocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Determination of Sphingosine Kinase Activity for Cellular Signaling Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Intracellular sphingosine releases calcium from lysosomes | eLife [elifesciences.org]
• 4. Sphingosine kinase-mediated Ca2+ signalling by G-protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Intracellular sphingosine releases calcium from lysosomes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The sphingosine kinase inhibitor N,N-dimethylsphingosine inhibits neointimal hyperplasia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. avantiresearch.com [avantiresearch.com]
• 8. caymanchem.com [caymanchem.com]
• 9. caymanchem.com [caymanchem.com]
• 10. A rapid assay for assessment of sphingosine kinase inhibitors and substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 11. DMS triggers apoptosis associated with the inhibition of SPHK1/NF-κB activation and increase in intracellular Ca2+ concentration in human cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Sphingosine Kinase Inhibitors: N,N-dimethyl sphingosine (d17:1) and Beyond

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of N,N-dimethyl sphingosine (d17:1), also known as DMS, with other prominent sphingosine kinase (SphK) inhibitors. Sphingosine kinases, existing in two isoforms (SphK1 and SphK2), are critical enzymes in the sphingolipid metabolic pathway, catalyzing the phosphorylation of sphingosine to the potent signaling molecule sphingosine-1-phosphate (S1P). The balance between pro-apoptotic sphingolipids like ceramide and sphingosine, and pro-survival S1P, often termed the "sphingolipid rheostat," is crucial for cell fate. Dysregulation of this balance is implicated in numerous diseases, including cancer, inflammation, and fibrosis, making SphK inhibitors a significant area of research and therapeutic development.

Overview of Sphingosine Kinase Inhibitors

SphK inhibitors can be broadly categorized based on their selectivity for the two isoforms, SphK1 and SphK2. While SphK1 is primarily cytosolic and translocates to the plasma membrane upon activation to promote cell growth and survival, SphK2 is found in the nucleus, mitochondria, and endoplasmic reticulum, where its role is more complex and can include pro-apoptotic functions.[1] The choice of inhibitor is therefore critical for targeted therapeutic strategies. This guide will compare DMS with other well-characterized inhibitors, including selective SphK1 inhibitors (e.g., PF-543), selective SphK2 inhibitors (e.g., ABC294640), and dual inhibitors (e.g., SKI-II).

Data Presentation: Quantitative Comparison of SphK Inhibitors

The following tables summarize the inhibitory potency (IC50 and Ki values) and selectivity of N,N-dimethyl sphingosine (d17:1) and other key SphK inhibitors.

Inhibitor	Target(s)	IC50 (µM)	Ki (µM)	Selectivity	Mechanism of Action	References
N,N-dimethyl sphingosine (d17:1)	SphK1/SphK2	vs SphK1: ~5-60vs SphK2: ~20	-	Non-selective to slightly SphK2-favoring	Competitive with sphingosine	[2][3][4]
PF-543	SphK1	0.002	0.0036	>100-fold for SphK1 over SphK2	Competitive with sphingosine, reversible	[5][6][7]
SKI-II	SphK1/SphK2	0.5 (total SphK)vs SphK1: 35vs SphK2: 20	-	Dual inhibitor, slightly favors SphK2	Non-ATP competitive	[1][2][8]
ABC294640 (Opaganib)	SphK2	-	9.8	Selective for SphK2	Competitive with sphingosine	[9][10]
FTY720 (Fingolimod)	SphK1	-	-	Competitive SphK1 inhibitor (unphosphorylated form)	Prodrug, phosphorylated form is an S1P receptor agonist	[11][12]
VPC96091	SphK1	-	vs SphK1: 0.10vs SphK2: 1.50	~15-fold for SphK1 over SphK2	Amidine-based inhibitor	[13]
SLP7111228	SphK1	-	0.048	Selective for SphK1	Guanidine-based inhibitor	[13][14]
SLC4101431 (20dd)	SphK2	-	0.09	100-fold for SphK2 over SphK1	Aminothiazole-based guanidine inhibitor	[15]
SLC4011540 (20l)	SphK1/SphK2	-	vs SphK1: 0.12vs SphK2: 0.09	Dual inhibitor	Aminothiazole-based guanidine inhibitor	[15]

Signaling Pathways and Inhibitor Action

The SphK/S1P signaling pathway is a central regulator of numerous cellular processes. Sphingosine kinases phosphorylate sphingosine to S1P, which can then act intracellularly or be exported to activate a family of five G protein-coupled receptors (S1PR1-5) on the cell surface, initiating downstream signaling cascades that influence cell survival, proliferation, migration, and inflammation. SphK inhibitors disrupt this pathway by preventing the formation of S1P.

Caption: The Sphingosine Kinase (SphK) signaling pathway and points of inhibition.

Experimental Protocols

Accurate assessment of SphK inhibitor potency and selectivity is paramount. Below are detailed methodologies for common in vitro sphingosine kinase activity assays.

Radiolabeled Sphingosine Kinase Assay

This is a conventional and highly sensitive method for measuring SphK activity.

Materials:

• Recombinant human SphK1 or SphK2

• [γ-³²P]ATP or [³H]sphingosine

• D-erythro-sphingosine

• Assay buffer (e.g., 20 mM Tris-HCl pH 7.4, 150 mM KCl, 1 mM EDTA, 4 mM MgCl₂, 1 mM DTT, 10% glycerol)

• Inhibitor compounds dissolved in DMSO

• Stop solution (e.g., 1 M KCl)

• Organic extraction solvent (e.g., chloroform/methanol/HCl)

• Thin-layer chromatography (TLC) plates

• Scintillation counter and fluid

Procedure:

• Prepare the reaction mixture in the assay buffer containing the desired concentration of D-erythro-sphingosine.

• Add the SphK inhibitor at various concentrations or DMSO (vehicle control) to the reaction mixture and pre-incubate for 10-15 minutes at room temperature.

• Initiate the kinase reaction by adding recombinant SphK enzyme and [γ-³²P]ATP.

• Incubate the reaction at 37°C for a predetermined time (e.g., 20-30 minutes).

• Stop the reaction by adding the stop solution.

• Extract the lipids by adding the organic extraction solvent, vortexing, and centrifuging to separate the phases.

• Spot the organic (lower) phase onto a TLC plate and develop the chromatogram using an appropriate solvent system (e.g., 1-butanol/acetic acid/water).

• Visualize the radiolabeled S1P product using autoradiography or a phosphorimager.

• Scrape the corresponding spot from the TLC plate and quantify the radioactivity using a scintillation counter.

• Calculate the percentage of inhibition at each inhibitor concentration and determine the IC50 value.

Caption: Workflow for a radiolabeled sphingosine kinase assay.

Fluorescence-Based Sphingosine Kinase Assay

This method offers a non-radioactive and often higher-throughput alternative.

Materials:

• Recombinant human SphK1 or SphK2

• NBD-sphingosine (fluorescent substrate)

• ATP

• Assay buffer

• Inhibitor compounds dissolved in DMSO

• Fluorescence plate reader

Procedure:

• In a microplate, add the assay buffer, NBD-sphingosine, and the SphK inhibitor at various concentrations or DMSO.

• Initiate the reaction by adding ATP and the recombinant SphK enzyme.

• Monitor the change in fluorescence in real-time or at a fixed endpoint using a fluorescence plate reader (e.g., excitation at 468 nm and emission at 540 nm for NBD). The phosphorylation of NBD-sphingosine leads to a change in its fluorescence properties.[16]

• Alternatively, the reaction can be stopped, and the phosphorylated and unphosphorylated substrate can be separated by solvent extraction, with the fluorescence of the aqueous phase (containing the phosphorylated product) being measured.[17]

• Calculate the rate of reaction or the endpoint fluorescence and determine the percentage of inhibition to calculate the IC50 value.

Caption: Workflow for a fluorescence-based sphingosine kinase assay.

Concluding Remarks

The selection of a sphingosine kinase inhibitor is a critical decision in experimental design. N,N-dimethyl sphingosine (d17:1) serves as a useful tool, particularly as a competitive inhibitor of both SphK1 and SphK2. However, for studies requiring isoform-specific inhibition, highly potent and selective inhibitors such as PF-543 for SphK1 and ABC294640 for SphK2 are superior choices. Dual inhibitors like SKI-II are valuable for investigating the combined roles of both kinases. The provided experimental protocols offer robust methods for the in-house evaluation and comparison of these and other novel SphK inhibitors. As research in this field progresses, the development of even more potent and selective inhibitors will undoubtedly provide deeper insights into the complex roles of sphingolipid signaling in health and disease, paving the way for new therapeutic interventions.

References

• 1. selleckchem.com [selleckchem.com]
• 2. Characterization of Isoenzyme-Selective Inhibitors of Human Sphingosine Kinases | PLOS One [journals.plos.org]
• 3. Targeting the Sphingosine Kinase/Sphingosine-1-Phosphate Signaling Axis in Drug Discovery for Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. N,N-Dimethylsphingosine - Focus Biomolecules [mayflowerbio.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. PF 543 hydrochloride | Sphingosine Kinase | Tocris Bioscience [tocris.com]
• 7. Therapeutic potential of the sphingosine kinase 1 inhibitor, PF-543 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Sapphire Bioscience [sapphirebioscience.com]
• 9. Pharmacology and Antitumor Activity of ABC294640, a Selective Inhibitor of Sphingosine Kinase-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. aacrjournals.org [aacrjournals.org]
• 11. Molecular Pharmacology and Novel Potential Therapeutic Applications of Fingolimod - PMC [pmc.ncbi.nlm.nih.gov]
• 12. FTY720 and (S)-FTY720 vinylphosphonate inhibit sphingosine kinase 1 and promote its proteasomal degradation in human pulmonary artery smooth muscle, breast cancer and androgen-independent prostate cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Therapeutic Potential of SphK1 Inhibitors Based on Abnormal Expression of SphK1 in Inflammatory Immune Related-Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Frontiers | Therapeutic Potential of SphK1 Inhibitors Based on Abnormal Expression of SphK1 in Inflammatory Immune Related-Diseases [frontiersin.org]
• 15. Transforming Sphingosine Kinase 1 Inhibitors into Dual and Sphingosine Kinase 2 Selective Inhibitors: Design, Synthesis, and in Vivo Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. A real-time high-throughput fluorescence assay for sphingosine kinases - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Fluorescence-based assay of sphingosine kinases - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of N,N-dimethyl sphingosine (d17:1) and Sphingosine in Cellular Signaling and Cytotoxicity

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the cellular effects of N,N-dimethyl sphingosine (d17:1) and its parent compound, sphingosine. By examining their distinct mechanisms of action, this document aims to equip researchers with the necessary information to select the appropriate molecule for their studies in areas such as cancer biology, inflammation, and signal transduction. The information presented is supported by experimental data and includes detailed protocols for key assays.

Introduction: The Sphingolipid Rheostat

Sphingolipids are a class of bioactive lipids that play crucial roles in regulating a multitude of cellular processes, including proliferation, apoptosis, and differentiation. The balance between two key sphingolipids, ceramide/sphingosine and sphingosine-1-phosphate (S1P), is often referred to as the "sphingolipid rheostat" and is a critical determinant of cell fate. High levels of ceramide and sphingosine are generally associated with pro-apoptotic and anti-proliferative signals, whereas S1P promotes cell survival, proliferation, and migration.

Sphingosine is a central molecule in this rheostat. It can be acylated to form ceramide or phosphorylated by sphingosine kinases (SphK1 and SphK2) to produce S1P.[1] This places sphingosine at a critical juncture, where its metabolic fate dictates the cellular outcome.

N,N-dimethyl sphingosine (DMS) is a synthetic, cell-permeable derivative of sphingosine. Its primary and most well-characterized function is the competitive inhibition of sphingosine kinases.[2][3] By blocking the conversion of sphingosine to S1P, DMS effectively shifts the sphingolipid rheostat towards an accumulation of sphingosine and subsequently ceramide, thereby promoting apoptosis and inhibiting cell growth.[3]

Comparative Data on Cellular Effects

The following tables summarize the quantitative data comparing the effects of N,N-dimethyl sphingosine and sphingosine on key cellular processes.

Parameter	N,N-dimethyl sphingosine (d17:1)	Sphingosine	Reference
Primary Target	Sphingosine Kinase (SphK1 and SphK2)	Substrate for Sphingosine Kinase and Ceramide Synthase	[2]
Mechanism of Action	Competitive inhibitor of SphK, leading to decreased S1P and increased sphingosine/ceramide levels.	Can be converted to pro-survival S1P or pro-apoptotic ceramide. High concentrations are directly pro-apoptotic.	[1][2][3]

Table 1: General Comparison of N,N-dimethyl sphingosine and Sphingosine

Compound	Assay	Cell Line	IC50 / EC50	Reference
N,N-dimethyl sphingosine	Sphingosine Kinase Inhibition	-	~5-10 µM	[2]
Inhibition of [3H]-thymidine incorporation	Porcine Vascular Smooth Muscle Cells	12 ± 6 µM	[4]
Inhibition of ERK-1/2 activation	Porcine Vascular Smooth Muscle Cells	15 ± 10 µM	[4]
Cytotoxicity	A549 (human lung carcinoma)	Significant decrease in viability at 4 µM after 24h	[5]
Sphingosine	Apoptosis Induction	CMK-7, HL60, U937 (human leukemic cells)	Up to 90% apoptosis at 20 µM after 6h	[6]
Apoptosis Induction	HT29, HRT18, MKN74, COLO205 (human colonic carcinoma)	<50% apoptosis	[6]
N,N-dimethyl sphingosine	Apoptosis Induction	HT29, HRT18, MKN74, COLO205 (human colonic carcinoma)	>50% apoptosis	[6]

Table 2: Quantitative Comparison of Biological Activities

Signaling Pathways

The distinct effects of sphingosine and N,N-dimethyl sphingosine can be attributed to their differential impact on the sphingolipid signaling pathway.

Caption: The Sphingolipid Rheostat: Sphingosine as a central hub, leading to either pro-apoptotic ceramide or pro-survival S1P. N,N-dimethyl sphingosine inhibits SphK, shifting the balance towards apoptosis.

Experimental Protocols

This section provides detailed methodologies for key experiments used to assess the effects of N,N-dimethyl sphingosine and sphingosine.

Sphingosine Kinase Activity Assay (Radiometric)

This protocol is adapted from established methods for measuring SphK activity in cell lysates.[7][8]

Materials:

• Cell lysis buffer (20 mM Tris-HCl pH 7.4, 20% glycerol, 1 mM β-mercaptoethanol, 1 mM EDTA, 1 mM sodium orthovanadate, 40 mM β-glycerophosphate, 15 mM NaF, 10 µg/ml leupeptin, aprotinin, and soybean trypsin inhibitor, 1 mM PMSF, and 0.5 mM 4-deoxypyridoxine)

• Sphingosine substrate solution (50 µM sphingosine in 5% Triton X-100)

• [γ-³²P]ATP (10 µCi, 1 mM) containing 10 mM MgCl₂

• Reaction termination solution: Chloroform/Methanol/HCl (100:200:1, v/v)

• Chloroform and 1M KCl for phase separation

• TLC plates (silica gel 60)

• TLC developing solvent: 1-butanol/acetic acid/water (3:1:1, v/v/v)

• Scintillation counter and vials

Procedure:

• Prepare cell lysates by harvesting cells and lysing them in ice-cold lysis buffer.

• Determine the protein concentration of the lysates using a standard protein assay (e.g., Bradford or BCA).

• In a microcentrifuge tube, combine 20 µg of cell lysate with the sphingosine substrate solution.

• Initiate the reaction by adding the [γ-³²P]ATP solution. The final reaction volume is typically 50-100 µL.

• Incubate the reaction mixture at 37°C for 30 minutes.

• Stop the reaction by adding 800 µL of the chloroform/methanol/HCl solution.

• Add 250 µL of chloroform and 250 µL of 1M KCl to induce phase separation. Vortex thoroughly.

• Centrifuge at 12,000 x g for 5 minutes to separate the phases.

• Carefully collect the lower organic phase, which contains the radiolabeled S1P.

• Dry the organic phase under a stream of nitrogen.

• Resuspend the lipid extract in a small volume of chloroform/methanol (2:1, v/v).

• Spot the resuspended extract onto a TLC plate.

• Develop the TLC plate in the developing solvent until the solvent front is near the top.

• Air dry the plate and visualize the radiolabeled S1P using autoradiography.

• Scrape the silica corresponding to the S1P spot into a scintillation vial, add scintillation fluid, and quantify the radioactivity using a scintillation counter.

• Express SphK activity as pmol of S1P formed per minute per mg of protein.

Cell Viability Assay (MTT Assay)

This protocol is a standard method for assessing cell viability based on mitochondrial activity.[9]

Materials:

• Cells of interest

• Complete cell culture medium

• 96-well cell culture plates

• N,N-dimethyl sphingosine and/or sphingosine stock solutions

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• Microplate reader

Procedure:

• Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

• Allow the cells to adhere and grow for 24 hours in a humidified incubator at 37°C with 5% CO₂.

• Prepare serial dilutions of N,N-dimethyl sphingosine and/or sphingosine in complete medium.

• Remove the medium from the wells and replace it with 100 µL of medium containing the different concentrations of the test compounds. Include a vehicle control (e.g., medium with the same concentration of solvent used to dissolve the compounds).

• Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

• Four hours before the end of the incubation, add 10 µL of MTT solution to each well.

• Return the plate to the incubator for 4 hours to allow the formation of formazan crystals.

• Carefully remove the medium from each well without disturbing the formazan crystals.

• Add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Gently shake the plate for 5-10 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle control.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This protocol allows for the differentiation between viable, early apoptotic, late apoptotic, and necrotic cells by flow cytometry.[10][11]

Materials:

• Cells of interest

• Complete cell culture medium

• 6-well cell culture plates

• N,N-dimethyl sphingosine and/or sphingosine stock solutions

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Phosphate-buffered saline (PBS)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with desired concentrations of N,N-dimethyl sphingosine, sphingosine, or vehicle control for the specified time.

• Harvest both adherent and floating cells. For adherent cells, use a gentle cell scraper or trypsin-EDTA.

• Wash the cells twice with ice-cold PBS by centrifugation at 300 x g for 5 minutes.

• Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.

• Set up appropriate compensation controls for FITC and PI.

• Analyze the data to quantify the percentage of cells in each quadrant:

  • Annexin V-negative/PI-negative: Viable cells

  • Annexin V-positive/PI-negative: Early apoptotic cells

  • Annexin V-positive/PI-positive: Late apoptotic/necrotic cells

  • Annexin V-negative/PI-positive: Necrotic cells

Experimental Workflow and Logical Relationships

The following diagram illustrates a typical experimental workflow for comparing the cytotoxic effects of N,N-dimethyl sphingosine and sphingosine.

Caption: A logical workflow for the comparative analysis of N,N-dimethyl sphingosine and sphingosine, from experimental design to data interpretation.

Conclusion

N,N-dimethyl sphingosine and sphingosine, while structurally similar, exert distinct and often opposing effects on cellular fate. Sphingosine's role is context-dependent, capable of promoting either cell survival or death depending on its metabolic conversion. In contrast, N,N-dimethyl sphingosine acts as a specific tool to pharmacologically manipulate the sphingolipid rheostat, primarily by inhibiting sphingosine kinase. This inhibition robustly promotes an anti-proliferative and pro-apoptotic cellular environment. The choice between these two molecules in a research setting will, therefore, depend on the specific scientific question being addressed. For studies aiming to investigate the downstream effects of S1P signaling, sphingosine can serve as a precursor. Conversely, for interrogating the consequences of SphK inhibition and the accumulation of pro-apoptotic sphingolipids, N,N-dimethyl sphingosine is the more appropriate and specific tool.

References

• 1. A selective ATP-competitive sphingosine kinase inhibitor demonstrates anti-cancer properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Targeting the Sphingosine Kinase/Sphingosine-1-Phosphate Signaling Axis in Drug Discovery for Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. N,N-Dimethylsphingosine is a potent competitive inhibitor of sphingosine kinase but not of protein kinase C: modulation of cellular levels of sphingosine 1-phosphate and ceramide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The sphingosine kinase inhibitor N,N-dimethylsphingosine inhibits neointimal hyperplasia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Sphingosine and its methylated derivative N,N-dimethylsphingosine (DMS) induce apoptosis in a variety of human cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Sphingosine kinase 1 (SphK1) activity assay [bio-protocol.org]
• 8. Sphingosine Kinase Expression Increases Intracellular Sphingosine-1-Phosphate and Promotes Cell Growth and Survival - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Effects of Sphingosine-1-Phosphate on Cell Viability, Differentiation, and Gene Expression of Adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. kumc.edu [kumc.edu]
• 11. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]

Unveiling the Kinase Cross-Reactivity Profile of N,N-dimethyl sphingosine (d17:1)

For researchers, scientists, and drug development professionals, understanding the selectivity of a kinase inhibitor is paramount. This guide provides a comparative analysis of the cross-reactivity of N,N-dimethyl sphingosine (d17:1) (DMS), a known inhibitor of sphingosine kinases, against other protein kinases. While primarily recognized for its potent inhibition of sphingosine kinase 1 (SphK1) and sphingosine kinase 2 (SphK2), evidence suggests potential off-target effects that warrant careful consideration in experimental design and interpretation.

N,N-dimethyl sphingosine is a competitive inhibitor of sphingosine kinases, enzymes pivotal in the sphingolipid metabolic pathway that catalyzes the formation of the signaling molecule sphingosine-1-phosphate (S1P).[1] By blocking this activity, DMS can modulate cellular processes such as proliferation, apoptosis, and inflammation. However, its interaction with other kinases, a phenomenon known as cross-reactivity, is less well-defined. This guide consolidates available data on its kinase selectivity, presents detailed experimental protocols for assessing kinase inhibition, and provides visual aids to understand the relevant signaling pathways.

Comparative Analysis of Kinase Inhibition

Quantitative data on the broad kinase cross-reactivity of N,N-dimethyl sphingosine (d17:1) is not extensively available in the public domain. Most studies have focused on its high potency against its primary targets, the sphingosine kinases.

Kinase Target	Reported Inhibition	Quantitative Data (IC50/Ki)	Citation(s)
Sphingosine Kinase 1 (SphK1)	Potent competitive inhibitor	Ki: 0.6 µM	[2]
Sphingosine Kinase 2 (SphK2)	Potent competitive inhibitor	Ki: 1.2 µM	[2]
Protein Kinase C (PKC)	Contradictory reports: some studies show inhibition, while others report no significant effect.	Not consistently reported. One study suggests no effect at concentrations that inhibit SphK.	[1]
Mitogen-Activated Protein Kinase (MAPK) Pathway	Indirect evidence suggests pathway inhibition, but direct kinase inhibition data is limited.	Not available for direct kinase inhibition.	[3]

Note: The inhibitory constants (Ki) for SphK1 and SphK2 can vary depending on the assay conditions and the source of the enzyme.

Signaling Pathway Interactions

The primary mechanism of action for DMS is the inhibition of sphingosine kinases, which alters the balance between the pro-apoptotic molecule sphingosine and the pro-survival molecule sphingosine-1-phosphate. However, potential off-target interactions with other kinase signaling pathways, such as the PKC and MAPK pathways, could lead to a broader range of cellular effects.

Caption: Signaling pathways affected by N,N-dimethyl sphingosine (d17:1).

Experimental Protocols

To accurately determine the cross-reactivity of N,N-dimethyl sphingosine (d17:1) against a panel of kinases, a robust and standardized experimental protocol is essential. The radiometric protein kinase assay is a widely accepted "gold standard" method for its direct and sensitive measurement of kinase activity.

Experimental Workflow: Radiometric Protein Kinase Assay

Caption: Workflow for a radiometric protein kinase inhibition assay.

Detailed Method for In Vitro Kinase Inhibition Assay

This protocol is a general guideline for a radiometric kinase assay to determine the IC50 value of N,N-dimethyl sphingosine (d17:1) against a specific kinase.

Materials:

• Purified recombinant kinase

• Specific kinase substrate (e.g., peptide or protein)

• N,N-dimethyl sphingosine (d17:1)

• Kinase reaction buffer (e.g., 25 mM Tris-HCl pH 7.5, 10 mM MgCl2, 1 mM DTT)

• Adenosine triphosphate (ATP), high purity

• [γ-³²P]ATP (specific activity ~3000 Ci/mmol)

• Phosphoric acid (e.g., 75 mM)

• P81 phosphocellulose paper

• Scintillation cocktail

• Scintillation counter

Procedure:

• Prepare Reagents:

  • Prepare a 2X kinase reaction buffer.

  • Dilute the kinase and substrate in 1X kinase reaction buffer to the desired concentrations.

  • Prepare a stock solution of N,N-dimethyl sphingosine (d17:1) in an appropriate solvent (e.g., DMSO) and perform serial dilutions to create a range of concentrations for IC50 determination.

  • Prepare the ATP mixture by combining non-radiolabeled ATP and [γ-³²P]ATP to achieve the desired final concentration and specific activity.

• Kinase Reaction:

  • In a microcentrifuge tube, combine the kinase, substrate, and the appropriate dilution of N,N-dimethyl sphingosine (d17:1) or vehicle control (DMSO).

  • Pre-incubate the mixture at 30°C for 10 minutes.

  • Initiate the kinase reaction by adding the ATP mixture. The final reaction volume is typically 25-50 µL.

  • Incubate the reaction at 30°C for a predetermined time (e.g., 10-30 minutes), ensuring the reaction is in the linear range.

• Stopping the Reaction and Detection:

  • Terminate the reaction by adding an equal volume of phosphoric acid.

  • Spot a portion of the reaction mixture onto a P81 phosphocellulose paper square.

  • Wash the P81 paper squares multiple times with phosphoric acid to remove unincorporated [γ-³²P]ATP.

  • Perform a final wash with acetone and let the papers dry.

  • Place the dry paper squares into scintillation vials with a scintillation cocktail.

• Data Analysis:

  • Measure the radioactivity in each vial using a scintillation counter.

  • Calculate the percentage of kinase inhibition for each concentration of N,N-dimethyl sphingosine (d17:1) relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

While N,N-dimethyl sphingosine (d17:1) is a potent and well-characterized inhibitor of sphingosine kinases, its full cross-reactivity profile against the broader kinome remains to be comprehensively elucidated. The conflicting reports on its activity against PKC and the indirect evidence of MAPK pathway modulation highlight the need for systematic screening of this compound against a large panel of kinases. The experimental protocols outlined in this guide provide a framework for researchers to conduct such studies, enabling a more complete understanding of the pharmacological actions of N,N-dimethyl sphingosine (d17:1) and facilitating the design of more selective and effective therapeutic agents.

References

• 1. N,N-Dimethylsphingosine is a potent competitive inhibitor of sphingosine kinase but not of protein kinase C: modulation of cellular levels of sphingosine 1-phosphate and ceramide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. N,N-Dimethylsphingosine | CAS:119567-63-4 | Sphingosine kinase inhibitor | High Purity | Manufacturer BioCrick [biocrick.com]
• 3. Inhibition of MAP kinase by sphingosine and its methylated derivative, N,N-dimethylsphingosine - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of N,N-Dimethyl Sphingosine C17 and C18 Analogs: A Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of the C17 and C18 analogs of N,N-dimethyl sphingosine (DMS). These bioactive lipids are notable for their role as inhibitors of sphingosine kinase (SphK), a critical enzyme in the sphingolipid metabolic pathway.[1][2][3][4] Understanding the nuanced differences between these two analogs is crucial for their application in research and drug development, particularly in the fields of oncology and inflammation.[5][6]

Physicochemical Properties

The structural difference between the C17 and C18 analogs lies in the length of their sphingoid base carbon chain. This variation influences their molecular weight and may affect their lipophilicity and interaction with biological membranes. The key physicochemical properties are summarized below.

Property	N,N-Dimethyl Sphingosine C17 Analog	N,N-Dimethyl Sphingosine C18 Analog (DMS)
Molecular Formula	C₁₉H₃₉NO₂[7][8]	C₂₀H₄₁NO₂[1][9][10]
Molecular Weight	313.52 g/mol [7][8]	327.55 g/mol [1][4][9]
CAS Number	474943-92-5[7][8]	119567-63-4[9][10]
Purity	≥95%[7]	≥98% (HPLC)[9]
Solubility	DMF: 10 mg/ml, DMSO: 2 mg/ml, Ethanol: miscible[7]	DMF: 50 mg/ml, DMSO: 50 mg/ml, Ethanol: 25 mg/ml, PBS (pH 7.2): 1 mg/ml[10]
Storage Temperature	-20°C[7]	-20°C[9]

Biological Activity: A Comparative Overview

Both C17 and C18 analogs of N,N-dimethyl sphingosine are recognized as competitive inhibitors of sphingosine kinase (SphK), with the C18 analog being more extensively studied.[2][3] By inhibiting SphK, these compounds prevent the phosphorylation of sphingosine to the pro-survival signaling molecule sphingosine-1-phosphate (S1P), thereby shifting the cellular balance towards the pro-apoptotic lipid, ceramide.[2][5] This mechanism underlies their observed cytotoxic and pro-apoptotic effects in various cancer cell lines.[6][11][12][13]

Sphingosine Kinase Inhibition

Cytotoxicity and Apoptosis Induction

N,N-dimethylsphingosine (C18) has been demonstrated to induce apoptosis in a variety of cancer cell lines, including human leukemia and colon carcinoma cells.[11][13] This apoptotic effect is linked to its ability to alter the ceramide/S1P rheostat in favor of ceramide accumulation.[2][5] Studies have shown that DMS treatment leads to dose-dependent suppression of cell proliferation and induction of apoptosis, as evidenced by DNA fragmentation and caspase activation.[6] For instance, in A549 human lung cancer cells, DMS treatment resulted in a dose-dependent decrease in cell viability.[14] While specific studies on the cytotoxic and apoptotic effects of the C17 analog are limited, it is plausible that it would exhibit similar pro-apoptotic properties due to its shared mechanism of action.

Experimental Protocols

To facilitate further research and direct comparison, detailed protocols for key assays are provided below.

Sphingosine Kinase Inhibition Assay

This protocol is adapted from established methods for measuring SphK activity.[15][16][17][18]

Objective: To determine the inhibitory effect of N,N-dimethyl sphingosine C17 and C18 analogs on sphingosine kinase activity.

Materials:

• Recombinant human SphK1 or SphK2

• D-erythro-sphingosine (substrate)

• [γ-³³P]ATP or a fluorescence-based ATP detection reagent

• Assay buffer (e.g., 20 mM HEPES, pH 7.4, containing 50 mM NaCl, 10 mM MgCl₂, 0.02% Triton X-100, and 1 mM EGTA)[16]

• N,N-dimethyl sphingosine C17 and C18 analogs (test compounds)

• 96-well plates (e.g., FlashPlates® for radioactive assays)[15]

• Scintillation counter or fluorescence plate reader

Procedure:

• Prepare serial dilutions of the C17 and C18 analogs in the assay buffer.

• In a 96-well plate, add the assay buffer, recombinant SphK enzyme, and the test compound dilutions.

• Initiate the reaction by adding a mixture of D-erythro-sphingosine and [γ-³³P]ATP (or non-radiolabeled ATP for fluorescence assays).

• Incubate the plate at 37°C for a predetermined time (e.g., 20-30 minutes).[15]

• Stop the reaction (method depends on the detection system).

• For radioactive assays, wash the plates and measure the incorporated radioactivity using a scintillation counter.[15] For fluorescence-based assays, add the detection reagents and measure the fluorescence according to the kit manufacturer's instructions.[16]

• Calculate the percentage of SphK inhibition for each compound concentration and determine the IC₅₀ values.

Cell Viability Assay (MTT Assay)

This protocol is a standard method for assessing cell viability and cytotoxicity.[19][20][21][22]

Objective: To evaluate the cytotoxic effects of N,N-dimethyl sphingosine C17 and C18 analogs on a selected cell line.

Materials:

• Cancer cell line of interest (e.g., A549, HL-60)

• Complete cell culture medium

• N,N-dimethyl sphingosine C17 and C18 analogs

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[20][21]

• Solubilization solution (e.g., DMSO or a solution of 20% SDS in 50% DMF)

• 96-well tissue culture plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined density (e.g., 2 x 10³ cells/well) and allow them to adhere overnight.[19]

• Treat the cells with various concentrations of the C17 and C18 analogs for different time points (e.g., 24, 48, 72 hours).[14]

• After the treatment period, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.[19][20]

• Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.[19]

• Incubate the plate overnight in a humidified atmosphere to ensure complete solubilization.[19]

• Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.[19]

• Calculate the percentage of cell viability relative to untreated control cells.

Measurement of Intracellular Ceramide Levels by HPLC

This protocol outlines a method for quantifying intracellular ceramide levels following treatment with the DMS analogs.[23][24][25]

Objective: To determine the effect of N,N-dimethyl sphingosine C17 and C18 analogs on intracellular ceramide concentrations.

Materials:

• Cultured cells

• N,N-dimethyl sphingosine C17 and C18 analogs

• Lipid extraction solvents (e.g., chloroform/methanol mixture)[25]

• Internal standard (e.g., C17:0 ceramide)[25]

• HPLC system with a C8 or C18 reverse-phase column[23][24]

• Mobile phases (e.g., gradient of methanol and ammonium acetate buffer)[25]

• Mass spectrometer (for LC-MS/MS analysis)

Procedure:

• Treat cultured cells with the C17 and C18 analogs for the desired time.

• Harvest the cells and perform lipid extraction using a method such as the Bligh and Dyer procedure, after adding a known amount of the internal standard.[23]

• Dry the lipid extract under nitrogen and reconstitute in a suitable solvent (e.g., methanol).[25]

• Inject the sample into the HPLC system.

• Separate the different ceramide species using a suitable gradient elution program.

• Detect and quantify the ceramide species using a mass spectrometer in multiple reaction monitoring (MRM) mode.[25]

• Normalize the ceramide levels to the internal standard and total protein or cell number.

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms and processes described, the following diagrams are provided.

Caption: Inhibition of Sphingosine Kinase by N,N-dimethyl sphingosine analogs.

Caption: Workflow for the MTT cell viability assay.

Caption: Workflow for ceramide measurement by HPLC-MS/MS.

References

• 1. N,N-dimethylsphingosine | SphK Inhibitor | For Research [benchchem.com]
• 2. N,N-Dimethylsphingosine is a potent competitive inhibitor of sphingosine kinase but not of protein kinase C: modulation of cellular levels of sphingosine 1-phosphate and ceramide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. N,N-dimethylsphingosine inhibition of sphingosine kinase and sphingosine 1-phosphate activity in human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. N,N-Dimethylsphingosine - Wikipedia [en.wikipedia.org]
• 5. mdpi.com [mdpi.com]
• 6. DMS triggers apoptosis associated with the inhibition of SPHK1/NF-κB activation and increase in intracellular Ca2+ concentration in human cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. caymanchem.com [caymanchem.com]
• 8. larodan.com [larodan.com]
• 9. N,N-Dimethylsphingosine = 98 HPLC 119567-63-4 [sigmaaldrich.com]
• 10. caymanchem.com [caymanchem.com]
• 11. Sphingosine and its methylated derivative N,N-dimethylsphingosine (DMS) induce apoptosis in a variety of human cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Apoptosis induces expression of sphingosine kinase 1 to release sphingosine-1-phosphate as a “come-and-get-me” signal - PMC [pmc.ncbi.nlm.nih.gov]
• 13. tohoku.elsevierpure.com [tohoku.elsevierpure.com]
• 14. researchgate.net [researchgate.net]
• 15. A rapid assay for assessment of sphingosine kinase inhibitors and substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 16. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 17. SPHINGOSINE KINASE TYPE 1 INHIBITION REVEALS RAPID TURNOVER OF CIRCULATING SPHINGOSINE 1-PHOSPHATE - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Sphingosine Kinase Activity Assay - Echelon Biosciences [echelon-inc.com]
• 19. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 20. broadpharm.com [broadpharm.com]
• 21. creative-diagnostics.com [creative-diagnostics.com]
• 22. resources.rndsystems.com [resources.rndsystems.com]
• 23. QUANTIFICATION OF CERAMIDE SPECIES IN BIOLOGICAL SAMPLES BY LIQUID CHROMATOGRAPHY-ELECTROSPRAY TANDEM MASS SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]
• 25. pp.bme.hu [pp.bme.hu]

Validating In Vitro Findings of N,N-Dimethyl Sphingosine (d17:1) In Vivo: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of in vivo studies validating the in vitro findings of N,N-dimethyl sphingosine (DMS), with a focus on its role as a sphingosine kinase (SK) inhibitor. While the specific d17:1 variant of DMS is not extensively studied in vivo, the available data on DMS provides a strong foundation for understanding its potential therapeutic applications. This document summarizes key experimental data, details relevant protocols, and visualizes the underlying signaling pathways to facilitate further research and drug development.

Comparative Analysis of In Vivo Efficacy

N,N-dimethyl sphingosine has been investigated in various animal models, primarily demonstrating its efficacy in inflammatory and proliferative conditions. The following tables summarize the key quantitative findings from these studies, comparing the effects of DMS to control or vehicle-treated groups.

In Vivo Model	Key Parameter	Vehicle/Control Group	DMS Treatment Group	Percentage Change	Citation
Porcine Coronary Artery Restenosis	Neointimal Area (%)	23.7 ± 4.6	8.92 ± 2.9	↓ 62.4%	[1]
Murine Chronic Chagas Disease Cardiomyopathy	Cardiac Inflammation Score	High	Markedly Reduced	-	[2][3]
Cardiac Fibrosis	High	Markedly Reduced	-	[2][3]
Serum IFNγ (pg/mL)	~150	~50	↓ 66.7%	[2][3]
Serum TNFα (pg/mL)	~125	~75	↓ 40%	[2][3]
Parasite Load	High	Reduced	-	[2][3]

In Vitro Validation	Cell Type	Key Parameter	IC50	Citation
Porcine Vascular Smooth Muscle Cells	[3H]-thymidine incorporation	12 ± 6 µM	[1]
Porcine Vascular Smooth Muscle Cells	ERK-1/2 activation	15 ± 10 µM	[1]
T. cruzi trypomastigotes	Antiparasitic activity	1.98 µM	[3]
Mouse Macrophages	Cytotoxicity (CC50)	9.02 µM	[3]

Comparison with Alternative Sphingosine Kinase Inhibitors

DMS is one of several inhibitors targeting sphingosine kinases (SphK1 and SphK2). Its performance can be contextualized by comparing it with other well-characterized inhibitors like PF-543 and ABC294640.

Inhibitor	Target Selectivity	Potency	In Vivo Applications	Key Characteristics
N,N-Dimethyl Sphingosine (DMS)	Pan-SphK inhibitor	Micromolar range	Anti-inflammatory, anti-proliferative, anti-parasitic.[1][2][3]	Competitive inhibitor of SphK.[4][5]
PF-543	Highly selective for SphK1 (>100-fold over SphK2)	Nanomolar range	Cancer, inflammation, fibrosis research.[3]	Potent, well-characterized research tool.[3]
ABC294640	Selective for SphK2 (~10-fold over SphK1)	Micromolar range	Cancer and inflammatory disease models.[6]	Orally available, first-in-class SphK2 inhibitor.[6]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below are protocols for key in vivo experiments cited in this guide.

Porcine Coronary Artery Restenosis Model

• Animal Model: Domestic pigs are used.

• Injury Induction: Balloon catheter-induced endothelial denudation and medial stretching of the coronary arteries is performed to induce neointimal hyperplasia.[1]

• DMS Administration: DMS is delivered locally to the injured arterial segment via an endoluminal catheter.[1]

• Outcome Assessment (4 weeks post-injury):

  • Histomorphometry: Arterial sections are stained (e.g., with hematoxylin and eosin) to quantify the neointimal area.[1]

  • Angiography: To assess vessel patency.[1]

  • Myography: To evaluate vascular function.[1]

Murine Model of Chronic Chagas Disease Cardiomyopathy

• Animal Model: C57BL/6 mice are infected with Trypanosoma cruzi.

• DMS Treatment: DMS is administered to chronically infected mice.

• Outcome Assessment:

  • Histopathology: Heart tissue is stained to assess the degree of inflammation and fibrosis.[2][3]

  • ELISA: Serum levels of inflammatory cytokines (e.g., IFNγ, TNFα) and galectin-3 are quantified.[2][3]

  • Quantitative PCR (qPCR): To determine the parasite load in cardiac tissue.[2][3]

  • Echocardiography and Electrocardiography: To evaluate cardiac function and detect arrhythmias.

  • Exercise Capacity Test: To assess overall physical performance.[3]

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes and experimental designs can aid in understanding the mechanism of action of DMS and the logic of its in vivo validation.

Caption: Workflow for in vivo validation of DMS.

Caption: DMS inhibits SK, reducing S1P-mediated signaling.

Caption: DMS mitigates key pathological features of Chagas disease.

References

• 1. benchchem.com [benchchem.com]
• 2. Therapeutic effects of sphingosine kinase inhibitor N,N-dimethylsphingosine (DMS) in experimental chronic Chagas disease cardiomyopathy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. N,N-Dimethylsphingosine is a potent competitive inhibitor of sphingosine kinase but not of protein kinase C: modulation of cellular levels of sphingosine 1-phosphate and ceramide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. spandidos-publications.com [spandidos-publications.com]

N,N-dimethyl sphingosine (d17:1) versus FTY720 (Fingolimod) mechanism

An Objective Comparison for Researchers and Drug Development Professionals

Introduction

Sphingolipids are a class of bioactive lipids that play critical roles in a myriad of cellular processes, including proliferation, apoptosis, inflammation, and cell migration. The balance between two key sphingolipids, ceramide and sphingosine-1-phosphate (S1P), often referred to as the "sphingolipid rheostat," is crucial for determining cell fate. Two compounds that significantly perturb this pathway, albeit through distinct mechanisms, are N,N-dimethyl sphingosine (d17:1) and FTY720 (Fingolimod).

FTY720 is a groundbreaking immunomodulatory drug, the first oral therapy approved for treating relapsing-remitting multiple sclerosis (MS).[1] It functions primarily as a modulator of S1P receptors.[2] In contrast, N,N-dimethyl sphingosine (DMS) is a naturally occurring sphingolipid metabolite and a widely used research tool, valued for its role as a competitive inhibitor of sphingosine kinase (SphK).[3][4][5]

This guide provides an objective, data-driven comparison of the mechanisms of action of N,N-dimethyl sphingosine (d17:1) and FTY720, tailored for researchers, scientists, and drug development professionals. We will delve into their molecular targets, signaling pathways, and functional outcomes, supported by experimental data and detailed protocols.

Core Mechanism of Action: A Fundamental Distinction

The primary difference between FTY720 and DMS lies in their principal molecular targets and the requirement for metabolic activation.

FTY720 (Fingolimod): FTY720 is a prodrug that requires phosphorylation in vivo to become active.[6][7] This conversion is catalyzed predominantly by sphingosine kinase 2 (SphK2), yielding FTY720-phosphate (FTY720-P).[8][9][10] FTY720-P is a structural analog of S1P and acts as a potent agonist at four of the five G protein-coupled S1P receptors: S1P₁, S1P₃, S1P₄, and S1P₅.[11][12] Its therapeutic effect in MS is primarily attributed to its action on the S1P₁ receptor on lymphocytes.[6][7] Although an agonist, FTY720-P binding leads to the profound internalization and degradation of the S1P₁ receptor, rendering the lymphocytes unresponsive to the natural S1P gradient that directs their egress from lymph nodes.[12][13] This "functional antagonism" traps lymphocytes in secondary lymphoid organs, preventing their infiltration into the central nervous system (CNS).[12][14]

N,N-dimethyl sphingosine (d17:1) (DMS): In stark contrast, DMS does not require phosphorylation to be active. Its primary mechanism is the direct, competitive inhibition of sphingosine kinase 1 (SphK1).[3][15][16] By blocking SphK1, DMS prevents the phosphorylation of sphingosine to S1P, leading to a decrease in intracellular S1P levels and a concurrent accumulation of sphingosine and its metabolic precursor, ceramide.[3][4] This shift in the sphingolipid rheostat towards the pro-apoptotic ceramide is a key outcome of DMS action.[3][4] Interestingly, while DMS potently inhibits SphK1, it has been shown to activate SphK2.[17]

Data Presentation: Quantitative Comparison

The following tables summarize the key quantitative parameters differentiating the molecular interactions of these two compounds.

Table 1: Comparison of Primary Molecular Targets and Effects

Feature	FTY720 (Fingolimod)	N,N-dimethyl sphingosine (d17:1)
Primary Target	S1P Receptors (S1P₁, S1P₃, S1P₄, S1P₅)[11]	Sphingosine Kinase 1 (SphK1)[3][15]
Requirement for Activation	Phosphorylation by SphK2 to FTY720-P[8][9]	None, acts directly[3]
Effect on S1P Receptors	Potent Agonist (as FTY720-P), leading to S1P₁ internalization and functional antagonism[12][13]	No direct interaction reported
Effect on SphK1	Weak inhibitor (unphosphorylated form)[11][17]	Potent competitive inhibitor[3][15]
Effect on SphK2	Substrate and weak activator[10][17]	Activator[17]
Effect on Intracellular S1P	Indirectly modulates S1P gradients by receptor desensitization	Decreases levels by inhibiting synthesis[3][18]
Effect on Intracellular Ceramide	No primary effect reported	Increases levels by blocking sphingosine metabolism[3][4]
Primary Therapeutic/Research Use	Immunomodulation (Multiple Sclerosis)[1]	Research tool to study SphK1/S1P signaling[3]

Table 2: Quantitative Data on Receptor and Enzyme Interactions

Parameter	FTY720 / FTY720-P	N,N-dimethyl sphingosine (d17:1)
S1P Receptor Binding Affinity (Ki)	FTY720-P: S1P₁: 0.3-3.1 nMS1P₃: 0.3-3.1 nMS1P₄: 0.3-3.1 nMS1P₅: 0.3-3.1 nM[12]	Not applicable
SphK1 Inhibition (IC₅₀)	~40% inhibition at 50 µM (unphosphorylated FTY720)[11]	~12 µM (porcine VSMC)[19]
TRPM7 Channel Inhibition (IC₅₀)	Sub-micromolar range (unphosphorylated FTY720)[20]	Sub-micromolar range[20]

Signaling Pathway Diagrams

The distinct mechanisms of FTY720 and DMS are visualized in the following signaling diagrams.

Caption: FTY720 is phosphorylated by SphK2, acts on S1P₁, causing its internalization and lymphocyte sequestration.

Caption: DMS directly inhibits SphK1, reducing S1P production and increasing ceramide levels.

Experimental Protocols

Here we provide methodologies for key experiments used to elucidate the mechanisms of these compounds.

Sphingosine Kinase Activity Assay (In Vitro)

This assay is fundamental to demonstrating the inhibitory effect of DMS on SphK1 and the phosphorylation of FTY720 by SphK2.

• Objective: To measure the catalytic activity of SphK1 or SphK2 in the presence of inhibitors or substrates.

• Principle: The assay quantifies the transfer of a radiolabeled phosphate from [γ-³²P]ATP to the substrate (sphingosine or FTY720), forming radiolabeled S1P or FTY720-P.

• Materials:

  • Recombinant human SphK1 or SphK2.

  • Sphingosine (or FTY720) substrate solution.

  • [γ-³²P]ATP.

  • Assay buffer (e.g., 20 mM Tris-HCl pH 7.4, 1 mM MgCl₂, 0.5 mM DTT).

  • DMS (d17:1) or unphosphorylated FTY720.

  • Reaction termination solution (e.g., Chloroform:Methanol:HCl).

  • Thin Layer Chromatography (TLC) plates and developing solvent.

  • Phosphorimager or scintillation counter.

• Methodology:

  • Prepare a reaction mixture containing assay buffer, the SphK enzyme, and the substrate (sphingosine).

  • For inhibition studies, pre-incubate the enzyme with varying concentrations of DMS for 10-15 minutes at 37°C.

  • Initiate the reaction by adding [γ-³²P]ATP. For FTY720 phosphorylation studies, use FTY720 as the substrate instead of sphingosine.

  • Incubate the reaction for 30-60 minutes at 37°C.

  • Terminate the reaction by adding the acidic chloroform/methanol solution to extract the lipids.

  • Centrifuge to separate the phases. The lower organic phase contains the lipid products.

  • Spot the extracted lipids onto a TLC plate and develop the chromatogram to separate S1P from unreacted sphingosine and ATP.

  • Dry the TLC plate and expose it to a phosphor screen or perform scintillation counting on the scraped spot corresponding to S1P.

• Data Analysis: Quantify the radioactivity of the S1P spot. For inhibition assays, plot the percentage of SphK activity against the log concentration of DMS to determine the IC₅₀ value.

S1P Receptor Internalization Assay

This assay visualizes the functional antagonism of FTY720-P at the S1P₁ receptor.

• Objective: To quantify the translocation of S1P₁ receptor from the plasma membrane to the cell interior upon ligand binding.

• Principle: A cell line stably expressing a fluorescently-tagged S1P₁ (e.g., S1P₁-GFP) is treated with the agonist, and receptor localization is monitored by fluorescence microscopy.

• Materials:

  • HEK293 or CHO cells stably transfected with S1P₁-GFP.

  • Cell culture medium (e.g., DMEM).

  • FTY720-phosphate (FTY720-P).

  • S1P (as a positive control).

  • DMS (as a negative control).

  • Confocal microscope.

• Methodology:

  • Plate the S1P₁-GFP expressing cells on glass-bottom dishes and allow them to adhere overnight.

  • Replace the medium with serum-free medium for 2-4 hours before the experiment to reduce basal receptor activation.

  • Treat the cells with a specific concentration of FTY720-P (e.g., 100 nM). Include wells treated with S1P and DMS as controls.

  • Acquire fluorescence images at different time points (e.g., 0, 15, 30, 60 minutes) using a confocal microscope.

  • Capture Z-stack images to clearly distinguish between membrane-bound and intracellular fluorescence.

• Data Analysis: Observe the shift in GFP signal from a sharp outline at the plasma membrane (time 0) to punctate structures within the cytoplasm (internalized vesicles). The degree of internalization can be quantified using image analysis software by measuring the ratio of intracellular to membrane fluorescence intensity.

In Vivo Lymphocyte Sequestration Assay

This experiment provides in vivo evidence for the primary immunomodulatory effect of FTY720.

• Objective: To measure the reduction of circulating lymphocytes in peripheral blood following FTY720 administration.

• Principle: FTY720's functional antagonism of S1P₁ on lymphocytes prevents their egress from lymph nodes, resulting in a measurable drop in blood lymphocyte counts (lymphopenia).

• Materials:

  • Mice (e.g., C57BL/6).

  • FTY720 formulated for oral gavage.

  • Vehicle control (e.g., distilled water).

  • Anticoagulant (e.g., EDTA).

  • Automated hematology analyzer or flow cytometer with lymphocyte-specific antibodies (e.g., anti-CD4, anti-CD8).

• Methodology:

  • Acclimate mice and obtain a baseline blood sample from the tail vein or saphenous vein to determine pre-treatment lymphocyte counts.

  • Administer a single dose of FTY720 (e.g., 0.1-1 mg/kg) or vehicle control to the mice via oral gavage.[14]

  • Collect blood samples at various time points post-administration (e.g., 4, 8, 24, 48 hours).

  • Analyze the blood samples using a hematology analyzer to count total lymphocytes or use flow cytometry to quantify specific T-cell subsets.

• Data Analysis: Plot the peripheral blood lymphocyte count against time for both the FTY720-treated and vehicle-treated groups. A significant and sustained decrease in lymphocyte numbers in the FTY720 group demonstrates the compound's sequestration effect.[21]

Conclusion

N,N-dimethyl sphingosine (d17:1) and FTY720 (Fingolimod) are powerful modulators of the sphingolipid signaling network, yet they operate through fundamentally different mechanisms. FTY720 is an S1P receptor modulator that, after phosphorylation, acts as a functional antagonist of the S1P₁ receptor, leading to immunomodulation by lymphocyte sequestration.[12][13] DMS is a direct intracellular inhibitor of SphK1, altering the critical S1P/ceramide balance and serving as an invaluable tool for dissecting the intracellular roles of this pathway.[3][15] Understanding these distinct mechanisms is paramount for researchers designing experiments and for professionals developing next-generation therapeutics targeting sphingolipid signaling.

References

• 1. Fingolimod in multiple sclerosis: mechanisms of action and clinical efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The immune modulator FTY720 targets sphingosine 1-phosphate receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. N,N-Dimethylsphingosine is a potent competitive inhibitor of sphingosine kinase but not of protein kinase C: modulation of cellular levels of sphingosine 1-phosphate and ceramide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. N,N-dimethylsphingosine | SphK Inhibitor | For Research [benchchem.com]
• 6. Mechanism of action of oral fingolimod (FTY720) in multiple sclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. na01.alma.exlibrisgroup.com [na01.alma.exlibrisgroup.com]
• 8. Sphingosine kinase type 2 is essential for lymphopenia induced by the immunomodulatory drug FTY720 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Sphingosine kinase 2 is required for modulation of lymphocyte traffic by FTY720 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The immunosuppressant FTY720 is phosphorylated by sphingosine kinase type 2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. FTY720 and (S)-FTY720 vinylphosphonate inhibit sphingosine kinase 1 and promote its proteasomal degradation in human pulmonary artery smooth muscle, breast cancer and androgen-independent prostate cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Mechanism of Action of Oral Fingolimod (FTY720) in Multiple Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. FTY720: sphingosine 1-phosphate receptor-1 in the control of lymphocyte egress and endothelial barrier function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. FTY720, sphingosine 1-phosphate receptor modulator, ameliorates experimental autoimmune encephalomyelitis by inhibition of T cell infiltration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. DMS triggers apoptosis associated with the inhibition of SPHK1/NF-κB activation and increase in intracellular Ca2+ concentration in human cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Dimethylsphingosine and FTY720 inhibit the SK1 form but activate the SK2 form of sphingosine kinase from rat heart - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. N,N-dimethylsphingosine inhibition of sphingosine kinase and sphingosine 1-phosphate activity in human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. The sphingosine kinase inhibitor N,N-dimethylsphingosine inhibits neointimal hyperplasia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Sphingosine and FTY720 are potent inhibitors of the transient receptor potential melastatin 7 (TRPM7) channels - PMC [pmc.ncbi.nlm.nih.gov]
• 21. FTY720 (fingolimod) modulates the severity of viral-induced encephalomyelitis and demyelination - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Immunomodulatory Effects of DMS and Other Sphingolipids

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the immunomodulatory effects of N,N-dimethylsphingosine (DMS) and other key sphingolipids, namely sphingosine-1-phosphate (S1P), ceramide, and sphingosine. This document summarizes available experimental data, details relevant protocols, and visualizes key signaling pathways to facilitate a deeper understanding of their distinct and overlapping roles in the immune system.

Introduction to Sphingolipids and their Immunomodulatory Roles

Sphingolipids are a class of bioactive lipids that play crucial roles in cell signaling, structure, and regulation of various physiological processes, including immune responses.[1] The balance between different sphingolipid metabolites is critical in determining the outcome of an immune response, swinging the pendulum between inflammation, immune suppression, and apoptosis.[1][2] This guide focuses on four key sphingolipids:

• N,N-Dimethylsphingosine (DMS): Primarily known as a competitive inhibitor of sphingosine kinase (SphK), the enzyme responsible for producing S1P.[3] By inhibiting SphK, DMS effectively decreases intracellular levels of S1P and increases the levels of its precursors, sphingosine and subsequently ceramide. Its direct immunomodulatory effects are less characterized and are often inferred from its impact on the S1P/ceramide balance.

• Sphingosine-1-Phosphate (S1P): A critical signaling molecule that regulates a wide array of immune functions, including lymphocyte trafficking, cytokine production, and cell survival.[4][5] It exerts its effects primarily through a family of five G protein-coupled receptors (S1PR1-5).[5]

• Ceramide: A central molecule in sphingolipid metabolism, ceramide is generally associated with pro-apoptotic and anti-proliferative signals.[6] It can be generated de novo or through the hydrolysis of sphingomyelin. Ceramide is involved in various aspects of the immune response, including macrophage activation and the regulation of cytokine production.[6][7]

• Sphingosine: The metabolic precursor to both S1P and ceramide. While it can have its own biological activities, its effects are often intertwined with its conversion to other sphingolipids.[8]

Comparative Analysis of Immunomodulatory Effects

The following sections and tables summarize the known effects of DMS, S1P, ceramide, and sphingosine on key immune cell functions. It is important to note that direct comparative data for DMS is limited, and its effects are often extrapolated from its role as a SphK inhibitor.

T-Cell Proliferation and Activation

Sphingolipids exhibit diverse effects on T-cell proliferation and activation. While S1P is a potent inhibitor of T-cell proliferation, ceramide and sphingosine also demonstrate inhibitory effects, albeit at higher concentrations.[8] The inhibitory effect of a ceramide analogue on T-cell proliferation has been linked to the accumulation of DMS.[9]

Sphingolipid	Effect on T-Cell Proliferation	Concentration/Dosage	Cell Type	Reference
DMS	Inhibition (inferred)	Not directly tested in comparative studies	Mouse splenocytes	[9]
S1P	Potent Inhibition	IC50 ~0.1-1 µM	Human peripheral blood T-cells	[8][10]
Ceramide	Inhibition	Effective at >10 µM	Human peripheral blood T-cells	[8][10]
Sphingosine	Inhibition	Effective at >10 µM	Human peripheral blood T-cells	[8][10]

Macrophage Function

Macrophages are central players in both innate and adaptive immunity, and their functions are significantly modulated by sphingolipids. Ceramide, for instance, has been shown to influence macrophage polarization, phagocytosis, and cytokine production.

Sphingolipid	Effect on Macrophage Function	Experimental Finding	Cell Type	Reference
DMS	Pro-inflammatory (inferred from SphK inhibition)	Not directly tested in comparative studies	-	-
S1P	Pro- and Anti-inflammatory (context-dependent)	S1P can promote pro-inflammatory cytokine production.	Murine macrophages	[5]
Ceramide	Pro-inflammatory / Inhibition of Phagocytosis	Promotes M1 polarization; inhibits IgG-dependent phagocytosis.	RAW 264.7 cells, human PMNs	[11][12]
Sphingosine	Pro-inflammatory	Can induce pro-inflammatory responses.	Murine macrophages	[6]

Dendritic Cell (DC) Maturation and Function

Dendritic cells are potent antigen-presenting cells, and their maturation is a critical step in initiating adaptive immune responses. Sphingolipids can influence DC maturation and their ability to activate T-cells. The maturation of DCs is characterized by the upregulation of co-stimulatory molecules like CD80 and CD86, and MHC class II.[13][14][15][16][17][18]

Sphingolipid	Effect on DC Maturation	Experimental Finding	Cell Type	Reference
DMS	Inhibition (inferred)	Not directly tested in comparative studies	-	-
S1P	Regulation of Migration and Cytokine Secretion	S1P gradients are crucial for DC trafficking.	Murine bone marrow-derived DCs	[19][20]
Ceramide	Can induce apoptosis in DCs	Tumor-derived ceramide can induce DC apoptosis.	Murine bone marrow-derived DCs	[6]
Sphingosine	Modulatory effects	-	-	-

Signaling Pathways

The distinct immunomodulatory effects of these sphingolipids are a consequence of their engagement with different signaling pathways.

Sphingolipid Metabolism and S1P/Ceramide Rheostat

The balance between S1P and ceramide, often referred to as the "sphingolipid rheostat," is a key determinant of cell fate. DMS, by inhibiting SphK1, shifts this balance towards ceramide, which generally promotes apoptosis and inhibits proliferation.

Caption: DMS inhibits SphK1, shifting the sphingolipid balance.

S1P Receptor Signaling

S1P exerts its extracellular effects by binding to S1P receptors, which couple to various G proteins to initiate downstream signaling cascades that regulate cell migration, proliferation, and survival.

References

• 1. Functional roles of sphingolipids in immunity and their implication in disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Impact of Dietary Sphingolipids on Intestinal Microbiota and Gastrointestinal Immune Homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Sphingosine 1-phosphate signaling impacts lymphocyte migration, inflammation and infection - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | How do sphingosine-1-phosphate affect immune cells to resolve inflammation? [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. Ceramide signaling in immunity: a molecular perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Sphingosine 1-phosphate is a novel inhibitor of T-cell proliferation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A ceramide analogue inhibits T cell proliferative response through inhibition of glycosphingolipid synthesis and enhancement of N,N-dimethylsphingosine synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Ceramide inhibits IgG-dependent phagocytosis in human polymorphonuclear leukocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Ceramide and palmitic acid inhibit macrophage-mediated epithelial–mesenchymal transition in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Molecular signatures of maturing dendritic cells: implications for testing the quality of dendritic cell therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Mesenchymal Stem Cell-Based Immunomodulation: Properties and Clinical Application - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Frontiers | The Role of Dendritic Cell Maturation in the Induction of Insulin-Dependent Diabetes Mellitus [frontiersin.org]
• 18. CD80 and CD86 knockdown in dendritic cells regulates Th1/Th2 cytokine production in asthmatic mice - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Local not systemic modulation of dendritic cell S1P receptors in lung blunts virus-specific immune responses to influenza - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Migration of CD4 T cells and dendritic cells toward sphingosine 1-phosphate (S1P) is mediated by different receptor subtypes: S1P regulates the functions of murine mature dendritic cells via S1P receptor type 3 - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Prudent Disposal of N,N-dimethyl sphingosine (d17:1): A Guide for Laboratory Professionals

Essential Safety and Disposal Information for Researchers, Scientists, and Drug Development Professionals

Immediate Safety Precautions

When handling N,N-dimethyl sphingosine (d17:1), it is essential to adhere to standard laboratory safety protocols. The compound is often supplied as a solution in an organic solvent, such as ethanol, which may be flammable.

Personal Protective Equipment (PPE):

Protective Equipment	Specification
Gloves	Chemical-resistant (e.g., nitrile)
Eye Protection	Safety glasses with side shields or goggles
Lab Coat	Standard laboratory coat

Operational Plan for Handling and Storage

Proper handling and storage are critical to minimize risks and prevent accidental release.

• Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical fume hood.

• Storage: Store N,N-dimethyl sphingosine (d17:1) in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.

• Spill Management: In case of a spill, absorb the material with an inert, non-combustible absorbent material (e.g., sand, vermiculite). Collect the absorbed material and place it in a sealed container for disposal as hazardous waste.

Step-by-Step Disposal Plan

All waste containing N,N-dimethyl sphingosine (d17:1) must be treated as hazardous waste and disposed of through your institution's designated hazardous waste management program.[1] Under no circumstances should this chemical be disposed of down the drain or in regular trash. [1][2]

• Waste Collection:

  • Collect all waste solutions containing N,N-dimethyl sphingosine (d17:1) in a dedicated, leak-proof, and chemically compatible waste container.[2]

  • The container must be clearly labeled as "Hazardous Waste" and include the full chemical name: "N,N-dimethyl sphingosine (d17:1)".

  • Keep the waste container securely closed except when adding waste.[1]

• Disposal of Empty Containers:

  • Empty containers that held N,N-dimethyl sphingosine (d17:1) should be managed as hazardous waste.

  • If institutional policy allows for the disposal of empty containers as regular trash, they must be triple-rinsed with a suitable solvent (e.g., ethanol).[1]

  • The rinsate from the triple-rinse procedure must be collected and disposed of as hazardous waste.[1]

  • After rinsing, deface or remove the original label from the container before disposal.[1]

• Scheduling Waste Pickup:

  • Contact your institution's Environmental Health and Safety (EHS) or hazardous waste management office to schedule a pickup for the collected waste.

  • Follow all institutional procedures for waste accumulation, storage, and pickup.

Chemical Disposal Workflow

Caption: Workflow for the proper disposal of N,N-dimethyl sphingosine (d17:1).

References

• 1. fishersci.com [fishersci.com]
• 2. avantiresearch.com [avantiresearch.com]

Essential Safety and Operational Guide for Handling N,N-dimethyl Sphingosine (d17:1)

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical plans for the handling and disposal of N,N-dimethyl sphingosine (d17:1). Adherence to these guidelines is critical to ensure personal safety and maintain a secure laboratory environment. This compound is intended for research purposes only and should be treated as a potentially hazardous substance.

I. Hazard Identification and Personal Protective Equipment (PPE)

While a comprehensive toxicological profile for N,N-dimethyl sphingosine (d17:1) is not fully established, it should be handled with care. The compound is typically supplied as a solution in ethanol, which introduces its own set of hazards, primarily flammability. The primary routes of exposure to N,N-dimethyl sphingosine (d17:1) are inhalation, ingestion, and skin or eye contact.

Recommended Personal Protective Equipment (PPE):

PPE Category	Specification	Rationale
Eye Protection	Safety glasses with side shields or chemical splash goggles.	Protects eyes from splashes of the chemical solution.
Hand Protection	Nitrile gloves.	Provides a barrier against skin contact. Gloves should be changed immediately if contaminated.
Body Protection	Laboratory coat.	Protects skin and personal clothing from contamination.
Respiratory Protection	Not generally required for small quantities handled in a well-ventilated area. Use a fume hood for procedures that may generate aerosols or when handling larger quantities.	Minimizes the risk of inhaling aerosols or vapors.

II. Handling and Storage Procedures

Receiving and Storage:

• Upon receipt, inspect the container for any damage or leaks.

• N,N-dimethyl sphingosine (d17:1) is typically stored at -20°C.[1] Confirm the storage requirements on the product's data sheet.

• Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from sources of ignition due to the ethanol solvent.

Handling:

• All handling of N,N-dimethyl sphingosine (d17:1) should be conducted in a well-ventilated laboratory, preferably within a chemical fume hood.

• Avoid direct contact with the skin, eyes, and clothing.[1]

• Do not ingest or inhale the compound.[1]

• After handling, wash hands thoroughly with soap and water.[1]

• The product is often supplied in an ethanol solution. To change the solvent, the ethanol can be evaporated under a gentle stream of nitrogen. Immediately add the new solvent of choice, such as DMSO or dimethyl formamide.[1]

III. Accidental Exposure and Spill Response

Exposure Response:

Exposure Route	First Aid Measures
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.
Skin Contact	In case of contact, immediately wash skin with soap and copious amounts of water. Remove contaminated clothing and shoes. Seek medical attention if irritation develops.
Inhalation	Remove to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Seek medical attention immediately.

Spill Cleanup:

• Evacuate the area and ensure adequate ventilation.

• Wear appropriate PPE as outlined in Section I.

• Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

• Place the absorbent material into a sealed container for proper disposal.

• Clean the spill area with a suitable solvent, followed by soap and water.

IV. Disposal Plan

All waste containing N,N-dimethyl sphingosine (d17:1) must be treated as hazardous chemical waste.

• Unused Product and Contaminated Materials: Collect in a designated, labeled, and sealed container. This includes empty containers, contaminated gloves, and absorbent materials from spills.

• Disposal Method: Dispose of the hazardous waste through a licensed waste disposal company. Follow all federal, state, and local environmental regulations. Do not dispose of down the drain or in regular trash.

V. Experimental Workflow

The following diagram illustrates a general workflow for handling N,N-dimethyl sphingosine (d17:1) from receipt to disposal.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]